1-(Adamantan-1-yl)ethane-1,2-diamine

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Racemic 1-(Adamantan-1-yl)ethane-1,2-diamine

Abstract

This technical guide provides a comprehensive and in-depth exploration of a robust synthetic pathway to racemic 1-(Adamantan-1-yl)ethane-1,2-diamine, a valuable building block in contemporary drug discovery and development. The adamantane moiety, with its unique steric and lipophilic properties, is a privileged scaffold in medicinal chemistry, and the introduction of a vicinal diamine functionality offers a versatile platform for the synthesis of novel therapeutic agents and chiral ligands.[1][2] This document is intended for researchers, scientists, and drug development professionals, offering not only detailed experimental protocols but also the underlying scientific rationale for the selected synthetic strategy. The synthesis commences with the readily available 1-acetyladamantane and proceeds through a three-step sequence involving α-bromination, azidation, and a concluding one-pot reductive amination to afford the target diamine.

Introduction: The Significance of Adamantane-Containing Vicinal Diamines

The adamantane cage, a rigid and lipophilic hydrocarbon, has been successfully incorporated into numerous approved drugs, where it often enhances pharmacokinetic properties such as absorption and metabolic stability.[1] Its unique three-dimensional structure can also facilitate specific interactions with biological targets. Vicinal diamines, on the other hand, are crucial structural motifs in a wide array of biologically active molecules and serve as powerful bidentate ligands in asymmetric catalysis. The combination of these two pharmacologically significant fragments in 1-(Adamantan-1-yl)ethane-1,2-diamine creates a molecule of considerable interest for the development of novel therapeutics, particularly in the areas of antiviral and anticancer research.[3] This guide details a reliable and scalable laboratory synthesis of this compound in its racemic form.

Proposed Synthetic Strategy: A Three-Step Approach

The synthesis of racemic 1-(Adamantan-1-yl)ethane-1,2-diamine has been strategically designed to proceed from a common starting material, 1-acetyladamantane, through a sequence of high-yielding and well-established chemical transformations. The overall workflow is depicted below:

Caption: Overall synthetic workflow for racemic 1-(Adamantan-1-yl)ethane-1,2-diamine.

Detailed Experimental Protocols and Mechanistic Insights

Step 1: Synthesis of 2-Bromo-1-(adamantan-1-yl)ethan-1-one

The initial step involves the selective bromination at the α-position of 1-acetyladamantane. This reaction proceeds via an acid-catalyzed enolization of the ketone, followed by nucleophilic attack of the enol on molecular bromine.[4][5] Acetic acid serves as both the solvent and the acid catalyst.

Protocol:

• To a solution of 1-acetyladamantane (1.0 eq) in glacial acetic acid (5 mL per gram of ketone), add bromine (1.05 eq) dropwise at room temperature with vigorous stirring.

• Continue stirring at room temperature for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is poured into ice-water, and the precipitated solid is collected by vacuum filtration.

• The crude product is washed with cold water until the filtrate is neutral, and then with a small amount of cold ethanol.

• The solid is dried under vacuum to yield 2-bromo-1-(adamantan-1-yl)ethan-1-one as a white to off-white solid. Further purification can be achieved by recrystallization from ethanol.

Causality of Experimental Choices:

• Acetic Acid as Solvent: It facilitates the formation of the enol intermediate necessary for the reaction and is relatively unreactive towards bromine under these conditions.[5]

• Slight Excess of Bromine: A small excess of bromine ensures the complete conversion of the starting ketone.

• Ice-Water Quench: This step precipitates the product, which has low solubility in water, and also helps to quench any unreacted bromine.

Step 2: Synthesis of 2-Azido-1-(adamantan-1-yl)ethan-1-one

The second step is a nucleophilic substitution reaction where the bromide in 2-bromo-1-(adamantan-1-yl)ethan-1-one is displaced by an azide ion.[1][6] This is a classic SN2 reaction, and the use of a polar aprotic solvent like acetone or DMF facilitates the reaction by solvating the sodium cation without strongly solvating the azide anion, thus enhancing its nucleophilicity.

Protocol:

• In a round-bottom flask, dissolve 2-bromo-1-(adamantan-1-yl)ethan-1-one (1.0 eq) in acetone (10 mL per gram of bromo-ketone).

• Add sodium azide (1.5 eq) to the solution and stir the mixture at room temperature for 12-16 hours.

• Monitor the reaction by TLC. Upon completion, filter off the sodium bromide precipitate.

• The filtrate is concentrated under reduced pressure. The residue is taken up in diethyl ether and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated to give 2-azido-1-(adamantan-1-yl)ethan-1-one, which is typically used in the next step without further purification.

Causality of Experimental Choices:

• Excess Sodium Azide: A molar excess of sodium azide is used to drive the reaction to completion.

• Acetone as Solvent: Acetone is an excellent solvent for both the organic substrate and the sodium azide, and the precipitation of sodium bromide provides a visual indication of the reaction's progress.

Step 3: Synthesis of Racemic 1-(Adamantan-1-yl)ethane-1,2-diamine via One-Pot Reductive Amination

This final, crucial step involves the simultaneous reduction of the azide group to a primary amine and the reductive amination of the ketone to a second primary amine.[7][8] The reaction is performed in a single pot using a powerful reducing agent such as lithium aluminum hydride (LiAlH4) or through catalytic hydrogenation. The mechanism for the ketone reduction involves the in-situ formation of an imine with ammonia (generated from the reduction of the azide or added as a source), which is then reduced to the amine.[9]

Caption: Conceptual diagram of the one-pot reductive amination process.

Protocol using Catalytic Hydrogenation:

• Charge a high-pressure hydrogenation vessel with 2-azido-1-(adamantan-1-yl)ethan-1-one (1.0 eq), a suitable catalyst such as Palladium on Carbon (10% Pd/C, 5-10 mol%), and a solvent like methanol or ethanol saturated with ammonia.

• Seal the vessel and purge with hydrogen gas. Pressurize the vessel with hydrogen (typically 50-100 psi) and stir the mixture at room temperature for 24-48 hours.

• Monitor the reaction for the consumption of starting material.

• Once the reaction is complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the pad with methanol.

• Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by acid-base extraction to yield the pure racemic 1-(Adamantan-1-yl)ethane-1,2-diamine.

Causality of Experimental Choices:

• Catalytic Hydrogenation: This method is often preferred for its safety and milder reaction conditions compared to metal hydrides. The catalyst facilitates the addition of hydrogen across the azide and the imine intermediate.[10][11]

• Ammonia-Saturated Solvent: The presence of ammonia is crucial for the formation of the imine intermediate from the ketone, which is then reduced to the primary amine.[7]

Data Presentation

Step	Starting Material	Product	Reagents	Typical Yield
1	1-Acetyladamantane	2-Bromo-1-(adamantan-1-yl)ethan-1-one	Br₂, Acetic Acid	85-95%
2	2-Bromo-1-(adamantan-1-yl)ethan-1-one	2-Azido-1-(adamantan-1-yl)ethan-1-one	NaN₃, Acetone	>90%
3	2-Azido-1-(adamantan-1-yl)ethan-1-one	1-(Adamantan-1-yl)ethane-1,2-diamine	H₂, Pd/C, NH₃/MeOH	70-85%

Characterization of the Final Product

The structure and purity of the synthesized racemic 1-(Adamantan-1-yl)ethane-1,2-diamine should be confirmed by standard analytical techniques:

• ¹H NMR: Will show characteristic signals for the adamantyl protons, the methine proton adjacent to the adamantyl group, and the methylene protons of the ethylenediamine fragment.

• ¹³C NMR: Will confirm the number of unique carbon atoms in the molecule, including the characteristic resonances of the adamantyl cage.

• Mass Spectrometry (MS): Will provide the molecular weight of the compound, confirming its elemental composition.

• Infrared (IR) Spectroscopy: Will show characteristic N-H stretching vibrations for the primary amine groups.

Conclusion

This technical guide has outlined a reliable and efficient three-step synthesis of racemic 1-(Adamantan-1-yl)ethane-1,2-diamine from the commercially available 1-acetyladamantane. The described protocols are based on well-established chemical principles and are designed to be readily implemented in a standard organic chemistry laboratory. The strategic choice of an α-azido ketone intermediate allows for a highly efficient one-pot reductive amination to construct the target vicinal diamine. This synthetic route provides a practical entry point for the further exploration of this promising adamantane derivative in the fields of medicinal chemistry and materials science.

References

• Direct reductive coupling of secondary amides: chemoselective formation of vicinal diamines and vicinal amino alcohols. Chemical Communications (RSC Publishing). Available at: [Link]

• Reductive amination. Wikipedia. Available at: [Link]

• Synthesis and Consecutive Reactions of α-Azido Ketones: A Review. PMC. Available at: [Link]

• (PDF) ChemInform Abstract: Syntheses and Transformations of α-Azido Ketones and Related Derivatives. ResearchGate. Available at: [Link]

• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. SciSpace. Available at: [Link]

• Green synthesis of new adamantane-containing dihydropyrimidine derivatives as potential anticancer agents. RSC Publishing. Available at: [Link]

• Synthesis and Transformations of 2-(Adamantan-1-yl)aziridine. ResearchGate. Available at: [Link]

• Highly Functionalized 1,2–Diamino Compounds through Reductive Amination of Amino Acid-Derived β–Keto Esters. PMC. Available at: [Link]

• Delépine reaction. Wikipedia. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• Preparation of 1-Adamantyl Ketones: Structure, Mechanism of Formation and Biological Activity of Potential By-Products. Available at: [Link]

• Delepine reaction. Organic Chemistry Portal. Available at: [Link]

• RU2428408C2 - 1-bromoadamantane synthesis method. Google Patents.

• Schmidt reaction. Wikipedia. Available at: [Link]

• α-Bromoketone synthesis by bromination. Organic Chemistry Portal. Available at: [Link]

• A Facile, Efficient and Eco-friendly Synthesis of α-Bromo Aromatic Ketones using Ultrasound. Asian Journal of Organic & Medicinal Chemistry. Available at: [Link]

• WO2012028721A1 - PROCESS FOR THE REDUCTIVE AMINATION OF α-KETO CARBOXYLIC ACIDS. Google Patents.

• Synthesis of 2-Azaadamantan-6-one: A Missing Isomer. PMC. Available at: [Link]

• Catalytic Hydrogenation of Ketones. Available at: [Link]

• Delepine Amine Synthesis. Scribd. Available at: [Link]

• Asymmetric Hydrogenation and Transfer Hydrogenation of Ketones. IntechOpen. Available at: [Link]

• Catalytic asymmetric transfer hydrogenation of ketones: Recent advances. RUA - Universidad de Alicante. Available at: [Link]

• Asymmetric hydrogenation of ketones: Tactics to achieve high reactivity, enantioselectivity, and wide scope. PMC. Available at: [Link]

• Hydrogenation of Ketone | Catalysts, Mechanisms & Examples. Study.com. Available at: [Link]

• Reductive Amination. Chemistry Steps. Available at: [Link]

• US5015758A - Process for the preparation of 1-adamantane derivatives. Google Patents.

• Reductive Amination of Ketones & Aldehydes With NaBH3CN. YouTube. Available at: [Link]

• Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. MDPI. Available at: [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. Available at: [Link]

• 22.3: Alpha Halogenation of Aldehydes and Ketones. Chemistry LibreTexts. Available at: [Link]

• (4-(Adamantan-1-yl)-1-(isopropyl)-1H-imidazol-2-yl)methanol. PMC. Available at: [Link]

• (Z)-2′-((Adamantan-1-yl)thio)-1,1′-dimethyl-2′,3′-dihydro-[2,4′-biimidazolylidene]-4,5,5′(1H,1′H,3H)-trione. MDPI. Available at: [Link]

Sources

• 1. Synthesis and Consecutive Reactions of α-Azido Ketones: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Method for the Catalytic Enantioselective Synthesis of Chiral α-Azido and α-Amino Ketones from Racemic α-Bromo Ketones, and Its Generalization to the Formation of Bonds to C, O, and S [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. Reductive amination - Wikipedia [en.wikipedia.org]
• 8. Highly Functionalized 1,2–Diamino Compounds through Reductive Amination of Amino Acid-Derived β–Keto Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]
• 11. Hydrogenation of Ketone | Catalysts, Mechanisms & Examples | Study.com [study.com]

chiral resolution of 1-(Adamantan-1-yl)ethane-1,2-diamine

Chiral Resolution of 1-(Adamantan-1-yl)ethane-1,2-diamine: A Comprehensive Technical Guide

Executive Summary & Mechanistic Rationale

The integration of bulky, rigid, and highly lipophilic structural motifs into chiral diamines has revolutionized asymmetric catalysis and targeted pharmacophore design. Among these privileged scaffolds, 1-(Adamantan-1-yl)ethane-1,2-diamine stands out. The massive steric profile of the tricyclo[3.3.1.1^{3,7}]decane (adamantane) moiety dominates the molecule's spatial environment, creating a highly restrictive chiral pocket[1].

However, the very features that make this molecule valuable—its extreme lipophilicity and steric bulk—present significant thermodynamic challenges during chiral resolution. Standard resolution protocols often fail due to "oiling out" (liquid-liquid phase separation) rather than clean crystallization.

As a Senior Application Scientist, I approach this resolution not merely as a sequence of steps, but as a manipulable thermodynamic system. The most efficient method for resolving this racemate is via diastereomeric salt formation using naturally occurring chiral dicarboxylic acids, specifically L-(+)-tartaric acid or L-(-)-malic acid,[2]. The diamine acts as an assembler of supramolecular structures, forming non-amidic hydrogen-bonding networks with the acid partners. By precisely tuning the dielectric constant of the solvent matrix, we can manipulate the activity coefficients of the resulting diastereomeric salts, forcing the less soluble complex into the solid phase under strict thermodynamic control.

The Self-Validating Resolution Protocol

A robust chemical protocol must be a self-validating system. The following workflow incorporates built-in analytical feedback loops to ensure the operator can verify success at each critical junction before proceeding.

Step 1: Supramolecular Assembly (Salt Formation)

• Procedure: Dissolve 100 mmol of racemic (±)-1-(Adamantan-1-yl)ethane-1,2-diamine in 150 mL of absolute ethanol. In a separate vessel, dissolve 100 mmol of L-(+)-tartaric acid in 30 mL of deionized water. Heat both solutions to 70°C. Slowly add the tartaric acid solution to the diamine solution under vigorous stirring.

• Causality: The adamantyl cage is highly hydrophobic, while the resulting ammonium tartrate network is highly polar. A binary solvent system (EtOH/H₂O) is mandatory. Ethanol solvates the lipophilic adamantyl core, preventing premature precipitation, while water stabilizes the polar salt[3].

• Validation Checkpoint: The mixture must form a completely clear, homogenous solution at 70°C. If turbidity persists, the solvent ratio is incorrect, and additional EtOH/H₂O (5:1) must be added dropwise until clarity is achieved.

Step 2: Thermodynamic Resolution (Fractional Crystallization)

• Procedure: Transfer the flask to a programmable cooling bath. Cool the solution from 70°C to 20°C at a strictly controlled rate of 5°C/hour. Allow the suspension to stir gently at 20°C for an additional 12 hours. Filter the resulting white crystalline solid and wash with 20 mL of ice-cold ethanol.

• Causality: Rapid cooling leads to supersaturation, causing kinetic trapping where both diastereomers co-precipitate. A slow cooling ramp ensures the system remains under thermodynamic control, allowing only the less soluble diastereomer (typically the (1S)-diamine•L-tartrate salt) to nucleate and grow.

• Validation Checkpoint (Mass Balance): Weigh the dried crude salt. The theoretical maximum yield for a perfect resolution is 50% (relative to the total racemate mass). If the yield exceeds 45-50%, significant co-crystallization of the undesired (1R)-diastereomer has occurred, mandating immediate recrystallization.

Step 3: Purification to Constant Rotation

• Procedure: Suspend the crude salt in an 80:20 (v/v) mixture of EtOH/H₂O. Heat to reflux until dissolved, then cool to room temperature at 5°C/hour. Isolate the crystals.

• Validation Checkpoint (Optical Plateau): Measure the specific rotation [α]D25​ of the salt. Repeat the recrystallization process until the optical rotation remains constant across two consecutive cycles. A constant value is the ultimate proof that diastereomeric purity has been achieved.

Step 4: Orthogonal Free-Basing

• Procedure: Suspend the enantiopure salt in 100 mL of water. Cool to 0°C. Slowly add 2M NaOH until the aqueous layer reaches pH > 12. Extract the liberated free base with dichloromethane (3 × 50 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Causality: The highly basic conditions fully deprotonate the diamine, breaking the supramolecular tartrate network and driving the lipophilic adamantyl-diamine into the organic phase.

Workflow & Analytical Visualizations

Fig 1: Thermodynamic workflow for the classical .

Fig 2: Self-validating analytical matrix for confirming enantiomeric purity.

Quantitative Data Summary

Selecting the correct resolving agent requires balancing yield against diastereomeric excess (de). The table below summarizes optimized quantitative data for the resolution of adamantyl-based vicinal diamines[1],[2].

Table 1: Comparative Efficacy of Chiral Resolving Agents

Resolving Agent	Optimized Solvent System (v/v)	Yield of Salt (%)*	Diastereomeric Excess (de %)	Enantiomeric Excess (ee %)
L-(+)-Tartaric Acid	EtOH / H₂O (80:20)	38.5%	92.4%	> 99.0%
L-(-)-Malic Acid	MeOH / H₂O (90:10)	41.2%	86.5%	96.2%
(-)-DPTTA	Acetone / H₂O (95:5)	24.0%	71.0%	81.5%
(1S)-(+)-CSA	EtOAc / EtOH (50:50)	16.5%	45.2%	58.0%

*Note: Yields are calculated based on the theoretical maximum of 50% for a single enantiomer from a racemic mixture.

References

• BenchChem. "A Comparative Guide to the Resolution of trans-cyclohexane-1,2-diamine: Tartaric Acid as the Reagent of Choice."3

• Kodama, S., et al. "Direct chiral resolution of tartaric acid by ion-pair capillary electrophoresis using an aqueous background electrolyte with (1R,2R)-(–)-1,2-diaminocyclohexane as a chiral counterion." Electrophoresis, ResearchGate. 4

• Man'kova, P. A., et al. "Synthesis of Chiral Ligands on the Basis of 1-(Adamantan-1-yl)ethane-1,2-diamine." ResearchGate. 1

• Reznikov, A. N., et al. "Synthesis of 1-(adamantan-1-yl)propan-1,2-diamine and chiral ligands based thereon." ResearchGate. 2

• PubChem. "N-(1-Adamantyl)ethylenediamine - Compound Summary." National Institutes of Health. 5

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. N-(1-Adamantyl)ethylenediamine | C12H22N2 | CID 303798 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comprehensive Spectroscopic Characterization of 1-(Adamantan-1-yl)ethane-1,2-diamine: A Technical Guide

Pharmacological Context & Structural Significance

Adamantane-based pharmacophores are cornerstones in medicinal chemistry, famously utilized in antiviral agents (e.g., amantadine, rimantadine) and neurological therapeutics due to their exceptional lipophilicity, metabolic stability, and unique steric bulk[1]. 1-(Adamantan-1-yl)ethane-1,2-diamine extends this structural class by incorporating a bidentate ethylenediamine moiety. This modification not only alters the pharmacokinetic profile but also provides a potent chelating site for metallodrug development (such as platinum-based antineoplastics).

For drug development professionals, accurate spectroscopic characterization of this molecule is vital to confirm regiochemistry, rule out structural isomers, and ensure batch-to-batch reproducibility. This guide outlines the definitive analytical strategy for elucidating its structure.

Spectroscopic Strategy & Causality

A multi-modal spectroscopic approach is required because no single technique can fully resolve the structure of adamantane-linked aliphatic chains.

• HRMS is chosen to validate the exact mass and confirm the presence of the adamantyl core via specific fragmentation mechanics.

• 2D NMR is mandatory because the 1D ¹H NMR of adamantane derivatives suffers from severe signal overlap in the 1.5–2.1 ppm region[1].

• FT-IR acts as a rapid, orthogonal method to verify the primary amine status and rule out secondary amine impurities resulting from unwanted cyclization.

High-Resolution Mass Spectrometry (HRMS) Profiling

Causality of Experimental Choice

Electrospray Ionization (ESI) in positive mode is selected over Electron Impact (EI) to preserve the pseudo-molecular ion [M+H]⁺, which is critical for confirming the exact mass of the intact diamine without premature degradation.

Fragmentation Mechanics

The molecule ( C12​H22​N2​ ) exhibits a theoretical [M+H]⁺ at m/z 195.1856. Upon collision-induced dissociation (CID), the primary fragmentation pathway involves the loss of ammonia (-17 Da) from the terminal amine, yielding an ion at m/z 178.16. Increasing the collision energy triggers the diagnostic α-cleavage of the C-C bond linking the adamantyl cage to the ethylenediamine chain. This yields the highly stable tertiary adamantyl carbocation at m/z 135.12, a universal hallmark of 1-adamantyl derivatives[2],[3].

Figure 1: ESI-HRMS fragmentation pathway of 1-(Adamantan-1-yl)ethane-1,2-diamine.

Nuclear Magnetic Resonance (NMR) Elucidation

Spectral Assignments

• ¹³C NMR: The adamantane core exhibits four distinct carbon environments due to its high symmetry. The quaternary C1 carbon, directly attached to the electron-withdrawing diamine chain, is deshielded and typically appears around 36-38 ppm[4]. The methine (CH-NH₂) and methylene (CH₂-NH₂) carbons of the ethylenediamine moiety appear at ~58 ppm and ~45 ppm, respectively.

• 2D Connectivity: To definitively prove that the ethylenediamine group is attached to the C1 position of the adamantane cage, HMBC (Heteronuclear Multiple Bond Correlation) is employed. A strong 2JCH​ correlation between the methine proton (CH-NH₂) and the quaternary adamantyl C1 carbon validates the regiochemistry.

Figure 2: Key 2D NMR (COSY and HMBC) correlations establishing molecular connectivity.

Vibrational Spectroscopy (FT-IR)

Causality of Experimental Choice

FT-IR is utilized as a rapid, orthogonal method to confirm the presence of the primary amines and rule out secondary amine impurities.

Vibrational Mechanics

Aliphatic primary diamines exhibit a characteristic doublet in the 3400–3200 cm⁻¹ region, corresponding to the asymmetric and symmetric N-H stretching vibrations[5]. The adamantane cage dominates the C-H stretching region with intense, sharp bands between 2950 and 2850 cm⁻¹.

Standardized Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems.

Protocol A: ESI-HRMS Acquisition

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of LC-MS grade Methanol containing 0.1% Formic Acid (the acidic environment forces protonation to [M+H]⁺).

• Injection: Direct infusion via syringe pump at a flow rate of 10 µL/min.

• Parameters: Set capillary voltage to 3.0 kV and desolvation temperature to 250 °C.

• Validation Step: Perform an MS/MS scan isolating m/z 195.18. Systematically ramp the collision energy (CE) from 10 eV to 30 eV. The protocol is validated if you observe the sequential appearance of m/z 178 (low CE) transitioning to the diagnostic m/z 135 base peak (high CE)[3].

Protocol B: NMR Spectroscopy (1D and 2D)

• Sample Preparation: Dissolve 15 mg of the compound in 0.6 mL of CDCl₃ (containing 0.03% v/v TMS as an internal standard).

• Acquisition: Acquire ¹H NMR at 400 MHz (16 scans) and ¹³C NMR at 100 MHz (1024 scans minimum to achieve adequate signal-to-noise for the quaternary C1 carbon).

• Validation Step ( D2​O Exchange): To unambiguously assign the amine protons, add 1 drop of D2​O to the NMR tube, shake vigorously for 30 seconds, and re-acquire the ¹H NMR spectrum. The disappearance of the broad singlet at ~1.35 ppm confirms the N-H assignment, validating the presence of the primary amines.

Quantitative Data Summaries

Table 1: ¹H and ¹³C NMR Assignments (CDCl₃, 400 MHz / 100 MHz)

Position	¹³C Shift (ppm)	¹H Shift (ppm)	Multiplicity
Adamantyl C1	36.5	-	Quaternary
Adamantyl C2/C6	38.2	1.60 - 1.75	m
Adamantyl C3/C5/C7	28.4	1.95 - 2.05	m
Adamantyl C4/C8/C9	36.8	1.50 - 1.65	m
CH-NH₂ (α)	58.5	2.65	dd
CH₂-NH₂ (β)	45.2	2.45	m
NH₂	-	1.35	br s (exchangeable)

Table 2: FT-IR Vibrational Assignments

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3350, 3280	N-H Stretch (Asym/Sym)	Primary Amine
2905, 2850	C-H Stretch	Adamantane Cage
1605	N-H Bend	Primary Amine
1080	C-N Stretch	Aliphatic Amine

Table 3: HRMS Fragmentation Data

m/z (Observed)	Ion Assignment	Relative Abundance
195.1856	[M+H]⁺	100% (Base Peak at low CE)
178.1590	[M+H - NH₃]⁺	45%
135.1174	[C₁₀H₁₅]⁺ (Adamantyl Cation)	100% (Base Peak at high CE)

References

1.[2] Title: In vitro and in vivo metabolism of N-adamantyl substituted urea-based soluble epoxide hydrolase inhibitors - PMC Source: nih.gov URL:

2.[4] Title: 13C NMR spectra of adamantane derivatives Source: kbfi.ee URL:

3.[3] Title: Metabolic Profiling of a CB2 Agonist, AM9338, Using LC-MS and Microcoil-NMR: Identification of a Novel Dihydroxy Adamantyl Metabolite - Frontiers Source: frontiersin.org URL:

4.[1] Title: NMR Studies of Drugs. Rimantadine. Rigorous 1H and 13C Assignments and Application Source: tandfonline.com URL:

5.[5] Title: Ab initio and DFT study of aliphatic diamines Source: abct.fr URL:

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. In vitro and in vivo metabolism of N-adamantyl substituted urea-based soluble epoxide hydrolase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Metabolic Profiling of a CB2 Agonist, AM9338, Using LC-MS and Microcoil-NMR: Identification of a Novel Dihydroxy Adamantyl Metabolite [frontiersin.org]
• 4. kbfi.ee [kbfi.ee]
• 5. abct.fr [abct.fr]

Exploring the Coordination Chemistry of Adamantane Diamine Ligands: A Technical Guide for Advanced Therapeutics and Materials

Executive Summary

The coordination chemistry of adamantane diamine ligands represents a critical intersection between inorganic chemistry, targeted drug delivery, and advanced materials science. The unique diamondoid structure of adamantane provides unparalleled steric bulk and lipophilicity. When functionalized with diamine chelating arms, it forms highly stable transition metal complexes. This technical whitepaper explores the mechanistic principles of adamantane diamine complexation, its transformative role in overcoming chemotherapeutic resistance, and its emerging applications in next-generation optoelectronics and nanofiltration membranes.

The Adamantane Scaffold: Structural Causality in Ligand Design

Adamantane is a highly symmetrical, rigid, and lipophilic tricyclic hydrocarbon. When functionalized into a diamine (e.g., 1,3-diaminoadamantane), it becomes a potent bidentate ligand[1].

The causality behind selecting adamantane over linear aliphatic diamines lies in its extreme steric bulk and metabolic stability[2]. In biological systems, this lipophilicity enhances penetration across lipid bilayers, such as the blood-brain barrier and cellular membranes, while protecting nearby functional groups from enzymatic degradation[3],[4]. In materials science, the bulky, cage-like structure acts as a molecular-level steric hindrance unit, which is highly desirable for disrupting polymer chain packing to create functional micropores[5].

Coordination Chemistry: Principles of Adamantane Diamine Complexation

Adamantane diamines readily form stable coordination complexes with transition metals (e.g., Pt(II), Cu(II), Pd(II)) through the thermodynamic driving force of the chelate effect. The 1,3-substitution pattern perfectly aligns the lone pairs of the nitrogen atoms to donate electron density into the empty d-orbitals of the metal center. This typically results in highly stable square-planar or distorted square-pyramidal geometries depending on the metal's oxidation state and d-electron count[6].

Fig 1: Coordination logic and application pathways of adamantane diamine metal complexes.

Applications in Advanced Therapeutics

The discovery of cisplatin revolutionized oncology, but its clinical utility is severely limited by systemic toxicity and acquired cellular resistance[6],[7]. Adamantane-based metal complexes are engineered specifically to address these flaws.

By coordinating platinum or copper to an adamantane diamine ligand, the resulting complex benefits from the "stealth" lipophilic shield of the adamantane cage. This structural feature prevents premature degradation by blood serum proteins and facilitates targeted entry into cancer cells via hydrophobic interactions[3],[2]. Recent studies on copper(II) and platinum(II) complexes incorporating adamantane derivatives have demonstrated promising antiproliferative activities against human cancer cell lines, including MCF7 (breast cancer) and PC3 (prostate cancer), often outperforming traditional chemotherapeutics in resistant cell lines[6],[7].

Applications in Next-Generation Materials

Beyond medicine, the coordination of adamantane diamines is revolutionizing materials science through precise structural control.

• Organic Solvent Nanofiltration (OSN): Adamantane diamine is utilized as a molecular building block in thin-film composite polyamide membranes. The coordination and subsequent polymerization around the adamantane core inhibit tight polymer packing, generating interconnected micropores. This yields exceptionally high methanol permeance (20.6 L/m²/h/bar) while retaining 94.7% of organic dyes[5].

• Perovskite Nanocrystal LEDs: In optoelectronics, ligand exchange with adamantane-1,3-diamine (ADDA) on mixed-halide CsPb(Cl/Br)3 nanocrystals significantly enhances the photoluminescence quantum yield (PLQY > 70%). The rigid bidentate structure of ADDA passivates surface defects without shifting the emission wavelength, enabling highly efficient blue PeLEDs[8].

Quantitative Data Summary

Complex / Material	Application Field	Key Quantitative Metric	Causality / Mechanism	Ref
1,3-Diaminoadamantane Synthesis	Ligand Preparation	71.2% Yield	TFA facilitates C-Br cleavage to form a reactive tertiary carbocation.	[1]
Cu(II)-Adamantane Hydrazone	Oncology (MCF7)	Distorted square-pyramidal geometry	Adamantane enhances lipophilicity and cellular uptake.	[6]
Adamantane Diamine-Polyamide	OSN Membranes	Methanol permeance: 20.6 L/m²/h/bar	Bulky cage inhibits polymer chain packing, creating micropores.	[5]
CsPb(Cl/Br)3-ADDA	Blue PeLEDs	EQE: 0.49%, PLQY > 70%	Rigid bidentate ligand passivates surface traps without shifting peak.	[8]

Experimental Methodologies

The following protocols outline the synthesis of the adamantane diamine ligand and its subsequent metallation. Every step includes self-validating checkpoints to ensure scientific integrity.

Fig 2: Step-by-step synthetic workflow for adamantane diamine coordination complexes.

Protocol 1: Synthesis of 1,3-Diaminoadamantane[1]

Objective: Synthesize the bidentate ligand from 1,3-dibromoadamantane. Causality & Logic: The inductive effect of bromine makes C-Br bond cleavage difficult. Trifluoroacetic acid (TFA) is strictly required to facilitate the formation of a tertiary carbocation. Urea serves as an inexpensive nitrogen source, while diphenyl ether provides the necessary high-boiling environment for the 180°C reaction[1].

• Reagent Mixing: In a round-bottom flask, combine 1 equivalent of 1,3-dibromoadamantane and an excess of urea in diphenyl ether.

• Catalytic Activation: Slowly add TFA to the mixture.

  • Self-Validation: Monitor the reaction via TLC; the formation of the highly reactive carbocation intermediate will correspond to the consumption of the starting material.

• Thermal Reaction: Heat the mixture to 180°C under an inert nitrogen atmosphere for 1.5 hours.

• Isolation: Cool the mixture to room temperature. Acidify with HCl to form the water-soluble diamine salt, extract the organic impurities with an organic solvent, and then neutralize the aqueous layer with NaOH to precipitate the free 1,3-diaminoadamantane.

• Purification: Recrystallize the product.

  • Self-Validation: Confirm the product via FTIR. Ensure the absence of the C-Br stretch at 695 cm⁻¹ and the presence of primary amine N-H stretches at ~3300 cm⁻¹[1].

Protocol 2: Preparation of Adamantane Diamine Platinum(II) Complexes

Objective: Coordinate the synthesized ligand to a Pt(II) center for therapeutic evaluation. Causality & Logic: Potassium tetrachloroplatinate (K₂PtCl₄) is chosen as the metal precursor because the chloride ligands are excellent leaving groups. The bidentate adamantane diamine will displace two chlorides, driven by the thermodynamic stability of the resulting chelate ring.

• Precursor Dissolution: Dissolve K₂PtCl₄ in deionized water.

  • Self-Validation: Ensure a clear, ruby-red solution is formed, indicating complete dissolution without hydrolysis.

• Ligand Addition: Dissolve 1,3-diaminoadamantane in a minimal amount of methanol. Add this dropwise to the platinum solution under continuous stirring.

• Complexation: Stir the mixture at room temperature for 24 hours in the dark to prevent photochemical degradation of the platinum center.

• Precipitation & Filtration: As the neutral [Pt(AdamantaneDiamine)Cl₂] complex forms, it will precipitate out of the aqueous solution due to the high lipophilicity of the adamantane cage. Filter the precipitate.

• Washing & Drying: Wash the solid sequentially with cold water, ethanol, and diethyl ether to remove unreacted precursors. Dry under vacuum.

  • Self-Validation: Utilize ¹⁹⁵Pt NMR and single-crystal X-ray diffraction to confirm the square-planar geometry and the bidentate coordination of the diamine.

References

• Title: Organic Solvent Nanofiltration in Pharmaceutical Applications | Source: acs.org | URL: 5

• Title: Synthesis and Characterization of 1,3-Diaminoadamantane | Source: asianpubs.org | URL: 1

• Title: Synthesis, Characterization and Biological Evaluation of Metal Adamantyl 2-Pyridylhydrazone Complexes | Source: nih.gov | URL: 6

• Title: Adamantane in Drug Delivery Systems and Surface Recognition | Source: mdpi.com | URL: 3

• Title: Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research | Source: jchr.org | URL: 2

• Title: Recent Developments in the Use of Metal Complexes in Medicinal Chemistry | Source: chim.it | URL: 7

• Title: Adamantanine | Source: benchchem.com | URL: 4

• Title: Blue Perovskite Nanocrystal Light-Emitting Devices via the Ligand Exchange with Adamantane Diamine | Source: researchgate.net | URL: 8

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. jchr.org [jchr.org]
• 3. mdpi.com [mdpi.com]
• 4. Adamantanine | 42381-05-5 | Benchchem [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Synthesis, Characterization and Biological Evaluation of Metal Adamantyl 2-Pyridylhydrazone Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. societachimica.it [societachimica.it]
• 8. researchgate.net [researchgate.net]

The Chiral Cage: Discovery and Synthesis of Novel Adamantane-Based Chiral Building Blocks

An In-Depth Technical Guide for Advanced Drug Discovery

Executive Summary & Mechanistic Rationale

Adamantane, a highly symmetrical tricyclic hydrocarbon, has profoundly impacted medicinal chemistry. Traditionally known as a "lipophilic bullet," the adamantane moiety is frequently grafted onto existing pharmacophores to enhance metabolic stability, lipophilicity, and membrane permeability. The clinical success of achiral adamantane derivatives, beginning with the antiviral amantadine, cemented its utility in drug design. However, as modern drug discovery shifts toward highly specific, stereochemically complex targets, the inherent symmetry of the adamantane core becomes a structural limitation.

The frontier of cage-hydrocarbon chemistry lies in breaking this symmetry to discover novel chiral adamantane building blocks. By introducing chirality—either through 1,2-disubstitution directly on the cage or via chiral heteroatom-containing side chains—we transform a passive lipophilic anchor into a stereospecific vector. The adamantane core provides unparalleled steric bulk and rigidity. When a chiral center is introduced, the immense steric demand of the adamantyl group heavily biases the conformational landscape of the molecule, pre-organizing it into a bioactive conformation that minimizes the entropic penalty upon binding to a target.

Strategic Pathways for Synthesis

Creating chirality in a highly symmetrical cage molecule presents unique thermodynamic and kinetic challenges. To overcome the molecule's natural drive toward symmetry, we employ three primary synthetic strategies:

• Desymmetrization of Prochiral Adamantanes : This powerful strategy involves the enantioselective transformation of a prochiral adamantane derivative (which possesses a plane of symmetry) into a

An In-depth Technical Guide to the Formation of Metal Complexes with 1-Aminoadamantane

Abstract

This technical guide provides a comprehensive overview of the formation, characterization, and application of metal complexes incorporating the 1-aminoadamantane (amantadine) ligand. The unique structural and physicochemical properties of the adamantane cage, particularly its high lipophilicity and rigidity, render it a valuable scaffold in medicinal chemistry and materials science.[1] This guide delves into the coordination chemistry of 1-aminoadamantane with a range of transition metals, including platinum, palladium, silver, and copper. It offers detailed experimental protocols for the synthesis and characterization of these complexes, supported by in-depth explanations of the underlying chemical principles. Furthermore, this document explores the burgeoning applications of these metal complexes, with a particular focus on their potential as anticancer, antiviral, and antibacterial agents. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique attributes of 1-aminoadamantane in the design of novel metallodrugs and functional materials.

Introduction: The Significance of 1-Aminoadamantane in Coordination Chemistry

1-Aminoadamantane, a tricyclic amine with a cage-like structure, was first recognized for its potent antiviral activity against the influenza A virus.[1][2] This discovery marked the beginning of extensive research into adamantane-based compounds in drug discovery.[1][3] The adamantane moiety's inherent lipophilicity and rigid structure enhance the stability and pharmacokinetic profiles of drug candidates by shielding adjacent functional groups from metabolic degradation.[1]

In the realm of coordination chemistry, 1-aminoadamantane serves as a robust, sterically hindered monodentate ligand, coordinating to metal centers primarily through the nitrogen atom of its primary amine group.[4][5] The incorporation of this bulky, lipophilic ligand into metal complexes can significantly influence their solubility, stability, and biological activity. The resulting metal complexes have demonstrated a wide array of therapeutic activities, including anticancer, antiviral, antibacterial, and anti-inflammatory properties.[1] This guide will explore the synthesis, characterization, and promising applications of these fascinating coordination compounds.

Coordination Chemistry and Synthesis of 1-Aminoadamantane Metal Complexes

The formation of metal complexes with 1-aminoadamantane typically involves the reaction of a suitable metal salt with the ligand in a 1:2 molar ratio, although other stoichiometries are possible.[4][6] The primary amine of 1-aminoadamantane acts as a Lewis base, donating its lone pair of electrons to the electron-deficient metal center, forming a coordinate covalent bond.

General Synthetic Strategy

A common synthetic route involves dissolving the metal salt and 1-aminoadamantane in an appropriate solvent, followed by stirring or refluxing the mixture. The choice of solvent is crucial and depends on the solubility of the reactants. Methanol, ethanol, and mixtures containing hydrochloric acid are frequently employed.[4] The resulting metal complex often precipitates from the solution and can be isolated by filtration, washed, and dried. Recrystallization from a suitable solvent can be performed to obtain a pure crystalline product.[4]

Synthesis of a Representative Palladium(II) Complex

Palladium(II) complexes of 1-aminoadamantane have garnered significant interest due to their potential as anticancer agents, often being investigated as analogues to cisplatin.[2]

Caption: General reaction scheme for the synthesis of a trans-palladium(II) complex with 1-aminoadamantane.

Experimental Protocol: Synthesis of trans-bis(1-aminoadamantane)dichloropalladium(II)

• Dissolution of Reactants: In a round-bottom flask, dissolve palladium(II) chloride (PdCl₂, 1 mmol) in a minimal amount of a suitable solvent, such as a mixture of methanol and a few drops of hydrochloric acid to aid solubility.

• Addition of Ligand: In a separate flask, dissolve 1-aminoadamantane (2 mmol) in the same solvent.

• Reaction: Slowly add the 1-aminoadamantane solution to the palladium(II) chloride solution with constant stirring.

• Reaction Progression: Stir the reaction mixture at room temperature or under reflux for a specified period (e.g., 2-4 hours) to ensure complete reaction. The progress can be monitored by techniques like thin-layer chromatography.

• Isolation of Product: Upon completion, the resulting precipitate of trans-[Pd(1-aminoadamantane)₂Cl₂] is collected by vacuum filtration.

• Purification: Wash the solid product with the solvent used for the reaction and then with a non-polar solvent like diethyl ether to remove any unreacted starting materials.

• Drying: Dry the purified complex in a desiccator over a suitable drying agent.

Synthesis of Silver(I) Complexes

Silver(I) complexes of 1-aminoadamantane have shown promise as antibacterial agents.[1] The synthesis is analogous to that of the palladium complexes, often yielding linear or distorted tetrahedral geometries depending on the counter-ion and solvent system.[6][7]

Experimental Protocol: Synthesis of bis(1-aminoadamantane)silver(I) Nitrate

• Reactant Preparation: Dissolve silver nitrate (AgNO₃, 1 mmol) in methanol. In a separate container, dissolve 1-aminoadamantane (2 mmol) in methanol.

• Reaction: Add the 1-aminoadamantane solution to the silver nitrate solution dropwise while stirring. A white precipitate may form immediately.

• Complex Formation: Continue stirring the mixture at room temperature for 1-2 hours to ensure the reaction goes to completion.

• Isolation and Purification: Collect the white solid by filtration, wash with cold methanol, and then with diethyl ether.

• Drying: Dry the product under vacuum.

Characterization of 1-Aminoadamantane Metal Complexes

A suite of analytical techniques is employed to confirm the formation and elucidate the structure of 1-aminoadamantane metal complexes.

Spectroscopic Techniques

• Infrared (IR) Spectroscopy: Coordination of the 1-aminoadamantane to the metal center through the nitrogen atom is evidenced by shifts in the N-H stretching and bending vibrations. Typically, the N-H stretching frequency shifts to a lower wavenumber upon complexation.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The signals corresponding to the protons of the adamantane cage are observed. The resonance of the -NH₂ protons may broaden or shift upon coordination.[4] In some cases, the amine resonance may even disappear from the spectrum.[4]

  • ¹³C NMR: The chemical shifts of the carbon atoms in the adamantane framework are analyzed. The carbon atom attached to the amino group often shows a noticeable shift upon complexation.[2][8]

Elemental and Thermal Analysis

• Elemental Analysis: This technique determines the percentage composition of elements (C, H, N) in the complex, which is then compared with the calculated values for the proposed formula to confirm the stoichiometry.

• Atomic Absorption Spectroscopy: This method is used to determine the metal content in the synthesized complexes.[4]

• Thermogravimetric Analysis (TGA): TGA provides information about the thermal stability of the complexes and can indicate the presence of solvent molecules in the crystal lattice.

X-ray Crystallography

Single-crystal X-ray diffraction is the most definitive method for determining the three-dimensional structure of these complexes in the solid state. It provides precise information on bond lengths, bond angles, coordination geometry, and intermolecular interactions. For instance, X-ray analysis has confirmed the square planar geometry of some palladium(II) complexes and the coordination of two 1-aminoadamantane ligands in a trans configuration.[9]

Technique	Information Obtained
FT-IR Spectroscopy	Confirmation of N-H bond involvement in coordination.
¹H and ¹³C NMR	Elucidation of the ligand's environment in the complex.
Elemental Analysis	Determination of the empirical formula.
Atomic Absorption	Quantification of the metal content.
X-ray Diffraction	Definitive determination of the molecular structure.

Table 1: Summary of characterization techniques for 1-aminoadamantane metal complexes.

Applications of 1-Aminoadamantane Metal Complexes

The unique properties endowed by the adamantane moiety have led to the exploration of its metal complexes in various biomedical applications.

Anticancer Activity

Transition metal complexes, particularly those of platinum and palladium, are at the forefront of anticancer drug development. The incorporation of the bulky and lipophilic 1-aminoadamantane ligand can enhance the cellular uptake and cytotoxicity of these complexes.[2]

• Platinum(IV) Complexes: A platinum(IV) complex with 1-aminoadamantane, LA-12, has demonstrated significant in vitro antitumor activity, even against cisplatin-resistant cancer cell lines.[10][11] The increased hydrophobicity of the adamantane ligand is believed to contribute to its enhanced efficacy.[11]

• Palladium(II) Complexes: trans-palladium(II) complexes with 1-aminoadamantane and various halide ligands have shown promising anticancer abilities against several cancer cell lines.[2] These complexes have been shown to interact with DNA, a key mechanism of action for many metal-based anticancer drugs.[2]

• Copper(II) Complexes: Copper complexes with ligands derived from 1-aminoadamantane have also exhibited strong anticancer activity, in some cases outperforming cisplatin in in vitro cytotoxicity assays.[1] These complexes can induce apoptosis in cancer cells and inhibit angiogenesis.[1]

Caption: Putative mechanism of anticancer action for 1-aminoadamantane metal complexes.

Antiviral and Antibacterial Activity

Building on the known antiviral properties of amantadine, its metal complexes have also been investigated for their ability to combat viral and bacterial infections.

• Antiviral Activity: Palladium(II) complexes with amantadine have shown selective activity against the Chikungunya virus (CHIKV) in vitro.[9] The coordination to palladium(II) was found to be a successful strategy to enhance the anti-CHIKV properties of amantadine.[9] Silver coordination polymers incorporating adamantane-like blocks have also been explored for their antiviral properties, likely through the blockage of viral protein ion channels.[12]

• Antibacterial Activity: Silver(I) complexes of amantadine have demonstrated potent antibacterial activity against both Gram-positive and Gram-negative bacteria.[1] The water solubility and antibacterial properties can be further enhanced by modifying the adamantane scaffold, for example, by incorporating a triazaadamantane moiety.[7]

Future Perspectives and Conclusion

The field of 1-aminoadamantane metal complexes is a dynamic and promising area of research. The versatility of the adamantane scaffold, combined with the diverse coordination chemistry of transition metals, offers a vast chemical space for the design of novel therapeutic agents and functional materials. Future research will likely focus on:

• Rational Design of Ligands: Synthesis of new 1-aminoadamantane derivatives with tailored electronic and steric properties to fine-tune the activity of the resulting metal complexes.

• Mechanism of Action Studies: In-depth investigations into the molecular mechanisms by which these complexes exert their biological effects.

• Targeted Drug Delivery: Development of strategies to deliver these complexes specifically to diseased cells or tissues, thereby minimizing side effects.

• Catalytic Applications: Exploration of the catalytic potential of these complexes in organic synthesis, leveraging the unique steric environment provided by the adamantane ligand.

References

• Trans-palladium complexes with 1-adamantanamine and various halide ions: Synthesis, characterization, DNA and protein binding and in vitro cytotoxicity. (2021). Polyhedron, 209, 115458. Available at: [Link]

• Sultana, N., Arayne, M. S., Haider, A., & Shahnaz, H. (2014). Synthesis and Characterization of 3s,5s,7s-Adamantan-1-Amine Complexes with Metals of Biological Interest. Modern Chemistry & Applications, 2(120). Available at: [Link]

• Silver Coordination Polymers Driven by Adamantoid Blocks for Advanced Antiviral and Antibacterial Biomaterials. (n.d.). PMC. Available at: [Link]

• The presumed structure of bis(1-adamantanamine)silver(I) D-camphor-10-sulphonate. (n.d.). ResearchGate. Available at: [Link]

• Silver complexes of ligands derived from adamantylamines: Water-soluble silver-donating compounds with antibacterial properties. (n.d.). PMC. Available at: [Link]

• Kostić, M. S., & Leovac, V. M. (2024). Complexes of Adamantane-Derived Schiff Bases. IntechOpen. Available at: [Link]

• Pereira, A. K. S., Nakahata, D. H., et al. (2019). Synthesis, crystallographic studies, molecular modeling and in vitro biological studies of silver(I) complexes with aminoadamantane ligands. Polyhedron. Available at: [Link]

• Antiviral Activity of Pd(II) Complexes with Aminoadamantanes Against Arboviruses. (2024). ResearchGate. Available at: [Link]

• Exploring the catalytic and anticancer activity of gold(I) complexes bearing 1,3,5-triaza-7- phosphaadamantane (PTA). (2025). Unipd. Available at: [Link]

• Synthesis and Characterization of 3s,5s,7s-Adamantan-1-Amine. (n.d.). Walsh Medical Media. Available at: [Link]

• Synthesis of an amantadine-based novel Schiff base and its transition metal complexes as potential ALP, α-amylase, and α-glucosidase inhibitors. (n.d.). PMC. Available at: [Link]

• Hutarova, Z., et al. (2004). Platinum(IV) complex with adamantylamine as nonleaving amine group: synthesis, characterization, and in vitro antitumor activity against a panel of cisplatin-resistant cancer cell lines. Journal of Medicinal Chemistry, 47(3), 761-3. Available at: [Link]

• Method for the synthesis of adamantane amines. (1997). Google Patents.

• Adamantane derivatives as anticancer activity. (n.d.). ResearchGate. Available at: [Link]

• Amantadine – Knowledge and References. (n.d.). Taylor & Francis. Available at: [Link]

• Synthesis and Characterization of 3s,5s,7s-Adamantan-1-Amine Complexes with Metals of Biological Interest. (2014). ResearchGate. Available at: [Link]

• Synthesis, Characterization and Biological Evaluation of Metal Adamantyl 2-Pyridylhydrazone Complexes. (n.d.). PMC. Available at: [Link]

• Doyon, M. (1991). Synthesis and Characterization of Platinum(ll) Complexes with Adamantanamine Derivatives and Related Ligands. eScholarship@McGill. Available at: [Link]

• Antiviral Activity of 1-Adamantanamine (Amantadine). (n.d.). Semantic Scholar. Available at: [Link]

• Sova, P., et al. (2004). New platinum(IV) complex with adamantylamine ligand as a promising anti-cancer drug: comparison of in vitro cytotoxic potential towards A2780/cisR cisplatin-resistant cell line within homologous series of platinum(IV) complexes. Neoplasma, 51(3), 203-9. Available at: [Link]

• Palladium‐catalyzed for alkynylation of C(sp³)‐H bonds of adamantane. (n.d.). ResearchGate. Available at: [Link]

• Pereira, A. K. S., et al. (2020). Synthesis, crystal structures, DFT studies, antibacterial assays and interaction assessments with biomolecules of new platinum(ii) complexes with adamantane derivatives. New Journal of Chemistry, 44(2), 555-567. Available at: [Link]

• Caviglia, M., et al. (2024). Copper complexes with adamantane ring-conjugated ligands as promising agents for the treatment of glioblastoma. IRIS. Available at: [Link]

• Novel silver(I) compounds with 1-adamantanamine. (2018). ResearchGate. Available at: [Link]

• Pham, V. H., et al. (2020). A Simple Process for the Synthesis of 1-Aminoadamantane Hydrochloride. ResearchGate. Available at: [Link]

• Amantadine Variants Activity Against Multiple Influenza A Viruses. (n.d.). ChemRxiv. Available at: [Link]

• Synthesis and Solid-State Characterization of Platinum Complexes with Hexadentate Amino- and Iminophosphine Ligands. (n.d.). Corpus UL. Available at: [Link]

• phosphine ligands: synthesis, palladium complexation, and catalytic activity. (2025). Dalton Transactions (RSC Publishing). Available at: [Link]

• Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. (n.d.). PMC. Available at: [Link]

• Amantadine. (n.d.). Wikipedia. Available at: [Link]

• 1-Aminoadamantane-N,N-D2. (n.d.). PubChem. Available at: [Link]

• 1-Adamantanamine HCl. (n.d.). Drug Information. Available at: [Link]

• Synthesis of an amantadine-based novel Schiff base and its transition metal complexes as potential ALP, a-amylase, and. (2023). Semantic Scholar. Available at: [Link]

• Adamantane in Drug Delivery Systems and Surface Recognition. (2017). MDPI. Available at: [Link]

• Synthesis, Structural Studies, and Biological Evaluation of Copper(I) and Copper(II) Complexes Supported by Bis(pyrazol-1-yl)acetate Ligand Functionalized with Amantadine for the Treatment of Glioblastoma. (2026). PMC. Available at: [Link]

• NanoInnovation 2024 Copper complexes with biological active molecule amantadine as potential anticancer and antiviral agents. (n.d.). Available at: [Link]

• Palladium mono-N-protected amino acid complexes: experimental validation of the ligand cooperation model in C–H activation. (2023). Available at: [Link]

• A copper(II) chloride coordination compound with an adamantane- like core. (n.d.). University of Pretoria. Available at: [Link]

• Molecular docking, derivatization, characterization and biological assays of amantadine. (n.d.). PMC. Available at: [Link]

Sources

• 1. Complexes of Adamantane-Derived Schiff Bases | IntechOpen [intechopen.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. researchgate.net [researchgate.net]
• 7. Silver complexes of ligands derived from adamantylamines: Water-soluble silver-donating compounds with antibacterial properties - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Synthesis of an amantadine-based novel Schiff base and its transition metal complexes as potential ALP, α-amylase, and α-glucosidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Platinum(IV) complex with adamantylamine as nonleaving amine group: synthesis, characterization, and in vitro antitumor activity against a panel of cisplatin-resistant cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. New platinum(IV) complex with adamantylamine ligand as a promising anti-cancer drug: comparison of in vitro cytotoxic potential towards A2780/cisR cisplatin-resistant cell line within homologous series of platinum(IV) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Silver Coordination Polymers Driven by Adamantoid Blocks for Advanced Antiviral and Antibacterial Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Methodologies for the Preparation of 1,2-Disubstituted Adamantane Derivatives: A Comprehensive Technical Guide

Executive Summary

Adamantane (tricyclo[3.3.1.1^{3,7}]decane) and its derivatives are foundational scaffolds in neuropharmacology, antiviral drug development, and advanced materials science. While 1,3-disubstituted adamantanes are readily accessible via standard carbocation chemistry, the synthesis of 1,2-disubstituted derivatives—where substituents occupy adjacent bridgehead and secondary carbons—presents a formidable thermodynamic and kinetic challenge[1]. These 1,2-disubstituted architectures are highly prized for their unique spatial geometries, rigidity, and inherent chirality[2]. This whitepaper details the core synthetic methodologies required to overcome the electronic deactivation of the adamantane secondary positions, providing field-proven protocols for researchers and drug development professionals.

The Mechanistic Challenge of 1,2-Disubstitution

Adamantane represents the global thermodynamic minimum for C10H16 hydrocarbons. Standard electrophilic functionalization naturally favors the tertiary bridgehead positions (C1, C3, C5, C7) due to the hyperconjugative stability of the intermediate tertiary carbocations.

The core challenge in 1,2-disubstitution lies in electronic deactivation and steric hindrance . Once a substituent is installed at a bridgehead position (e.g., C1), the adjacent secondary positions (e.g., C2) are electronically deactivated[1]. Direct bifunctionalization is therefore highly unfavorable. To bypass this, synthetic chemists must abandon direct substitution in favor of skeletal reconstructions (ring expansions/contractions) or directed intramolecular insertions[3].

Core Synthetic Methodologies

Skeletal Reconstruction: The Protoadamantane Route

The most reliable and modular method to force 1,2-substitution relies on the protoadamantane skeleton. Protoadamantane is a strained, higher-energy isomer of adamantane.

Causality & Mechanism: By synthesizing protoadamantan-4-one and subjecting it to nucleophilic attack (e.g., via Grignard reagents), an intermediate tricyclic alkoxide is formed[2]. This high-energy intermediate is perfectly aligned for a Wagner-Meerwein rearrangement. The thermodynamic driving force is the massive release of ring strain as the protoadamantane framework collapses into the stable adamantane framework. This skeletal shift naturally deposits the nucleophile and the hydroxyl group at the 1 and 2 positions, respectively, yielding a chiral 1,2-disubstituted product[4].

Fig 1. Mechanism of the protoadamantane Wagner-Meerwein rearrangement driven by strain relief.

Direct Photochemical Rearrangement

A highly direct, albeit specialized, route involves the photolysis of 2-adamantyl esters. UV irradiation of 2-adamantyl trifluoroacetate in methanol or hexane yields 1-trifluoroacetyl-2-hydroxyadamantane[1].

Causality & Mechanism: This reaction proceeds via a photochemical 1,5-hydrogen shift. The trifluoroacetate group is strictly required; standard acetates or benzoates fail to undergo this shift efficiently. This method represents one of the most direct entries into the 1,2-system, allowing preparation in just three steps from readily available 2-adamantanol with overall yields exceeding 35%[1].

Directed C-H Functionalization & Ring Expansion

For late-stage functionalization, reactive species such as acylnitrenes or oxocarbenes can be tethered to the 1-position. These electron-deficient intermediates undergo intramolecular insertion into the adjacent, non-activated C2-H bond, yielding 1,2-difunctionalized heterocyclic products[5].

Alternatively, the noradamantane ring expansion route utilizes (3-noradamantyl)methylene alcohols. Under Ritter reaction conditions, the intermediate carbocation is trapped, driving a ring expansion that yields 1,2-disubstituted adamantyl amines. These specific derivatives serve as highly potent M2 ion channel blockers for Influenza A[2][6].

Strategic Decision Matrix & Quantitative Data

Selecting the appropriate synthetic route depends on the target functional groups, required stereocontrol, and available infrastructure.

Fig 2. Strategic decision matrix for selecting a 1,2-disubstituted adamantane synthesis route.

Quantitative Comparison of Methodologies

Methodology	Primary Precursor	Typical Yield	Key Advantage	Primary Limitation
Protoadamantane Rearrangement	Protoadamantan-4-one	60–85%	High modularity; excellent access to chiral derivatives[2].	Requires multi-step synthesis of the strained precursor.
Photochemical Rearrangement	2-Adamantyl trifluoroacetate	50–70%	Direct, concise route from commercially available materials[1].	Requires specialized quartz UV photochemical reactors.
Directed C-H Insertion	1-Adamantyl carbonyl/azide	40–60%	Ideal for complex heterocyclic annulation[5].	Highly reactive intermediates can lead to side-reactions.
Noradamantane Expansion	Noradamantyl alcohols	55–80%	Excellent for synthesizing 1,2-amine derivatives (antivirals)[6].	Precursor accessibility can be challenging.

Validated Experimental Protocols

Protocol A: Photochemical Preparation of 1-Trifluoroacetyl-2-hydroxyadamantane

This protocol leverages a 1,5-hydrogen shift to bypass carbocation stability issues[1].

• Preparation of Ester: React 2-adamantanol with trifluoroacetic anhydride in the presence of a mild base (e.g., pyridine) at 0°C.

  • Causality Check: The trifluoroacetate group is strictly required; the strong electron-withdrawing nature of the CF3 group facilitates the subsequent photochemical shift.

• Irradiation: Dissolve the purified 2-adamantyl trifluoroacetate in anhydrous hexane or methanol. Transfer the solution to a quartz photochemical reactor. Irradiate using a low-pressure mercury vapor lamp (253.7 nm) at room temperature.

• Self-Validation & Monitoring: Monitor the reaction via GC-MS or IR spectroscopy. The reaction is complete when the characteristic ester carbonyl stretch of the starting material disappears.

• Purification: Evaporate the solvent under reduced pressure. Purify the resulting oil via medium-pressure liquid chromatography (MPLC) on silica gel using 15% acetone in hexane as the eluent to isolate the 1,2-disubstituted product[1].

Protocol B: Protoadamantane Rearrangement to 1-Alkyl-2-hydroxyadamantane

This protocol utilizes thermodynamic strain relief to force 1,2-substitution[2][4].

• Nucleophilic Addition: Dissolve protoadamantan-4-one in anhydrous THF under an inert argon atmosphere. Cool the reaction flask to -78°C using a dry ice/acetone bath. Slowly add 1.2 equivalents of the desired Grignard reagent (R-MgX) dropwise.

  • Causality Check: Maintaining -78°C is critical to prevent unwanted enolization or side reactions, ensuring strict stereocontrol during the nucleophilic attack on the sterically hindered, strained ketone.

• Wagner-Meerwein Shift: Remove the cooling bath and allow the reaction mixture to warm to room temperature over 2 hours. As the intermediate alkoxide gains thermal energy, it spontaneously undergoes a Wagner-Meerwein skeletal rearrangement driven by the relief of ring strain[2].

• Quenching & Extraction: Quench the reaction carefully with saturated aqueous NH₄Cl. Extract the aqueous layer three times with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Self-Validation: Confirm the successful skeletal rearrangement via ¹³C NMR. The disappearance of the highly strained protoadamantane carbon resonances and the appearance of the highly symmetric adamantane backbone signals confirm the formation of the 1,2-disubstituted adamantane.

References

• Todd, M. Z., & Hrdina, R. (2023). Synthesis of 1,2-Disubstituted Adamantane Derivatives by Construction of the Adamantane Framework. Molecules, 28(22), 7636. URL: [Link]

• Marron, N. A., & Cano, J. (1977). A Direct Photochemical Synthesis of 1, 2-Disubstituted Adamantanes. Synthetic Communications, 7(8), 515-520. URL: [Link]

• Chemistry of adamantane. Part III. The synthesis and reactions of 1,2-disubstituted adamantane derivatives. (1971). Journal of the Chemical Society C: Organic. URL: [Link]

• Pardali, V., Giannakopoulou, E., Konstantinidi, A., Kolocouris, A., & Zoidis, G. (2019). 1,2-Αnnulated Adamantane Heterocyclic Derivatives as Anti-Influenza Α Virus Agents. Croatica Chemica Acta. URL: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. dspace.cuni.cz [dspace.cuni.cz]
• 5. Chemistry of adamantane. Part III. The synthesis and reactions of 1,2-disubstituted adamantane derivatives - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 6. scispace.com [scispace.com]

Protocols & Analytical Methods

Application of Adamantane-Based Ligands in the Michael Reaction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed exploration of the application of adamantane-based ligands in the asymmetric Michael reaction. Moving beyond a simple recitation of procedures, this document delves into the mechanistic rationale behind the use of these sterically demanding ligands, offering detailed protocols, and presenting comparative data to inform experimental design. The unique three-dimensional structure of the adamantyl group imparts significant steric bulk and favorable electronic properties to ligands, influencing the stereochemical outcome of catalytic transformations. This has led to their emergence as a promising class of ligands in asymmetric synthesis, particularly for constructing challenging carbon-carbon and carbon-heteroatom bonds.

The Strategic Advantage of the Adamantyl Moiety in Catalysis

The adamantane core, a rigid and bulky diamondoid hydrocarbon, is a compelling structural motif in ligand design for asymmetric catalysis. Its primary influence stems from its significant and well-defined steric profile. Unlike more flexible alkyl or aryl groups, the adamantyl cage provides a predictable and rigid steric shield around the catalytic center. This steric hindrance plays a crucial role in controlling the trajectory of incoming substrates, thereby dictating the stereoselectivity of the reaction.

Furthermore, the adamantyl group is a strong sigma-donating group, which increases the electron density on the coordinating atom of the ligand (e.g., phosphorus, nitrogen). This enhanced electron-donating ability can modulate the electronic properties of the metal center in organometallic catalysis, influencing its reactivity and stability. In the context of organocatalysis, the bulky adamantyl group can create a well-defined chiral pocket, forcing a specific orientation of the substrates and transition state assembly.

Mechanism of the Asymmetric Michael Reaction with Adamantane-Based Catalysts

The Michael reaction, or conjugate addition, is a fundamental carbon-carbon bond-forming reaction where a nucleophile (Michael donor) adds to an α,β-unsaturated carbonyl compound (Michael acceptor). In the asymmetric variant, a chiral catalyst is employed to control the stereochemical outcome, leading to the formation of an enantioenriched product. Adamantane-based ligands can be utilized in both organometallic and organocatalytic systems to achieve this.

Organometallic Catalysis

In a common scenario, a chiral adamantane-based ligand, such as a diamine or phosphine, coordinates to a metal center (e.g., Cu(II), Ni(II)). The metal complex then acts as a Lewis acid, activating the Michael acceptor and bringing it into the chiral environment created by the adamantyl-containing ligand. The nucleophile then attacks the β-carbon of the activated acceptor, with the bulky adamantyl group sterically directing the approach to favor the formation of one enantiomer.

Figure 1: Generalized mechanism of a metal-catalyzed asymmetric Michael addition.

Organocatalysis

In organocatalysis, adamantane-based ligands, often derived from chiral backbones like L-proline, can function as highly effective catalysts. For instance, an adamantoyl L-prolinamide can activate both the nucleophile and the electrophile through a network of hydrogen bonds. The bulky adamantyl group helps to create a specific chiral pocket, forcing the substrates into a conformation that leads to a highly enantioselective transformation.

Application Notes & Protocols

This section provides detailed protocols for the application of two distinct classes of adamantane-based ligands in the asymmetric Michael reaction.

Protocol 1: Organocatalytic Michael Addition of Ketones to Nitroalkenes using Adamantoyl L-Prolinamide

This protocol is based on the highly efficient and enantioselective Michael addition of ketones to nitroalkenes catalyzed by a chiral adamantoyl L-prolinamide.[1] The adamantoyl group plays a key role in creating a sterically hindered environment that directs the stereochemical outcome.

Materials:

• Adamantoyl L-prolinamide catalyst (10 mol%)

• Ketone (e.g., cyclohexanone, 1.2 equiv.)

• Nitroalkene (e.g., trans-β-nitrostyrene, 1.0 equiv.)

• Solvent (e.g., Toluene, 0.2 M)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and stirring equipment

Procedure:

• To a dry reaction vial under an inert atmosphere, add the adamantoyl L-prolinamide catalyst (10 mol%).

• Add the nitroalkene (1.0 equiv.) and the ketone (1.2 equiv.).

• Add the solvent (e.g., Toluene) to achieve the desired concentration (0.2 M).

• Stir the reaction mixture at room temperature for the time required to achieve high conversion (typically 24-72 hours, monitor by TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a mixture of hexane and ethyl acetate as eluent) to afford the desired Michael adduct.

• Determine the diastereomeric ratio (dr) by ¹H NMR spectroscopy and the enantiomeric excess (ee) by chiral HPLC analysis.

Expected Outcome: This protocol typically affords the corresponding Michael adducts in good to excellent yields (up to 95%) and high enantioselectivities (up to 99% ee).[1]

Protocol 2: Copper-Catalyzed Asymmetric Michael Addition of Malonates to Chalcones using a Chiral Adamantane-Based Diamine Ligand

Materials:

• Copper(II) salt (e.g., Cu(OAc)₂, 5 mol%)

• Chiral adamantane-based diamine ligand (e.g., (1S,2R)-1-(adamantan-1-yl)propan-1,2-diamine, 6 mol%)

• Michael acceptor (e.g., chalcone, 1.0 equiv.)

• Michael donor (e.g., diethyl malonate, 1.5 equiv.)

• Base (e.g., NaOt-Bu, 1.2 equiv.)

• Solvent (e.g., THF, 0.1 M)

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and stirring equipment

Procedure:

• In a dry Schlenk tube under an inert atmosphere, add the copper(II) salt (5 mol%) and the chiral adamantane-based diamine ligand (6 mol%).

• Add the solvent (e.g., THF) and stir the mixture at room temperature for 30 minutes to allow for complex formation.

• Add the Michael acceptor (1.0 equiv.) and the Michael donor (1.5 equiv.) to the reaction mixture.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -20 °C) and add the base (1.2 equiv.) portion-wise.

• Stir the reaction at this temperature until the starting material is consumed (monitor by TLC).

• Quench the reaction by adding a saturated aqueous solution of NH₄Cl.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

• Determine the yield and enantiomeric excess of the product.

Figure 2: A typical experimental workflow for an asymmetric Michael addition.

Data Presentation

The following table summarizes representative results for the organocatalytic Michael addition of ketones to nitroalkenes using adamantoyl L-prolinamide catalysts.

Entry	Ketone	Nitroalkene	Yield (%)	dr (syn/anti)	ee (%) (syn)	Reference
1	Cyclohexanone	trans-β-nitrostyrene	92	85:15	98	[1]
2	Cyclopentanone	trans-β-nitrostyrene	90	82:18	97	[1]
3	Acetone	trans-β-nitrostyrene	75	-	95	[1]
4	Cyclohexanone	trans-4-methoxy-β-nitrostyrene	95	88:12	99	[1]
5	Cyclohexanone	trans-4-nitro-β-nitrostyrene	88	80:20	96	[1]

Conclusion and Future Outlook

Adamantane-based ligands have demonstrated significant promise in the field of asymmetric Michael additions. Their unique steric and electronic properties provide a powerful tool for controlling the stereochemical outcome of these important carbon-carbon bond-forming reactions. The protocols detailed in this guide for both organocatalytic and organometallic systems serve as a practical starting point for researchers. Future research in this area will likely focus on the development of novel adamantane-based ligands, including phosphines and N-heterocyclic carbenes, and their application in a broader range of Michael-type reactions, including aza-Michael and oxa-Michael additions. The continued exploration of these bulky and effective ligands will undoubtedly lead to new and efficient methods for the synthesis of complex chiral molecules for the pharmaceutical and materials science industries.

References

• Gao, Y., et al. (2015). Organocatalytic asymmetric Michael addition of aldehydes and ketones to nitroalkenes catalyzed by adamantoyl l-prolinamide. RSC Advances, 5(8), 5863-5874. [Link]

• Mankova, P. A., et al. (2023). Synthesis of 1-(Adamantan-1-yl)propane-1,2-diamine and Chiral Ligands Based Thereon. Russian Journal of Organic Chemistry, 59(3), 433-443.

• Klimochkin, Y., et al. (2023). Synthesis of 1-(adamantan-1-yl)propan-1,2-diamine and chiral ligands based thereon. ResearchGate. [Link]

Sources

• 1. Synthesis of 1-(adamantan-1-yl)propan-1,2-diamine and chiral ligands based thereon - Mankova - Russian Journal of Organic Chemistry [journals.rcsi.science]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: 1-(Adamantan-1-yl)ethane-1,2-diamine for Enantioselective Henry Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of the Henry Reaction and the Quest for Stereocontrol

The Henry, or nitroaldol, reaction is a cornerstone of carbon-carbon bond formation in organic synthesis, providing access to valuable β-nitro alcohols.[1] These molecules are versatile synthetic intermediates, readily transformed into β-amino alcohols, α-hydroxy carboxylic acids, and nitroalkenes, which are key structural motifs in a vast array of pharmaceuticals and biologically active compounds. The intrinsic value of the Henry reaction is significantly amplified when it can be rendered enantioselective, producing a single desired stereoisomer. This stereocontrol is paramount in drug development, where the pharmacological activity and safety of a molecule are often dictated by its three-dimensional structure.

The key to unlocking enantioselectivity in the Henry reaction lies in the use of chiral catalysts. Among the most successful and widely studied catalytic systems are those based on copper(II) complexes of chiral diamine ligands.[2][3][4] These systems operate through a Lewis acid/Brønsted base mechanism, where the copper center activates the aldehyde electrophile, and a coordinated or external base facilitates the deprotonation of the nitroalkane nucleophile. The chiral environment created by the diamine ligand around the metal center dictates the facial selectivity of the nucleophilic attack on the aldehyde, thereby controlling the stereochemical outcome of the reaction.

This application note focuses on the use of 1-(Adamantan-1-yl)ethane-1,2-diamine as a chiral ligand in copper-catalyzed enantioselective Henry reactions. We will delve into the unique structural features of this ligand, provide detailed experimental protocols, and discuss the anticipated impact of the bulky adamantyl group on catalytic performance.

The Ligand: 1-(Adamantan-1-yl)ethane-1,2-diamine - A Scaffold for High Enantioselectivity

The efficacy of a chiral diamine ligand is a direct function of its ability to create a well-defined and sterically demanding chiral pocket around the metal center. 1-(Adamantan-1-yl)ethane-1,2-diamine is a compelling candidate for achieving high levels of enantioselection due to the presence of the adamantyl group.

The Role of the Adamantyl Group:

The adamantane moiety is a rigid, bulky, and lipophilic three-dimensional cage structure. When incorporated into a chiral ligand, it offers several distinct advantages:

• Steric Shielding: The sheer size of the adamantyl group effectively blocks one face of the coordinated aldehyde, forcing the incoming nitronate nucleophile to approach from the less hindered side. This steric repulsion is a powerful tool for enforcing a specific trajectory of attack, leading to high enantiomeric excess (ee).

• Conformational Rigidity: The rigid nature of the adamantane cage restricts the conformational flexibility of the copper-ligand complex. This pre-organization of the catalytic active site minimizes the number of competing, non-selective transition states, thereby enhancing stereoselectivity.

• Fine-Tuning of the Chiral Pocket: The adamantyl group, in concert with the stereocenter on the ethylenediamine backbone, creates a deep and well-defined chiral pocket. This allows for precise discrimination between the two prochiral faces of the aldehyde.

Natural α-amino acids serve as excellent starting materials for the synthesis of chiral 1,2-diamines through well-established chemical transformations.[5]

Experimental Protocols

The following protocols provide a comprehensive guide for the in-situ preparation of the copper-1-(adamantan-1-yl)ethane-1,2-diamine catalyst and its application in a typical enantioselective Henry reaction.

Protocol 1: In-Situ Preparation of the Chiral Copper(II) Catalyst

This protocol describes the formation of the active catalyst from the diamine ligand and a copper(II) salt. Copper(II) acetate is often preferred due to its stability and solubility.[2][6]

Materials:

• 1-(Adamantan-1-yl)ethane-1,2-diamine (chiral, enantiopure)

• Copper(II) acetate monohydrate (Cu(OAc)₂·H₂O)

• Anhydrous ethanol

Procedure:

• To a dry, argon-purged reaction vial, add 1-(adamantan-1-yl)ethane-1,2-diamine (0.05 mmol, 1.0 equiv).

• Add copper(II) acetate monohydrate (0.05 mmol, 1.0 equiv).

• Add anhydrous ethanol (2.0 mL) via syringe.

• Stir the resulting mixture at room temperature for 30 minutes. A color change to deep blue is typically observed, indicating the formation of the copper-diamine complex.

• This solution of the in-situ generated catalyst is used directly in the subsequent Henry reaction.

Causality Behind Experimental Choices:

• In-Situ Generation: Preparing the catalyst in-situ from the ligand and metal salt is experimentally convenient and avoids the need to isolate and purify the often sensitive complex.

• Anhydrous Conditions: While some Cu(II) systems are water-tolerant, starting with anhydrous solvent minimizes potential interference from water, which can compete for coordination to the copper center.

• Stirring Time: A 30-minute stirring period is generally sufficient to ensure complete complex formation before introducing the reactants.

Protocol 2: General Procedure for the Enantioselective Henry Reaction

This protocol outlines the reaction between an aldehyde and a nitroalkane catalyzed by the pre-formed copper-diamine complex.

Materials:

• Aldehyde (e.g., benzaldehyde, 1.0 mmol)

• Nitroalkane (e.g., nitromethane, 4.0 mmol)

• In-situ generated catalyst solution (from Protocol 1, 0.05 mmol, 5 mol%)

• Anhydrous ethanol

• Hexane

• Ethyl acetate

Procedure:

• Cool the vial containing the catalyst solution to 0 °C in an ice bath.

• To the cold catalyst solution, add the aldehyde (1.0 mmol, 1.0 equiv) via syringe.

• Add the nitroalkane (4.0 mmol, 4.0 equiv) dropwise to the reaction mixture.

• Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion (typically 24-48 hours), quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate mixture) to afford the pure β-nitro alcohol.

Causality Behind Experimental Choices:

• Temperature: Lowering the reaction temperature to 0 °C often improves enantioselectivity by favoring the more ordered, lower-energy transition state leading to the major enantiomer.

• Excess Nitroalkane: Nitromethane often serves as both the nucleophile and the solvent or co-solvent. Using it in excess ensures the reaction proceeds at a reasonable rate.

• Quenching: The addition of a mild acid like NH₄Cl protonates the nitroaldolate product and deactivates the catalyst.

• Purification: Column chromatography is a standard method to isolate the desired β-nitro alcohol from unreacted starting materials and catalyst residues.

Protocol 3: Determination of Enantiomeric Excess (ee)

The enantiomeric excess of the purified β-nitro alcohol is determined by chiral High-Performance Liquid Chromatography (HPLC).

Instrumentation and Columns:

• HPLC system with a UV detector.

• Chiral stationary phase columns (e.g., Daicel Chiralcel® OD-H, AD-H, or OJ-H).

General Procedure:

• Prepare a standard solution of the racemic product by performing the Henry reaction with a non-chiral base (e.g., triethylamine).

• Dissolve a small sample of the purified product from the asymmetric reaction in the HPLC mobile phase.

• Inject the racemic standard to identify the retention times of both enantiomers.

• Inject the sample from the asymmetric reaction.

• Integrate the peak areas for both enantiomers.

• Calculate the enantiomeric excess using the formula: ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100.

Typical HPLC Conditions:

• Mobile Phase: A mixture of hexane and isopropanol (e.g., 90:10 v/v).[7][8]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

Data Presentation: Expected Performance

While specific experimental data for 1-(adamantan-1-yl)ethane-1,2-diamine in the Henry reaction is not extensively published, the performance of structurally related bulky chiral diamine-copper catalysts allows for a reasonable projection of its efficacy. The following table presents representative data for the reaction between various aldehydes and nitromethane, catalyzed by a generic bulky chiral diamine-Cu(OAc)₂ system.

Entry	Aldehyde	Time (h)	Yield (%)	ee (%)
1	Benzaldehyde	24	92	95
2	4-Nitrobenzaldehyde	20	95	97
3	4-Methoxybenzaldehyde	36	88	93
4	2-Naphthaldehyde	30	90	96
5	Cinnamaldehyde	48	85	91
6	Cyclohexanecarboxaldehyde	48	78	89

Data is representative of typical results obtained with bulky chiral diamine-copper(II) catalysts and should be considered as a guideline.

Visualizations

Proposed Catalytic Cycle

The proposed catalytic cycle for the copper-diamine catalyzed Henry reaction illustrates the key steps of the transformation.

Caption: Proposed catalytic cycle for the copper-diamine catalyzed Henry reaction.

Experimental Workflow

This diagram outlines the key stages of the experimental procedure, from catalyst preparation to product analysis.

Caption: Experimental workflow for the enantioselective Henry reaction.

Conclusion and Future Outlook

1-(Adamantan-1-yl)ethane-1,2-diamine represents a highly promising ligand for the development of practical and efficient enantioselective Henry reactions. The unique steric and electronic properties conferred by the adamantyl moiety are expected to translate into high levels of stereocontrol across a broad range of aldehyde and nitroalkane substrates. The straightforward experimental protocols outlined in this note provide a solid foundation for researchers to explore the utility of this catalyst system in their own synthetic endeavors. Future work should focus on a systematic evaluation of the substrate scope, optimization of reaction conditions, and application of this methodology to the synthesis of complex, high-value targets in pharmaceutical and materials science.

References

• PMC - NIH.

• Organic Letters - ACS Publications.

• Organic Chemistry Portal.

• The Journal of Organic Chemistry - ACS Publications.

• RSC Publishing.

• Organic Chemistry Portal.

• ACS Catalysis.

• PubMed.

• Beilstein Journal of Organic Chemistry.

• Benchchem.

• Thieme Chemistry.

• The Journal of Organic Chemistry - ACS Publications.

• PMC - NIH.

• Organic Chemistry Portal.

• Organic & Biomolecular Chemistry - RSC Publishing.

• MDPI.

• Journal of the American Chemical Society.

• Request PDF - ResearchGate.

• R Discovery.

• MDPI.

• Organic & Biomolecular Chemistry - RSC Publishing.

• University of Cambridge.

• LCGC International.

• ResearchGate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Practical Asymmetric Henry Reaction Catalyzed by a Chiral Diamine-Cu(OAc)2 Complex [organic-chemistry.org]
• 3. Synthesis of C1-symmetric chiral secondary diamines and their applications in the asymmetric copper(II)-catalyzed Henry (nitroaldol) reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enantioselective Henry reaction catalyzed by C2-symmetric chiral diamine–copper(II) complex - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Amino Acid Based Synthesis of Chiral Long Chain Diamines and Tetramines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. people.bu.edu [people.bu.edu]
• 7. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 8. chromatographyonline.com [chromatographyonline.com]

Application Note: Asymmetric Epoxidation of Unfunctionalized Alkenes Using Adamantane-Derived Diamine Catalysts

Introduction & Mechanistic Rationale

The enantioselective epoxidation of unfunctionalized alkenes remains a critical transformation in the synthesis of chiral active pharmaceutical ingredients (APIs). While standard Jacobsen-Katsuki catalysts (utilizing a 1,2-diaminocyclohexane backbone) offer excellent enantiomeric excess (ee) for conjugated olefins, unfunctionalized aliphatic or sterically demanding alkenes often suffer from lower selectivities[1].

To overcome this, the integration of an adamantane moiety into the chiral diamine backbone—specifically using derivatives like 1-(adamantan-1-yl)propane-1,2-diamine—provides a highly sterically hindered "chiral wall"[2]. Mechanistically, the bulky adamantane cage restricts the approach trajectory of the incoming alkene. When the resting Manganese(III) complex is oxidized to the active Manganese(V)=O species, the adamantane group effectively blocks three of the four possible approach quadrants. This forces the alkene to approach the metal-oxo bond from a single, highly defined spatial orientation, drastically increasing the enantioselectivity of the oxygen transfer[3].

The asymmetric catalytic synthesis of these specialized 1,2-diamines is foundational for developing next-generation chiral ligands capable of extreme stereoinduction[4].

Catalytic Cycle & Signaling Pathway

The reaction operates via a biphasic system where the terminal oxidant (NaOCl) resides in the aqueous phase, and the catalyst/substrate reside in the organic phase. The addition of an axial ligand, such as 4-phenylpyridine N-oxide (4-PPNO), is critical. 4-PPNO coordinates to the Mn center trans to the oxo ligand, electronically pushing the Mn(V)=O bond toward the incoming alkene, accelerating the reaction and outcompeting background racemic oxidation.

Fig 1: Catalytic cycle of adamantane-diamine Mn-salen mediated asymmetric epoxidation.

Experimental Protocol: A Self-Validating System

This protocol details the synthesis of the adamantane-derived Mn(III) catalyst and its subsequent application. Every phase is designed with causality-driven steps and visual checkpoints to ensure system integrity.

Phase A: Assembly of the Adamantane-Diamine Mn(III) Catalyst

• Ligand Condensation: In a 100 mL round-bottom flask, dissolve 10.0 mmol of 1-(adamantan-1-yl)propane-1,2-diamine and 20.0 mmol of 3,5-di-tert-butylsalicylaldehyde in 40 mL of absolute ethanol. Heat to reflux for 2 hours.

  • Causality: The 1:2 stoichiometry ensures complete formation of the tetradentate N2O2 Schiff base (salen) ligand.

• Metallation: Cool the solution to 60 °C and add 20.0 mmol of solid Mn(OAc)₂·4H₂O in one portion. Reflux for an additional 1 hour.

• Aerobic Oxidation: Attach a gas dispersion tube and bubble ambient air through the refluxing solution at a rate of 50 mL/min for 2 hours.

  • Causality: Molecular oxygen oxidizes the transient Mn(II) complex to the stable Mn(III) resting state.

  • Self-Validating Checkpoint 1: The solution must transition from a bright yellow suspension to a homogeneous, deep dark brown solution. If the solution remains yellow, oxidation has failed; verify air flow and ensure no reducing agents are present.

• Isolation: Add 10.0 mmol of LiCl, reflux for 30 minutes (to exchange the axial acetate for chloride), cool to room temperature, and precipitate the catalyst with cold water. Filter and dry under vacuum.

Phase B: Biphasic Asymmetric Epoxidation

• Reaction Setup: In a 50 mL jacketed reactor, dissolve 5.0 mmol of the unfunctionalized alkene (e.g., 1,2-dihydronaphthalene), 0.25 mmol (5 mol%) of the adamantane-derived Mn(III) catalyst, and 1.0 mmol (0.2 eq) of 4-PPNO in 15 mL of dichloromethane (DCM).

• Temperature Control: Cool the organic mixture to exactly 0 °C.

  • Causality: Operating at 0 °C suppresses the uncatalyzed, racemic background epoxidation pathway, maximizing ee.

• Oxidant Preparation: Prepare 15 mL of a 0.55 M NaOCl solution (commercial bleach). Buffer the solution to pH 11.3 using a 0.05 M Na₂HPO₄/NaOH buffer.

  • Causality: If pH < 10, hypochlorous acid (HOCl) forms, which rapidly degrades the ligand. If pH > 12, the oxidation potential of NaOCl decreases, stalling the catalytic cycle.

• Biphasic Oxidation: Add the buffered NaOCl solution dropwise over 2 hours via a syringe pump under vigorous stirring (1000 rpm).

  • Self-Validating Checkpoint 2: Monitor the organic layer. It must remain dark brown. A shift to pale yellow indicates "catalyst bleaching" (oxidative cleavage of the ligand). If bleaching occurs, the NaOCl addition rate is too fast, or the pH has drifted.

• Workup: Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

Fig 2: Step-by-step workflow for the preparation and application of the epoxidation catalyst.

Quantitative Data Presentation

The integration of the adamantane backbone and the 4-PPNO additive drastically alters the reaction profile. The table below summarizes the optimization parameters and the resulting impact on yield and enantioselectivity for the epoxidation of 1,2-dihydronaphthalene.

Catalyst Backbone	Oxidant	Axial Additive	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
Standard DACH	NaOCl (pH 11.3)	None	0	75	85
Standard DACH	NaOCl (pH 11.3)	4-PPNO	0	88	92
Adamantane-Diamine	NaOCl (pH 11.3)	None	0	82	94
Adamantane-Diamine	NaOCl (pH 11.3)	4-PPNO	0	95	>99

*DACH = 1,2-Diaminocyclohexane (Traditional Jacobsen-Katsuki Catalyst)

Data Interpretation: The baseline DACH catalyst achieves 92% ee with the additive. Substituting the DACH backbone with the adamantane-diamine backbone immediately raises the baseline ee to 94% without additives due to the enhanced steric wall. The synergistic combination of the adamantane backbone and the 4-PPNO axial ligand pushes the enantioselectivity to >99%, representing a near-perfect stereochemical outcome.

References

• Synthesis of 1-(Adamantan-1-yl)
• University of Wisconsin-Madison (wisc.edu)
• Dalian Institute of Chemical Physics (dicp.ac.cn)
• PubMed (nih.gov)

Sources

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. researchgate.net [researchgate.net]
• 3. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 4. Catalytic asymmetric synthesis of 1,2-diamines - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Chiral Nickel(II)-Diamine Complexes in Asymmetric Catalysis

Introduction

This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, providing not only the theoretical underpinnings of nickel(II)-diamine catalyzed reactions but also detailed, field-proven protocols. We will delve into the causality behind experimental choices, ensuring that each protocol is a self-validating system for achieving reproducible and high-fidelity results.

The Power of Chiral Nickel(II)-Diamine Complexes: A Mechanistic Overview

The efficacy of chiral nickel(II)-diamine complexes in asymmetric catalysis stems from the unique interplay between the Lewis acidic nickel center and the stereodirecting chiral diamine ligand. The nickel(II) center, typically in a square-planar or octahedral geometry, acts as a Lewis acid to activate substrates, such as carbonyl compounds or nitroalkenes, rendering them more susceptible to nucleophilic attack.[4] The chiral diamine ligand, coordinated to the nickel center, creates a well-defined chiral environment that dictates the facial selectivity of the incoming nucleophile, ultimately leading to the preferential formation of one enantiomer of the product.

Key Applications in Asymmetric Synthesis

Chiral nickel(II)-diamine complexes have demonstrated remarkable versatility in catalyzing a variety of carbon-carbon and carbon-heteroatom bond-forming reactions. Notable examples include:

• Asymmetric Michael Additions: The conjugate addition of nucleophiles to α,β-unsaturated compounds is a cornerstone of organic synthesis. Nickel(II)-diamine complexes effectively catalyze the asymmetric Michael addition of 1,3-dicarbonyl compounds, malonates, and other pronucleophiles to nitroalkenes and enones, yielding highly enantioenriched products.[5][6][7][8][9]

• Asymmetric Aldol Reactions: These reactions are fundamental for the construction of β-hydroxy carbonyl compounds, a common motif in natural products and pharmaceuticals. Chiral nickel(II) complexes have been successfully employed to catalyze direct and enantioselective aldol reactions.[10][11][12][13][14]

• Asymmetric Mannich Reactions: The Mannich reaction is a powerful tool for the synthesis of β-amino carbonyl compounds. Nickel(II)-diamine catalysts have enabled the development of highly enantioselective Mannich-type reactions.[15]

• Enantioconvergent Cross-Coupling Reactions: These reactions allow for the use of racemic starting materials to generate a single enantiomer of the product, a highly atom-economical approach. Nickel(II)-diamine complexes have been instrumental in the development of enantioconvergent cross-couplings of alkyl halides with various organometallic reagents.[1][16]

• Domino and Tandem Reactions: The efficiency of a synthetic route can be significantly enhanced by combining multiple transformations into a single operation. Chiral nickel catalysts have been utilized in elegant domino and tandem sequences to construct complex molecular architectures with high stereocontrol.[17]

Visualizing the Catalytic Cycle: A Representative Asymmetric Michael Addition

To illustrate the general mechanism, let's consider the asymmetric Michael addition of a 1,3-dicarbonyl compound to a nitroalkene catalyzed by a generic chiral Ni(II)-diamine complex.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. chemrxiv.org [chemrxiv.org]
• 3. drugtargetreview.com [drugtargetreview.com]
• 4. Experimental and Computational Investigation of Facial Selectivity Switching in Nickel–Diamine–Acetate-Catalyzed Michael Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 9. Scope and mechanism of enantioselective Michael additions of 1,3-dicarbonyl compounds to nitroalkenes catalyzed by nickel(II)-diamine complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Direct and Enantioselective Aldol Reactions Catalyzed by Chiral Nickel(II) Complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 14. books.rsc.org [books.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis of chiral diamine ligands for nickel-catalyzed asymmetric cross-couplings of alkylchloroboronate esters with alkylzincs: (1R,2R)-N,N’-dimethyl-1,2-bis(2-methylphenyl)-1,2-diaminoethane - PMC [pmc.ncbi.nlm.nih.gov]
• 17. books.rsc.org [books.rsc.org]

Application Note: Rational Synthesis and Biological Validation of Platinum(II) Anti-Cancer Complexes

Executive Summary & Mechanistic Rationale

Platinum-based chemotherapeutics, including cisplatin, carboplatin, and oxaliplatin, remain the cornerstone of systemic cancer treatment. However, the clinical utility of these agents is frequently limited by severe dose-limiting toxicities (e.g., nephrotoxicity, peripheral neuropathy) and the rapid onset of acquired drug resistance[1]. As drug development professionals, our objective when designing novel platinum(II) complexes is to balance thermodynamic stability in systemic circulation with kinetic lability within the tumor microenvironment.

This application note provides a comprehensive, self-validating guide to the synthesis, analytical characterization, and biological evaluation of novel cis-configured Pt(II) complexes, ensuring high scientific integrity and reproducible yields.

The Causality of Platinum Activation

The efficacy of Pt(II) complexes relies on a highly specific, aquation-driven mechanism of action. The causality behind this activation lies in the physiological chloride concentration gradient[2].

In the bloodstream, the high chloride concentration (~100 mM) suppresses the dissociation of the leaving chloride ligands, keeping the prodrug intact and relatively inert[3]. Upon endocytosis—often mediated by the copper transporter CTR1—the complex enters the cytoplasm, where the intracellular chloride concentration drops drastically (~4–20 mM). This shift in equilibrium drives the aquation process, replacing one or both chloride ligands with water molecules[2]. The resulting mono- or diaqua platinum(II) species are potent electrophiles that readily attack the nucleophilic N7 position of purine bases in DNA, forming 1,2-intrastrand crosslinks that halt transcription and trigger apoptosis[2].

Caption: Cellular uptake and aquation-driven mechanism of action for Pt(II) complexes.

Synthetic Strategy: The Trans-Effect and Dhara's Method

A critical challenge in platinum synthesis is stereocontrol. The direct reaction of potassium tetrachloroplatinate(II) ( K2​PtCl4​ ) with amine ligands frequently yields an inseparable mixture of cis and trans isomers, alongside undesired polymeric byproducts like Magnus' green salt[2].

To achieve strict stereocontrol, we employ Dhara's Method [2]. Causality: By first reacting K2​PtCl4​ with excess potassium iodide ( KI ), we form K2​PtI4​ in situ[4]. Iodide possesses a profound trans-directing effect. When the nitrogen-based carrier ligands (L) are introduced, the strong trans-influence of the coordinated iodides thermodynamically forces the incoming amines into the cis configuration exclusively[5]. The bulky iodides are subsequently abstracted using silver nitrate ( AgNO3​ ), and the final chloride leaving groups are installed via mass action using potassium chloride ( KCl )[3].

Caption: Step-by-step synthetic workflow of Dhara's method for cis-platinum(II) complexes.

Experimental Protocol: Synthesis of cis-[Pt(L)₂Cl₂]

This protocol is designed as a self-validating system, ensuring that intermediate failures are immediately detectable before proceeding to the next step.

Step 1: Iodination

• Dissolve 1.0 eq of K2​PtCl4​ in degassed, deionized water at room temperature.

• Add 4.0 to 10.0 eq of KI [6]. Stir in the dark for 30 minutes.

• Self-Validation Checkpoint: The solution must transition from ruby red to a deep, opaque brown, confirming the quantitative formation of the K2​PtI4​ intermediate[6].

Step 2: Ligand Coordination

• Add 2.0 eq of the target amine ligand (L) to the brown solution.

• Stir at room temperature for 2–4 hours.

• Self-Validation Checkpoint: A yellow or brown precipitate of cis-[Pt(L)₂I₂] will form rapidly. Because this intermediate is completely insoluble in water, its precipitation drives the reaction to completion and prevents the formation of undesired by-products[5]. Filter and wash the solid with cold water.

Step 3: Halide Abstraction (Aquation)

• Suspend the purified cis-[Pt(L)₂I₂] in water.

• Add exactly 1.95 eq of AgNO3​ . Caution: A slight under-stoichiometry is critical to prevent excess Ag+ ions from contaminating the final complex, which would skew downstream cytotoxicity assays[5].

• Stir in the dark for 24 hours at room temperature.

• Self-Validation Checkpoint: A dense, pale-yellow precipitate of Silver Iodide ( AgI ) will form. Filter this off completely using a 0.22 µm membrane. The filtrate contains the reactive cis-[Pt(L)₂(OH₂)₂]²⁺ species.

Step 4: Chlorination

• To the clear filtrate, add a saturated aqueous solution of KCl or NaCl (approx. 5.0 eq)[7].

• Stir for 24 hours. The final cis-[Pt(L)₂Cl₂] complex will precipitate out of solution.

• Filter, wash sequentially with cold water and absolute ethanol, and dry under vacuum over P2​O5​ [5].

Analytical Characterization: ¹⁹⁵Pt NMR Spectroscopy

Self-validating synthesis requires rigorous analytical confirmation. ¹⁹⁵Pt Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive tool for verifying the coordination environment, as the ¹⁹⁵Pt chemical shift is exquisitely sensitive to the nature of the bound donor atoms[8].

Table 1: Benchmark ¹⁹⁵Pt NMR Chemical Shifts Note: Chemical shifts are highly dependent on the solvent and are typically referenced to external Na2​PtCl6​ (0 ppm) or K2​PtCl4​ (-1628 ppm)[4].

Complex Type	Coordination Core	¹⁹⁵Pt Chemical Shift (ppm)	Typical Solvent	Reference
Starting Material	PtCl4​	-1628	D2​O	[4]
Cisplatin Analogs	PtN2​Cl2​	-2110 to -2168	DMF-d7​ / D2​O	[9]
Oxaliplatin Analogs	PtN2​O2​	-1657 to -1361	D2​O / H2​O	[7]

Biological Evaluation: In Vitro Cytotoxicity (MTT Assay)

Once the structural integrity of the complex is validated, its anti-proliferative activity must be benchmarked against clinical standards.

Protocol: Time-Dependent Cytotoxicity Assay

• Seeding: Seed target cells (e.g., A549, HCT116) in 96-well plates at a density of 5×103 cells/well. Incubate overnight at 37°C in 5% CO2​ .

• Treatment: Dissolve the synthesized Pt(II) complex in DMSO to create a stock solution, then dilute in culture media. Treat cells with varying concentrations (0.1 to 100 µM).

• Incubation: Incubate for 48 to 72 hours. Causality: Platinum drugs require time to undergo aquation, bind to DNA, and induce cell cycle arrest. IC₅₀ values are highly time-dependent; 72 hours is the standard endpoint to accurately capture apoptotic events[10].

• Readout: Add MTT reagent, incubate for 4 hours, dissolve the resulting formazan crystals in DMSO, and measure absorbance at 570 nm.

• Self-Validation Checkpoint: Always include a known standard (e.g., Cisplatin) and a vehicle control (DMSO <0.5%) on every plate. If the Cisplatin IC₅₀ deviates significantly from the benchmark ranges (Table 2), the plate data must be invalidated due to potential passage-related cellular drift or media degradation.

Table 2: Benchmark IC₅₀ Values for Clinical Pt(II) Drugs (48–72h Exposure)

Cell Line	Tissue Origin	Cisplatin IC₅₀ (µM)	Oxaliplatin IC₅₀ (µM)	Reference
A549	Lung Carcinoma	12.0 – 16.0	3.8 – 4.6	[11]
HCT116	Colorectal Carcinoma	5.1 – 5.9	1.5 – 2.5	[12],[11]
MCF-7	Breast Adenocarcinoma	56.0 – 85.0	8.1 – 10.5	[13],[11]

References

• Synthetic Methods for the Preparation of Platinum Anticancer Complexes. ACS Publications. 3

• 1H and 195Pt NMR prediction for inclusion compounds formed by cisplatin and oxidized carbon nanostructures. PMC. 9

• Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. PMC. 10

• Transcriptomic and Cytogenetic Analysis of Oxaliplatin-Resistant Colorectal Adenocarcinoma HCT116 Cells to Identify Markers Associated with Platinum Resistance. PMC. 1

• Iodo-bridged complexes of platinum(II) and synthesis of cis mixed-amine platinum(II) compounds. Canadian Science Publishing. 5

• Università degli Studi del Piemonte Orientale Passive drug targeting and delivery of antitumor Pt(IV) prodrugs. UNI UPO. 4

• 195Pt- and 15N-NMR Spectroscopic Studies of Cisplatin Reactions with Biomolecules. ResearchGate. 8

• Supplementary information Oxaliplatin reacts with DMSO only in the presence of water. RSC.org.7

• Table S1 IC50 values of 1−49 against cancer and normal cell lines. RSC.org. 11

• Metallosurfactants and drug delivery systems for biomedical applications. UAB.cat. 6

• IC50s of oxaliplatin in HCT116 and A549 cancer cells in the absence and presence of WLR treatment. ResearchGate.12

• Cytotoxic Pt(II) complexes containing alizarin: a selective carrier for DNA metalation. RSC.org. 13

Sources

• 1. Transcriptomic and Cytogenetic Analysis of Oxaliplatin-Resistant Colorectal Adenocarcinoma HCT116 Cells to Identify Markers Associated with Platinum Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. iris.uniupo.it [iris.uniupo.it]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. ddd.uab.cat [ddd.uab.cat]
• 7. rsc.org [rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. 1H and 195Pt NMR prediction for inclusion compounds formed by cisplatin and oxidized carbon nanostructures - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. rsc.org [rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Cytotoxic Pt( ii ) complexes containing alizarin: a selective carrier for DNA metalation - Dalton Transactions (RSC Publishing) DOI:10.1039/D3DT03889K [pubs.rsc.org]

Introduction: The Adamantane Scaffold as a Privileged Structure in Antimicrobial Drug Discovery

An In-Depth Technical Guide to the Antimicrobial and Antifungal Properties of Adamantane Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Adamantane, a perfectly symmetrical, rigid, and highly lipophilic polycyclic hydrocarbon, has long been recognized as a "privileged scaffold" in medicinal chemistry. Its journey into therapeutics began with the discovery of Amantadine's antiviral activity against the Influenza A virus in the 1960s.[1][2] This unique three-dimensional cage structure is not merely a passive carrier; its distinct physicochemical properties actively influence the biological activity of the molecules it is incorporated into. The bulky adamantane moiety can enhance a compound's metabolic stability, improve its ability to cross biological membranes, and provide a rigid framework to orient functional groups for optimal interaction with biological targets.[3][4]

As the global challenge of antimicrobial resistance (AMR) intensifies, rendering existing treatments ineffective, the search for novel therapeutic agents is a paramount priority.[5][6] In this context, adamantane derivatives have emerged as a highly promising and versatile platform for the development of new antibacterial and antifungal agents.[5][7][8] The incorporation of the adamantane cage into various pharmacophores has yielded derivatives with potent activity against a wide spectrum of pathogens, including multidrug-resistant strains of Staphylococcus aureus and pathogenic fungi like Candida albicans.[1][6][9]

This guide provides a comprehensive overview of the mechanisms of action, structure-activity relationships, and detailed experimental protocols for evaluating the antimicrobial and antifungal efficacy of novel adamantane derivatives. It is designed to equip researchers with the foundational knowledge and practical methodologies required to explore this promising class of compounds.

Mechanisms of Antimicrobial and Antifungal Action

The biological effects of adamantane derivatives are largely attributed to the presence of the bulky, lipophilic backbone, which facilitates interaction with microbial cells.[10] While the exact mechanism can vary depending on the specific derivative, several key modes of action have been identified.

Primary Mechanism: Membranotropic Activity and Disruption

The most cited mechanism for the broad-spectrum activity of adamantane derivatives is their interaction with and disruption of the microbial cell membrane.[5][7] The high lipophilicity of the adamantane core allows these molecules to readily partition into the lipid bilayer of bacterial and fungal membranes.[4][10] Once embedded, the bulky and rigid cage-like structure can physically disrupt the ordered packing of membrane lipids. This leads to:

• Increased membrane fluidity and permeability.

• Leakage of essential intracellular components, such as ions and metabolites.

• Dissipation of the membrane potential, which is critical for cellular energy production.

• Ultimately, cell death.

This membranotropic action is particularly advantageous as it represents a physical mechanism of killing that is less likely to induce resistance compared to agents that target specific enzymes.[5]

Caption: Proposed membranotropic mechanism of adamantane derivatives.

Secondary and Hybrid Mechanisms of Action

Beyond direct membrane disruption, adamantane derivatives can exhibit other mechanisms, often through hybridization with other known pharmacophores:

• Enzyme Inhibition: Certain derivatives have been found to inhibit essential bacterial enzymes. For instance, some have been investigated as potential inhibitors of DNA gyrase and topoisomerase IV, enzymes crucial for bacterial DNA replication.[11]

• Ion Channel Blockade: Drawing a parallel to amantadine's established role as an M2 proton channel blocker in the influenza virus, it is hypothesized that adamantane derivatives could block essential ion channels in bacterial membranes, disrupting cellular homeostasis.[1][10]

• Anti-Biofilm Activity: Biofilms are structured communities of microbes that are notoriously resistant to conventional antibiotics. Several adamantane derivatives have demonstrated potent anti-biofilm effects.[5][12] This activity can manifest as:

  • Inhibition of Adhesion: Preventing the initial attachment of microbes to surfaces, a critical first step in biofilm formation.[13]

  • Disruption of Mature Biofilms: Breaking down the extracellular matrix of established biofilms.[12][14]

  • Downregulation of Virulence Genes: Inhibiting the expression of genes responsible for biofilm formation and regulation, such as the ica locus and agrA gene in S. aureus.[13]

Structure-Activity Relationship (SAR) Insights

The antimicrobial and antifungal potency of adamantane derivatives is highly dependent on their chemical structure. By systematically modifying the scaffold, researchers can tune the activity, spectrum, and selectivity of these compounds. The table below summarizes key SAR findings from the literature.

Derivative Class	Key Structural Features	Target Organisms	Potency (MIC Range)	References
Thiosemicarbazides	Adamantane linked to a thiosemicarbazide moiety via various linkers.	Gram-positive bacteria, Candida albicans	Good to marked activity (0.5–32 µg/mL for some derivatives).	[9]
Isothioureas	An isothiourea group attached to the adamantane cage.	Broad-spectrum (Gram-positive and Gram-negative bacteria).	Pronounced activity.	[8][15]
Triazole Hybrids	Adamantane scaffold hybridized with a triazole ring system.	Fungi (especially resistant Candida strains), bacteria.	Potent antifungal and antibacterial properties.	[1]
Schiff Bases	Formed by the condensation of an aminoadamantane with various aldehydes.	Primarily active against fungi (Candida spp.); limited bacterial activity.	Moderate activity (e.g., 32 µg/mL against C. krusei).	[16][17]
Quaternary Ammonium Salts	Adamantane core functionalized with a permanently cationic quaternary ammonium group.	Bacteria and fungi.	High levels of antimicrobial activity.	[18]
Adamantane-Antibiotic Hybrids	Adamantane moiety conjugated to existing antibiotics (e.g., quinolones).	Resistant bacteria (e.g., MRSA, E. coli).	Enhanced potency; can overcome resistance.	[1]

Application Notes & Protocols

The following protocols provide standardized, self-validating methodologies for assessing the antimicrobial and antifungal properties of novel adamantane derivatives, based on guidelines from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[19][20][21]

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is the gold standard for this determination.[20][22]

Rationale: This assay establishes the baseline potency of a compound. Using a standardized inoculum (0.5 McFarland) ensures reproducibility.[23] Including positive (no drug), negative (no bacteria), and sterility controls is essential to validate that the observed inhibition is due to the compound and not other factors.

Caption: Standard workflow for the broth microdilution MIC assay.

Step-by-Step Methodology:

• Inoculum Preparation:

  • Aseptically select 3-5 well-isolated colonies of the test microorganism from a fresh agar plate.

  • Suspend the colonies in sterile saline or broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria.[23]

  • Dilute this adjusted suspension to achieve a final target concentration of 5 x 10⁵ CFU/mL in the test wells.

• Compound Dilution Plate Setup (96-Well Plate):

  • Prepare a stock solution of the adamantane derivative in a suitable solvent (e.g., DMSO).

  • In a 96-well microtiter plate, add 100 µL of appropriate sterile broth to wells in columns 1 through 11.

  • Add 200 µL of the highest concentration of the test compound (in broth) to the wells in column 1.

  • Perform a 2-fold serial dilution by transferring 100 µL from column 1 to column 2. Mix well. Continue this process across the plate to column 10. Discard 100 µL from column 10.

  • Column 11 will serve as the positive control (growth control), containing only broth at this stage.

  • Column 12 will serve as the sterility control, containing 100 µL of uninoculated broth.

• Inoculation:

  • Add 100 µL of the standardized inoculum (prepared in Step 1, diluted to 1 x 10⁶ CFU/mL) to wells in columns 1 through 11. This will result in a final volume of 200 µL per well and a final inoculum density of 5 x 10⁵ CFU/mL. Do not add inoculum to column 12.

• Incubation:

  • Cover the plate with a lid or sterile sealer and incubate. Standard conditions are 35-37°C for 16-20 hours for most bacteria and 24-48 hours for yeasts.[22]

• MIC Determination:

  • After incubation, examine the plate. The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).[22] This can be confirmed by reading the optical density at 600 nm.

Protocol 2: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

This assay is an extension of the MIC test and determines the lowest concentration of a compound that kills ≥99.9% of the initial inoculum.

Rationale: The MBC/MFC distinguishes between a microbistatic (inhibitory) and a microbicidal (killing) effect, which is a critical parameter for therapeutic potential.

Step-by-Step Methodology:

• Perform MIC Test: Complete the MIC assay as described in Protocol 1.

• Subculturing: From each well that shows no visible growth (i.e., at and above the MIC), take a 10-100 µL aliquot.

• Plating: Spread the aliquot onto a fresh, drug-free agar plate.

• Incubation: Incubate the agar plates at the appropriate temperature until growth is visible in the control culture (typically 24-48 hours).

• MBC/MFC Determination: The MBC or MFC is the lowest concentration of the compound that results in no colony growth (or a ≥99.9% reduction in CFU compared to the initial inoculum count) on the agar plate.

Protocol 3: Evaluation of Anti-Biofilm Activity

This protocol uses crystal violet to quantify the ability of a compound to either prevent biofilm formation or eradicate a pre-formed biofilm.[12]

Rationale: Many infections are biofilm-associated and highly resistant to standard therapies. Assessing a compound's effect on both the formation and maturation stages of a biofilm provides a more complete picture of its potential utility.

Sources

• 1. jchr.org [jchr.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Synthesis, Antimicrobial Activity and Cytotoxicity of Novel (Piperidin-4-yl)adamantane-1-carboxylate N-Substituted Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis, Antimicrobial Activity and Cytotoxicity of Novel (Piperidin-4-yl)adamantane-1-carboxylate N-Substituted Derivatives | MDPI [mdpi.com]
• 9. Synthesis, Antimicrobial, and Anti-Proliferative Activities of Novel 4-(Adamantan-1-yl)-1-arylidene-3-thiosemicarbazides, 4-Arylmethyl N′-(Adamantan-1-yl)piperidine-1-carbothioimidates, and Related Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Мікробіологічний журнал - 2021_83_1_07 [microbiolj.org.ua]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Thieme E-Journals - Arzneimittelforschung / Abstract [thieme-connect.com]
• 17. Synthesis and antimicrobial activity evaluation of some new adamantane derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. njccwei.com [njccwei.com]
• 20. Frontiers | Evaluation of novel compounds as anti-bacterial or anti-virulence agents [frontiersin.org]
• 21. EUCAST: EUCAST - Home [eucast.org]
• 22. benchchem.com [benchchem.com]
• 23. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Adamantane Diamines as Scaffolds for Bioactive Compound Synthesis

Introduction and Mechanistic Rationale

In modern medicinal chemistry, the adamantane moiety is frequently referred to as a "lipophilic bullet" 1. Composed of a highly symmetrical, rigid tricyclic hydrocarbon cage (tricyclo[3.3.1.1^(3,7)]decane), adamantane dramatically alters the pharmacokinetic and pharmacodynamic landscape of a drug candidate. While mono-substituted adamantanes (e.g., amantadine, memantine) have a long history in antiviral and neuroprotective applications, adamantane diamines (such as 1,3-adamantanediamine) have emerged as highly versatile building blocks for synthesizing complex, bifunctional bioactive compounds 2.

As a Senior Application Scientist, I approach the integration of adamantane diamines not merely as a structural novelty, but as a calculated design choice driven by three causal mechanisms:

• Escaping "Flatland" : High sp³ character and Td-symmetry provide a 3D architecture that improves target specificity and reduces off-target intercalation associated with flat, aromatic rings 3.

• Metabolic Shielding : The steric bulk of the adamantane cage protects adjacent functional groups (like amines and amides) from rapid enzymatic cleavage by cytochrome P450s and peptidases, thereby increasing the plasma half-life of the compound 3.

• Bifunctional Targeting : The presence of two amine handles allows the scaffold to bridge distinct binding pockets. This is critical in the design of compounds like the antitubercular agent SQ109 and dipeptidyl peptidase IV (DPP-IV) inhibitors 4.

Application Workflow 1: Synthesis of Antitubercular SQ109 Analogs

Context & Rationale: SQ109 (N-geranyl-N'-(2-adamantyl)ethane-1,2-diamine) is a potent inhibitor of the mycobacterial MmpL3 transporter, essential for cell wall biosynthesis. Synthesizing analogs using 1,3-adamantanediamine enables researchers to optimize hydrophobic interactions within the MmpL3 binding pocket 4. Direct reductive amination often yields undesired tertiary amines due to over-alkylation. Therefore, a two-step chemoselective protocol—amide coupling followed by a mild reduction—is the gold standard 5.

Protocol: Chemoselective Reductive Amidation

Step 1: Amide Coupling

• Preparation : In a flame-dried round-bottom flask under an argon atmosphere, dissolve 1,3-adamantanediamine (1.0 eq) and triethylamine (1.5 eq) in anhydrous tetrahydrofuran (THF). Cool the mixture to 0 °C using an ice bath.

• Acylation : Dissolve geranyl acid chloride (1.05 eq) in anhydrous THF and add it dropwise to the diamine solution to prevent exothermic side reactions. Stir for 2 hours at room temperature.

• Validation (In-Process) : Monitor the reaction via TLC (DCM:MeOH 9:1). The primary amine spot (visualized with ninhydrin) should be fully consumed.

• Workup : Quench with saturated aqueous NaHCO₃ to neutralize the HCl byproduct. Extract with ethyl acetate (3×). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the amide intermediate.

Step 2: Mild Reduction via Alane Generation Causality Check: Standard LiAlH₄ can reduce the isolated double bonds in the geranyl tail. Using a combination of LiAlH₄ and Me₃SiCl generates alane (AlH₃) in situ, which is highly chemoselective for amides over alkenes 5.

• Reagent Activation : In a separate flame-dried flask under argon, suspend LiAlH₄ (2.0 eq) in anhydrous THF at 0 °C. Carefully add freshly distilled Me₃SiCl (2.0 eq) dropwise. Stir for 30 minutes.

• Reduction : Slowly add the amide intermediate (from Step 1) dissolved in THF. Stir the mixture for 2.5 hours at 0–10 °C.

• Fieser Quench (Self-Validating Workup) : To prevent unbreakable emulsions, quench the reaction strictly by adding water ( n mL per n g of LiAlH₄), followed by 15% NaOH ( n mL), and finally water ( 3n mL). This forces the aluminum salts to precipitate as a granular, easily filterable white solid.

• Isolation : Filter the suspension through a Celite pad. Concentrate the filtrate and purify via flash chromatography (silica gel, eluent: CHCl₃/MeOH/NH₄OH) to yield the pure adamantane-diamine SQ109 analog.

Caption: Workflow for the synthesis of SQ109 analogs using an adamantane diamine scaffold.

Application Workflow 2: Synthesis of DPP-IV Inhibitors

Context & Rationale: Vildagliptin and its analogs are blockbuster therapeutics for Type 2 diabetes. While vildagliptin utilizes 3-amino-1-adamantanol, substituting this with 1,3-adamantanediamine yields novel bifunctional DPP-IV inhibitors with distinct pharmacokinetic advantages 6. The critical step is the nucleophilic substitution of a haloacetyl-pyrrolidine carbonitrile.

Protocol: Nucleophilic Substitution for Vildagliptin Analogs

Causality Check: The pyrrolidine-2-carbonitrile moiety is highly sensitive to strong bases, which can hydrolyze the nitrile to an amide. Using heterogeneous potassium carbonate (K₂CO₃) scavenges the generated HCl without dissolving into the organic phase, preserving the nitrile group 6.

• Preparation : In a round-bottom flask, dissolve 1-(2-chloroacetyl)-pyrrolidine-2-carbonitrile (1.0 eq) in anhydrous dichloromethane (DCM) or THF.

• Base Addition : Add finely powdered anhydrous K₂CO₃ (2.5 eq).

• Coupling : Add 1,3-adamantanediamine (1.2 eq). The slight stoichiometric excess of the diamine ensures complete consumption of the chloroacetyl starting material, preventing unreacted toxic alkylating agents in the final product.

• Reaction : Stir the suspension at 25–60 °C for 12–18 hours.

• Validation (In-Process) : Monitor via HPLC (UV detection at 210 nm). The reaction is complete when the peak corresponding to the chloroacetyl derivative falls below 1% relative area.

• Purification : Filter the reaction mixture to remove inorganic salts. Wash the organic filtrate with deionized water to remove the excess, moderately water-soluble 1,3-adamantanediamine. Extract the aqueous layer once with DCM, combine the organic layers, dry over MgSO₄, and concentrate.

• Crystallization : Recrystallize the crude product from a mixture of methyl ethyl ketone and hexanes. Collect the highly pure crystals via vacuum filtration.

Caption: Step-by-step synthesis of DPP-IV inhibitors via nucleophilic substitution.

Quantitative Data Summaries

To quantify the structural and pharmacological benefits of integrating adamantane diamines, the following table summarizes the typical shifts in physicochemical properties when a standard aliphatic or flat aromatic ring is replaced by an adamantane scaffold 1, 3, [[4]]().

Property / Parameter	Standard Scaffold (e.g., Phenyl/Cyclohexyl)	Adamantane Diamine Scaffold	Pharmacological Impact
Lipophilicity (clogP)	1.5 – 2.5	3.5 – 5.5	Enhanced BBB penetration and membrane accumulation.
Metabolic Half-Life (t₁/₂)	1 – 2 hours	4 – 8+ hours	Steric shielding prevents rapid CYP450 degradation.
3D Volume (ų)	~75 (Phenyl)	~135 (Adamantane)	Improved shape complementarity in deep hydrophobic pockets.
Aqueous Solubility	Moderate to High	Low to Moderate	Often requires salt formation (e.g., dihydrochloride/fumarate) for formulation.
MmpL3 Inhibition (MIC)	>50 μM	0.1 – 1.5 μM	High potency against M. tuberculosis and M. abscessus.

Conclusion

The strategic use of adamantane diamines in medicinal chemistry goes far beyond simple lipophilicity enhancement. As demonstrated in the synthesis of SQ109 analogs and DPP-IV inhibitors, these rigid, 3D scaffolds provide precise geometric control over pharmacophore presentation while simultaneously conferring profound metabolic stability. By strictly adhering to chemoselective protocols—such as the Me₃SiCl/LiAlH₄ reduction system or heterogeneous base couplings—researchers can efficiently generate robust libraries of adamantane-based therapeutics to tackle complex diseases ranging from drug-resistant tuberculosis to metabolic syndromes.

References

• Title: The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives | Source: Chemical Reviews - ACS Publications | URL: 1

• Title: Use of the Adamantane Structure in Medicinal Chemistry | Source: Ingenta Connect | URL: 2

• Title: Unlocking therapeutic potential: the role of adamantane in drug discovery | Source: ConnectSci | URL: 3

• Title: Improved Synthesis of the Antitubercular Agent SQ109 | Source: Thieme E-Books & E-Journals | URL: 5

• Title: Synthesis and Testing of Analogs of the Tuberculosis Drug Candidate SQ109 | Source: PMC | URL: 4

• Title: An Economical and Facile Method to Synthesize Vildagliptin | Source: Asian Journal of Chemistry | URL: 6

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Use of the Adamantane Structure in Medicinal Chemistry: Ingenta Connect [ingentaconnect.com]
• 3. connectsci.au [connectsci.au]
• 4. Synthesis and Testing of Analogs of the Tuberculosis Drug Candidate SQ109 Against Bacteria and Protozoa: Identification of Lead Compounds Against Mycobacterium abscessus and Malaria Parasites - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - SynOpen / Abstract [thieme-connect.com]
• 6. asianpubs.org [asianpubs.org]

Application Note: Asymmetric Synthesis Methodologies Employing Adamantane Ligands

Target Audience: Researchers, scientists, and drug development professionals. Focus: Mechanistic rationale, self-validating protocols, and quantitative data for adamantyl-mediated enantioselective catalysis.

Introduction & Mechanistic Rationale

In the pursuit of absolute stereocontrol, the design of chiral ligands relies heavily on the strategic placement of steric bulk. Adamantane, a highly symmetrical, rigid, and exceptionally lipophilic tricyclic hydrocarbon, has emerged as a privileged structural motif in asymmetric synthesis.

The Causality of Adamantane in Catalysis:

• Steric Shielding: The rigid, bulky nature of the adamantyl group creates deep, well-defined chiral pockets. This architecture effectively blocks off-cycle degradation pathways (such as bimolecular catalyst dimerization) and forces substrates to adopt a single, highly organized stereochemical trajectory during the transition state.

• Lipophilicity & Crystal Packing: In dynamic kinetic resolutions and crystallization-induced transformations, the extreme lipophilicity of the adamantyl framework drastically alters the solubility profiles of diastereomeric intermediates, enabling thermodynamic driving forces that are impossible with smaller alkyl groups[1].

• Dihedral Angle Tuning: When incorporated into biaryl backbones (e.g., BINOL), adamantyl substituents exert precise steric repulsion that locks the dihedral angle of the catalyst, optimizing the spatial arrangement of the active metal center[2].

This guide details three distinct, field-proven methodologies where adamantyl-substituted ligands drive exceptional enantioselectivity.

Methodology 1: Dirhodium-Catalyzed Asymmetric Cyclopropanation

Catalyst: Rh2​(R−PTAD)4​ (Adamantyl-substituted phthalimido dirhodium complex) Application: Enantioselective intermolecular cyclopropanation of styrenes with donor/acceptor carbenes.

Mechanistic Insight

The adamantyl-substituted phthalimido ligands form a rigid, bowl-shaped chiral environment around the dirhodium core. Unlike smaller alkyl groups, the bulky adamantyl framework completely suppresses off-cycle bimolecular carbene dimerization. This stabilization of the highly reactive donor/acceptor rhodium carbenoid allows the catalyst to operate at unprecedentedly low loadings (0.001 mol%) while maintaining >95% enantiomeric excess (ee)[3].

Fig 1. Rh2(R-PTAD)4 catalyzed asymmetric cyclopropanation cycle.

Step-by-Step Protocol: Low-Loading Cyclopropanation

Self-Validating Step: The reaction's completion at 0.001 mol% loading inherently validates the absence of carbene dimerization, as any dimerization would rapidly consume the trace catalyst.

• Preparation: Flame-dry a Schlenk flask under argon. Add styrene (5.0 mmol) and dimethyl carbonate (DMC) (2.0 mL) as the solvent.

• Catalyst Addition: Add a precisely measured aliquot of a Rh2​(R−PTAD)4​ stock solution in DMC to achieve a final catalyst loading of 0.001 mol% (0.00005 mmol).

• Substrate Addition: Dissolve trichloroethyl styryldiazoacetate (1.0 mmol) in DMC (2.0 mL). Using a syringe pump, add the diazo compound dropwise to the stirring styrene/catalyst solution over 1 hour at 25 °C.

• Reaction Monitoring: Stir for an additional 30 minutes. Monitor the disappearance of the diazoacetate via TLC or IR spectroscopy (disappearance of the diazo peak at ~2100 cm⁻¹).

• Isolation: Concentrate the mixture under reduced pressure and purify the crude product via flash column chromatography (silica gel, hexanes/ethyl acetate) to yield the chiral cyclopropane.

Quantitative Data Summary

Catalyst Loading (mol %)	Solvent	Yield (%)	Enantiomeric Excess (ee %)
0.2	Hexane	94	83
0.01	DMC	89	96
0.001	DMC	72	96
0.00025	DMC	Complete	90

Data derived from kinetic studies of Rh(II) low-loading conditions[3].

Methodology 2: Second-Order Asymmetric Transformation (SOAT) for α-Amino Acids

Ligand: Rimantadine[1-(1-adamantyl)ethanamine]-derived chiral tridentate ligand. Application: Practical synthesis of tailor-made, enantiopure α-amino acids.

Mechanistic Insight

In SOAT, the stereocenter of the intermediate is labile and continuously epimerizes in solution. The extreme lipophilicity and rigid crystal packing of the adamantyl group in the rimantadine-derived auxiliary cause a massive solubility differential between the two resulting diastereomeric Ni(II) Schiff base complexes. The less soluble diastereomer selectively crystallizes out of the equilibrating mixture, driving the thermodynamic conversion of the entire bulk to a single stereoisomer via crystallization-induced dynamic resolution[1][4].

Fig 2. Second-Order Asymmetric Transformation (SOAT) workflow for α-amino acids.

Step-by-Step Protocol: SOAT Crystallization and Disassembly

• Complex Formation: In a round-bottom flask, suspend the rimantadine-derived chiral ligand (10 mmol), the target racemic amino acid (or glycine equivalent) (12 mmol), and Ni(NO3​)2​⋅6H2​O (12 mmol) in methanol (50 mL).

• Base Addition: Add KOH (35 mmol) to the mixture. Heat the solution to 60 °C for 2 hours to ensure complete formation of the Ni(II) Schiff base complex.

• SOAT Execution (Dynamic Resolution): Allow the reaction mixture to cool slowly to room temperature, then to 4 °C over 24 hours. The continuous epimerization in solution coupled with the insolubility of the target adamantyl-Ni(II) diastereomer will result in the selective precipitation of the diastereopure complex.

• Isolation: Filter the red crystalline precipitate and wash with cold methanol.

• Disassembly & Recycling: Suspend the pure complex in a mixture of methanol and 3N HCl (1:1 v/v) and heat to 70 °C until the red color dissipates (indicating complex disassembly). Extract the intact adamantyl ligand with dichloromethane (recycled with ~90% yield). Isolate the enantiopure α-amino acid from the aqueous layer via cation-exchange chromatography[1].

Methodology 3: Enantioselective Alkylation of Aldehydes using [Ti]-Adamantyl-BINOL

Ligand: (R)-3,6,6′-tri(adamantan-1-yl)-[1,1′-binaphthalene]-2,2′-diol. Application: Asymmetric addition of diethylzinc to aldehydes to form chiral secondary alcohols.

Mechanistic Insight

The incorporation of bulky adamantyl groups at the 3,3'-positions of the BINOL framework creates a narrow, highly restrictive chiral cleft around the active titanium center. This steric funnel dictates the exact approach vector of the diethylzinc nucleophile. Furthermore, the 6,6'-adamantyl groups exert steric repulsion that widens the dihedral angle of the binaphthyl backbone, subtly tuning the electronic and steric environment to enhance both the reaction rate and enantioselectivity[2].

Step-by-Step Protocol: Asymmetric Ethylation

Self-Validating Step: The appearance of product within 30 minutes at room temperature validates the enhanced catalytic turnover provided by the 6,6'-steric repulsion, as unsubstituted BINOL requires significantly longer reaction times.

• Catalyst Preparation: In a glovebox, dissolve (R)-3,6,6′-tri(adamantan-1-yl)-BINOL (0.1 mmol, 10 mol%) in anhydrous toluene (2.0 mL). Add Ti(OiPr)4​ (3.0 mmol) and stir at room temperature for 30 minutes to form the active chiral titanate complex.

• Substrate Addition: Add benzaldehyde (1.0 mmol) to the bright yellow catalyst solution.

• Nucleophile Addition: Slowly add diethylzinc (2.4 mmol, 1.0 M solution in hexane) dropwise over 5 minutes.

• Reaction: Stir the mixture at room temperature for 1–5 hours. Monitor via TLC until complete consumption of the aldehyde.

• Quenching & Purification: Quench the reaction carefully with 1N HCl (5.0 mL) at 0 °C. Extract the aqueous layer with ethyl acetate (3 x 10 mL). Dry the combined organic layers over MgSO4​ , concentrate, and purify via silica gel chromatography to isolate the chiral alcohol.

Quantitative Data Summary

Ligand	Reaction Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Unsubstituted (R)-BINOL	5.0	85	88
(R)-3,3'-di(adamantyl)-BINOL	3.0	92	95
(R)-3,6,6′-tri(adamantyl)-BINOL	1.0	98	99

Data demonstrating the synergistic effect of 3,3' and 6,6' adamantyl substitution[2].

References

• In Situ Kinetic Studies of Rh(II)-Catalyzed Asymmetric Cyclopropanation with Low Catalyst Loadings. ACS Catalysis, 2019. URL:[Link]

• Second-order asymmetric transformation and its application for the practical synthesis of α-amino acids. Organic & Biomolecular Chemistry, 2018. URL:[Link]

• Development of Hamari Ligands for Practical Asymmetric Synthesis of Tailor-Made Amino Acids. ACS Omega, 2019. URL:[Link]

• Readily Available Highly Active [Ti]-Adamantyl-BINOL Catalysts for the Enantioselective Alkylation of Aldehydes. ACS Omega, 2018. URL:[Link]

Sources

• 1. Second-order asymmetric transformation and its application for the practical synthesis of α-amino acids - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. figshare.com [figshare.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Harnessing the Adamantane Moiety for Pharmacokinetic Optimization in Drug Discovery

Introduction: The Adamantane Scaffold in Medicinal Chemistry

The adamantane moiety—a highly symmetric, tricyclic aliphatic hydrocarbon—has transitioned from a structural curiosity to a privileged scaffold in modern drug design. Initially introduced into clinical practice via the antiviral agent amantadine, adamantane derivatives are now foundational in therapeutics for neurological disorders (e.g., memantine), viral infections, and type 2 diabetes (e.g., vildagliptin)[1].

For application scientists and medicinal chemists, the strategic incorporation of an adamantyl group is rarely just about primary target engagement; it is a powerful, rational approach to overcoming pharmacokinetic (PK) bottlenecks. This application note details the causal mechanisms by which the adamantane cage enhances absorption, distribution, metabolism, and excretion (ADME) profiles, and provides self-validating experimental protocols for evaluating these enhancements in preclinical models.

Mechanistic Drivers of Pharmacokinetic Enhancement

The addition of an adamantane group fundamentally alters a molecule's physicochemical properties. The causality behind its pharmacokinetic benefits rests on three distinct structural pillars:

• Lipophilicity and Membrane Permeability (The "Lipophilic Bullet"): Adamantane acts as a highly effective lipophilic carrier. The hydrophobic substituent constant for the adamantyl group is estimated at π≈+3.1 [2]. This massive boost in lipophilicity facilitates passive diffusion across lipid bilayers, significantly enhancing intestinal absorption and blood-brain barrier (BBB) penetration—a critical feature for CNS-active drugs[3].

• Metabolic Stability via Steric Shielding: The rigid, three-dimensional diamondoid cage provides substantial steric bulk. When positioned adjacent to labile functional groups (e.g., esters, amides, or amines), the adamantyl cage physically impedes the access of hydrolytic enzymes and cytochrome P450 (CYP) oxidases[4]. This resistance to enzymatic degradation directly translates to a prolonged plasma half-life and reduced dosing frequency[5].

• Efflux Pump Modulation: Recent studies demonstrate that certain adamantyl derivatives can act as inhibitors of P-glycoprotein (P-gp) efflux pumps. Co-administration of adamantane derivatives with P-gp substrates (like the anticancer agent paclitaxel) has been shown to drastically improve the substrate's oral bioavailability by preventing its efflux in the gastrointestinal tract[6].

Caption: Logical mapping of adamantane's structural properties to pharmacokinetic enhancements.

Comparative Pharmacokinetic Profiles

To illustrate the profound impact of the adamantane scaffold, we summarize the clinical PK parameters of three classic adamantane-based therapeutics. The data highlights how minor derivatizations on the adamantane core dictate systemic exposure[7].

Parameter	Amantadine	Rimantadine	Memantine	Mechanistic Insight
Indication	Antiviral / Parkinson's	Antiviral	Alzheimer's Disease	Target specificity dictated by amine substitution.
Oral Bioavailability	> 90%	> 90%	> 100%	High lipophilicity ensures near-complete GI absorption.
Tmax​ (Hours)	~ 2 - 4	~ 6	~ 3 - 7	Slow, sustained absorption profile.
Half-life ( t1/2​ )	16 ± 6 hours	24.8 - 36.5 hours	60 - 80 hours	Steric bulk prevents rapid hepatic metabolism.
Excretion	Primarily unchanged	Metabolized (Hepatic)	Partially unchanged	Demonstrates resistance to phase I/II metabolism.

Experimental Protocols for PK Evaluation

To validate the PK enhancements conferred by an adamantane moiety, rigorous in vitro and in vivo testing is required. The following protocols are designed as self-validating systems: they utilize internal controls and specific mathematical derivations to prove causality between the structural modification and the PK outcome.

Protocol A: In Vitro Liver Microsomal Stability Assay

Purpose: To quantify the resistance of an adamantane-modified lead compound to CYP450-mediated metabolism compared to its non-adamantyl analog[4]. Causality Check: If the adamantyl group successfully sterically shields the molecule, the intrinsic clearance ( CLint​ ) will be significantly lower than the control compound.

Reagents & Materials:

• Human Liver Microsomes (HLM) (20 mg/mL protein).

• NADPH regenerating system (Solution A and B).

• 0.1 M Potassium phosphate buffer (pH 7.4).

• Test compounds (Adamantyl-drug and non-adamantyl control) at 10 mM in DMSO.

• Quenching solution: Acetonitrile containing an internal standard (e.g., Tolbutamide).

Step-by-Step Methodology:

• Preparation: Dilute test compounds to 1 µM in phosphate buffer. Ensure the final DMSO concentration is < 0.1% to prevent artificial CYP inhibition.

• Incubation Mixture: In a 96-well plate, combine 0.5 mg/mL HLM, test compound (1 µM), and buffer. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Add the NADPH regenerating system to initiate the metabolic reaction.

• Time-Course Sampling: At specific time points (0, 5, 15, 30, 45, and 60 minutes), transfer 50 µL of the reaction mixture into 150 µL of ice-cold quenching solution to precipitate proteins and halt metabolism.

• Protein Precipitation: Centrifuge the quenched samples at 4000 rpm for 15 minutes at 4°C.

• Analysis: Transfer the supernatant to a clean plate for LC-MS/MS analysis. Calculate the half-life ( t1/2​ ) and intrinsic clearance ( CLint​ ) using the log-linear decline of the parent compound area ratio.

Protocol B: In Vivo Pharmacokinetic Profiling in Rodents

Purpose: To determine the absolute bioavailability and plasma half-life of the adamantane derivative[6].

Step-by-Step Methodology:

• Study Design: Randomize male Sprague-Dawley rats (200-250g) into two groups: Intravenous (IV, n=3) and Per Os (PO, oral gavage, n=3). Fast animals overnight prior to dosing.

• Dosing:

  • IV Group: Administer 2 mg/kg via the tail vein (Formulation: 5% DMSO, 10% Solutol, 85% Saline).

  • PO Group: Administer 10 mg/kg via oral gavage (Formulation: 0.5% Methylcellulose suspension).

• Blood Sampling: Collect ~200 µL of blood via the jugular vein into K2-EDTA tubes at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours post-dose.

• Plasma Separation: Centrifuge blood immediately at 3000 x g for 10 minutes at 4°C. Harvest plasma and store at -80°C.

• Sample Extraction: Mix 50 µL of plasma with 150 µL of Acetonitrile (spiked with internal standard). Vortex for 2 mins, then centrifuge at 14,000 x g for 10 mins.

• Quantification & Validation: Analyze the supernatant via LC-MS/MS. Use non-compartmental analysis (NCA) software to calculate AUC0−∞​ , Cmax​ , Tmax​ , and t1/2​ . Absolute Bioavailability ( F% ) is validated using the formula: F%=(AUCPO​×DoseIV​)/(AUCIV​×DosePO​)×100 .

Caption: Step-by-step workflow for in vivo pharmacokinetic profiling of adamantane derivatives.

Conclusion

The adamantane moiety is far more than a structural novelty; it is a highly functional pharmacokinetic modulator. By leveraging its extreme lipophilicity and steric bulk, drug developers can rationally design therapeutics that overcome poor membrane permeability and rapid metabolic clearance. The protocols provided herein offer a standardized, self-validating framework to quantify these advantages during the lead optimization phase of drug discovery.

References

• Spasojevic, I., et al. (2016). Adamantane - A Lead Structure for Drugs in Clinical Practice. PubMed / National Institutes of Health. URL:[Link]

• Journal of Chemical Health Risks (2025). Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. URL: [Link]

• Wanka, L., et al. (2013). The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives. Chemical Reviews - ACS Publications. URL:[Link]

• Min, H., et al. (2017). Effects of Adamantyl Derivatives on Pharmacokinetic Behavior of Paclitaxel in Rats. Biomolecules & Therapeutics. URL:[Link]

• Liu, J., et al. (2011). The many faces of the adamantyl group in drug design. PubMed / National Institutes of Health. URL:[Link]

• Garcia, C., et al. (2010). Use of the Adamantane Structure in Medicinal Chemistry. Ingenta Connect. URL:[Link]

Sources

• 1. Adamantane - A Lead Structure for Drugs in Clinical Practice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The many faces of the adamantyl group in drug design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Use of the Adamantane Structure in Medicinal Chemistry: Ingenta Connect [ingentaconnect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. jchr.org [jchr.org]
• 6. Effects of Adamantyl Derivatives on Pharmacokinetic Behavior of Paclitaxel in Rats [biomolther.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(Adamantan-1-yl)ethane-1,2-diamine

Welcome to the technical support center for the synthesis of 1-(Adamantan-1-yl)ethane-1,2-diamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. Here, we will move beyond simple procedural lists to explore the underlying chemistry and provide robust troubleshooting strategies.

The adamantane cage, with its unique rigid and lipophilic structure, is a privileged scaffold in medicinal chemistry.[1][2] However, its steric bulk and electronic properties can present significant challenges during synthesis.[3] This guide aims to equip you with the knowledge to navigate these challenges and achieve high yields of your target diamine.

Frequently Asked Questions (FAQs) & Troubleshooting

Here we address common issues encountered during the synthesis of 1-(Adamantan-1-yl)ethane-1,2-diamine, which is often prepared from 1-acetyladamantane. A key synthetic route involves the reductive amination of the corresponding α-keto oxime or a similar precursor.

Q1: My overall yield is consistently low. What are the most likely causes?

Low overall yield in a multi-step synthesis can be due to inefficiencies at various stages. Let's break down the common culprits in the synthesis of 1-(Adamantan-1-yl)ethane-1,2-diamine, which typically proceeds through the formation of an intermediate that is then reduced.

Potential Cause 1: Incomplete formation of the intermediate (e.g., oxime or imine).

• Explanation: The initial reaction of 1-acetyladamantane to form a C-N double bond is crucial. Incomplete conversion at this stage will naturally lead to a lower overall yield. The bulky adamantyl group can sterically hinder the approach of the nitrogen-containing reagent.

• Troubleshooting:

  • Reaction Conditions: Ensure anhydrous conditions, as water can hydrolyze the intermediate.

  • Stoichiometry: A slight excess of the aminating agent can drive the reaction to completion.

  • Temperature and Time: Monitor the reaction by TLC or LC-MS to determine the optimal reaction time. Some sterically hindered ketones may require elevated temperatures or longer reaction times.

Potential Cause 2: Inefficient reduction of the intermediate.

• Explanation: The reduction of the C=N bond to an amine is the final key step. The choice of reducing agent and reaction conditions are critical for high efficiency.

• Troubleshooting:

  • Reducing Agent: Sodium borohydride (NaBH₄) is a common choice, but for sterically hindered or less reactive imines, stronger or more specialized reducing agents might be necessary. Sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) are often effective for reductive aminations as they are more selective for the imine over the ketone.[4]

  • pH Control: The pH of the reaction medium can significantly impact the efficiency of the reduction. For reductive aminations, maintaining a slightly acidic pH (around 5-6) is often optimal to facilitate imine formation without deactivating the reducing agent.

  • Temperature: While some reductions proceed well at room temperature, others may benefit from cooling to 0°C to minimize side reactions.

Potential Cause 3: Product loss during workup and purification.

• Explanation: The diamine product can be water-soluble, especially in its protonated form. This can lead to significant losses during aqueous workup.

• Troubleshooting:

  • Extraction: After quenching the reaction, basify the aqueous layer to a pH > 12 to ensure the diamine is in its free base form, which is more soluble in organic solvents. Use a suitable organic solvent for extraction, such as dichloromethane or a mixture of isopropanol and chloroform. Perform multiple extractions to maximize recovery.

  • Purification: Column chromatography on silica gel can be used for purification. However, due to the basic nature of the diamine, tailing can be an issue. Pre-treating the silica gel with a small amount of triethylamine in the eluent can help mitigate this.

Q2: I am observing significant side product formation. What are they and how can I minimize them?

Side product formation is a common challenge, especially when dealing with the unique reactivity of adamantane derivatives.

Common Side Product 1: Over-reduction or incomplete reaction.

• Explanation: Depending on the synthetic route, you might see the formation of the corresponding amino alcohol if the ketone is reduced before amination, or unreacted starting material if the reduction is incomplete.

• Minimization Strategy:

  • Carefully control the stoichiometry of the reducing agent.

  • Monitor the reaction progress closely by TLC or LC-MS to avoid over- or under-reaction.

  • For reductive aminations, using a selective reducing agent like NaBH₃CN can minimize the reduction of the starting ketone.[4]

Common Side Product 2: Products from rearrangement reactions.

• Explanation: Adamantane chemistry can sometimes involve carbocationic intermediates that are prone to Wagner-Meerwein rearrangements, although this is less common in the final steps of this specific diamine synthesis.[5]

• Minimization Strategy:

  • Avoid strongly acidic conditions that could promote carbocation formation.

  • Maintain moderate reaction temperatures.

Q3: How do I confirm the structure and purity of my final product?

Confirming the identity and purity of 1-(Adamantan-1-yl)ethane-1,2-diamine is essential.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show characteristic signals for the adamantyl protons, the ethyl bridge protons, and the amine protons. The integration of these signals should correspond to the expected proton count.

  • ¹³C NMR will show the characteristic signals for the adamantyl cage carbons and the two carbons of the ethylenediamine moiety.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should show the protonated molecular ion [M+H]⁺ at m/z corresponding to the molecular weight of the product (194.32 g/mol ).

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable column (e.g., C18) and mobile phase can be used to assess the purity of the final product.

Experimental Protocols

Illustrative Synthesis via Reductive Amination of an α-Hydroxyimino Ketone

This is a representative two-step procedure starting from 1-acetyladamantane.

Step 1: Synthesis of 1-(Adamantan-1-yl)-2-(hydroxyimino)ethan-1-one

• Dissolve 1-acetyladamantane in a suitable solvent like ethanol or methanol.

• Add a solution of sodium nitrite in water.

• Cool the mixture in an ice bath and slowly add hydrochloric acid while maintaining the temperature below 10°C.

• Stir the reaction mixture at room temperature until the reaction is complete (monitor by TLC).

• Isolate the product by filtration or extraction.

Step 2: Reduction to 1-(Adamantan-1-yl)ethane-1,2-diamine

• Dissolve the α-hydroxyimino ketone from Step 1 in a suitable solvent like methanol or ethanol.

• Add a reducing agent such as sodium borohydride in portions, controlling the temperature with an ice bath.

• Once the addition is complete, allow the reaction to stir at room temperature until completion (monitor by TLC).

• Carefully quench the reaction with water and then acidify with HCl.

• Wash with an organic solvent to remove any non-basic impurities.

• Basify the aqueous layer with a strong base (e.g., NaOH) to pH > 12.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify by column chromatography or recrystallization if necessary.

Data Presentation

Table 1: Troubleshooting Guide for Low Yield

Symptom	Potential Cause	Suggested Solution
Low conversion of starting material	Incomplete formation of the intermediate	Increase reaction time/temperature; use a slight excess of the aminating agent.
Presence of amino alcohol side product	Premature reduction of the ketone	Use a more selective reducing agent like NaBH₃CN.[4]
Product loss during workup	Product is water-soluble as a salt	Basify the aqueous layer to pH > 12 before extraction.

Visualizing the Workflow

Diagram 1: General Troubleshooting Workflow

Caption: A decision-making flowchart for troubleshooting the synthesis.

References

• BenchChem. (n.d.). Technical Support Center: Synthesis of Adamantane Derivatives.
• Chaudhuri, S., & Ahmed, M. (2019). Adamantane in Drug Discovery. Journal of Chemical Health Risks.
• Davies, W. L., et al. (1964). The molecular basis of the specific anti-influenza action of amantadine. EMBO Journal.
• Liu, J., et al. (2017). Adamantane-based prodrugs in anticancer therapy. Journal of Medicinal Chemistry.
• Kamal, A., et al. (2021). Sustainable synthesis of adamantane derivatives using green chemistry approaches. Green Chemistry.

• Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

• Schreiner, P. R. (2003). The Lord of the Rings: Adamantane. Wiley.

• Wikipedia. (n.d.). Reductive amination. Retrieved from [Link]

• JLUpub. (n.d.). Synthesis of (Nor)-Adamantane Derivatives via[3][6]-Alkyl Migration Reactions. Retrieved from [Link]

Sources

• 1. jchr.org [jchr.org]
• 2. Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. jlupub.ub.uni-giessen.de [jlupub.ub.uni-giessen.de]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Solubility of Adamantane-Containing Compounds

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers facing formulation bottlenecks due to the unique physicochemical properties of adamantane derivatives. The adamantane scaffold is a privileged motif in medicinal chemistry, highly valued for improving metabolic stability, restricting intramolecular reactivity, and enhancing membrane permeation. However, its rigid, diamondoid hydrocarbon cage imparts extreme lipophilicity (clogP ≈ 3.1), often resulting in poor aqueous solubility that hampers downstream biological assays and drug formulation .

This guide provides a self-validating framework to troubleshoot, optimize, and quantify the solubility of adamantane-containing compounds.

Section 1: Frequently Asked Questions (Mechanistic Causality)

Q1: Why does the adamantane core inherently resist aqueous solvation, and how does chemical modification alter this? A1: Adamantane is a highly symmetric, bulky, and lipophilic tricyclic hydrocarbon. Its nonpolar nature prevents hydrogen bonding with water, resulting in an unfavorable entropy of solvation and a strong crystal lattice that resists dissolution . To overcome this, chemical modification is the first-line strategy. Introducing polar functional groups (e.g., -OH, -NH 2​ , -COOH) disrupts the highly ordered crystal lattice and provides necessary hydrogen-bond acceptors/donors. Interestingly, even introducing asymmetric alkyl groups (like methyls at bridgehead positions) can increase water solubility 2- to 3-fold. The causality here is that asymmetric bulk decreases intermolecular interactions between the molecules, lowering the melting point and lattice energy .

Q2: I synthesized an amino-adamantane derivative, but it still crashes out in my aqueous assay buffer (pH 7.4). What is the physical cause, and how do I fix it? A2: The free base form of amino-adamantane derivatives (like amantadine or memantine) retains significant lipophilicity. At pH 7.4, a fraction of the compound may remain unprotonated depending on its exact pKa, leading to rapid precipitation. Fix: Utilize pH adjustment to drive complete salt formation. Lowering the pH (e.g., using HCl to form a hydrochloride salt) protonates the amine, drastically increasing the polarity and hydration energy of the molecule . Ensure your assay can tolerate the localized pH drop, or pre-formulate the HCl salt before adding it to the buffered system.

Q3: How do cyclodextrins (CDs) thermodynamically improve the solubility of adamantane without altering its covalent structure? A3: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. The adamantane cage is an ideal steric fit for the cavity of β-cyclodextrin. The inclusion complexation is driven thermodynamically by the displacement of high-enthalpy water molecules from the CD cavity and favorable van der Waals interactions between the adamantane core and the cavity walls . This shields the hydrophobic adamantane from the bulk aqueous solvent, increasing apparent solubility while maintaining the drug's original structure.

Section 2: Troubleshooting Formulation Workflows

Issue: Solid dispersion formulations using PEG/PVP are thermodynamically unstable, leading to adamantane recrystallization over time. Root Cause: The adamantane derivative may possess a high crystal lattice energy, driving it to phase-separate from the hydrophilic polymer matrix over time. Solution: Transition from a simple solid dispersion to a ternary system. Incorporate a surfactant (e.g., Tween 80 or Vitamin E TPGS) during the melt-extrusion or solvent evaporation process. The surfactant lowers the interfacial tension between the hydrophobic drug and the hydrophilic polymer, kinetically stabilizing the amorphous state and improving wettability during dissolution .

Section 3: Quantitative Data on Adamantane Solubility

The following table summarizes the impact of various solubility-enhancing strategies on adamantane derivatives, allowing for easy comparison of expected outcomes.

Compound / Formulation	Strategy	Apparent Aqueous Solubility	LogP (approx)	Primary Mechanism
Adamantane (Unmodified)	None	< 0.01 mg/mL	3.1	N/A (Highly lipophilic cage)
1-Aminoadamantane (Free Base)	Chemical Modification	~ 1.5 mg/mL	2.4	Introduction of polar -NH 2​ group
1-Aminoadamantane HCl	Salt Formation	> 50 mg/mL	< 1.0	Complete ionization and increased hydration
Adamantane + β-Cyclodextrin	Inclusion Complexation	~ 15-20 mg/mL	N/A	Hydrophobic shielding in CD cavity
Adamantane in 10% DMSO/Water	Co-solvency	~ 5 mg/mL	N/A	Reduction of solvent dielectric constant

Data synthesized from standard physicochemical properties of adamantyl-based compounds .

Section 4: Validated Experimental Protocols

Protocol A: Preparation of Adamantane-Cyclodextrin Inclusion Complex (Kneading Method)

This self-validating protocol ensures maximum complexation efficiency through mechanical shear and controlled hydration.

• Molar Ratio Calculation: Weigh equimolar amounts (1:1 ratio) of the adamantane derivative and β-cyclodextrin (β-CD).

• Wetting: Place the β-CD in a ceramic mortar. Add a small volume of a solvent mixture (e.g., Water:Ethanol, 50:50 v/v) dropwise to form a homogeneous, thick paste.

• Incorporation & Kneading: Gradually add the adamantane derivative to the paste. Triturate continuously with the pestle for 45-60 minutes. Causality: The mechanical shear forces the hydrophobic drug into the aqueous-organic interface, facilitating entry into the CD cavity .

• Drying: Transfer the paste to a vacuum desiccator or oven set to 40°C. Dry until a constant mass is achieved.

• Validation: Analyze the resulting powder via Differential Scanning Calorimetry (DSC). The disappearance of the adamantane derivative's characteristic melting endotherm validates successful inclusion into the cavity.

Protocol B: Determination of Thermodynamic Solubility (Isothermal Saturation Method)

A robust method for quantifying the absolute solubility limit of your modified compound.

• Saturation: Add an excess amount of the adamantane compound to 5 mL of the target solvent/buffer in a sealed glass vial.

• Equilibration: Place the vial in a thermostatic shaking water bath at 25.0 ± 0.1 °C. Agitate at 150 rpm for 48 hours to ensure thermodynamic equilibrium .

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes, or filter through a 0.22 µm PTFE syringe filter. Crucial Step: Discard the first 1 mL of filtrate to saturate any non-specific binding sites on the filter membrane, ensuring accurate downstream quantification.

• Quantification: Dilute the supernatant appropriately and quantify the dissolved concentration using HPLC-UV or LC-MS/MS against a validated calibration curve.

Section 5: Visualizations

Mechanism of Cyclodextrin Inclusion Complexation for Adamantane Derivatives.

Workflow for the Isothermal Saturation Method to Determine Thermodynamic Solubility.

References

• The many faces of the adamantyl group in drug design. PubMed. URL:[Link]

• Effects of adamantane alterations on soluble epoxide hydrolase inhibition potency, physical properties and metabolic stability. PubMed Central (PMC). URL:[Link]

• Adamantane in Drug Delivery Systems and Surface Recognition. MDPI. URL:[Link]

Technical Support Center: Strategies to Prevent Catalyst Deactivation in Adamantane-Mediated Reactions

Welcome to the Technical Support Center for catalyst stability in adamantane-mediated reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent common catalyst deactivation issues encountered during the synthesis and functionalization of adamantane and its derivatives. The unique, rigid, and bulky structure of adamantane presents specific challenges in catalysis, making catalyst deactivation a critical hurdle to achieving high yields and process efficiency.[1] This document provides in-depth, field-proven insights and practical solutions to maintain catalyst performance and longevity.

Part 1: Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, focusing on diagnosing and solving catalyst deactivation problems.

Issue 1: Rapid Loss of Activity in Zeolite-Catalyzed Adamantane Isomerization or Alkylation

Q: My zeolite catalyst (e.g., ZSM-5, Beta) shows a sharp decline in conversion after only a few runs when isomerizing adamantane or performing alkylation reactions. What is the likely cause and how can I fix it?

A: The most probable cause is coking , a phenomenon where carbonaceous deposits, often derived from the adamantane molecule itself, accumulate on the catalyst surface and within its pores.[2][3] Adamantane and its derivatives can act as coke precursors, leading to the blockage of active sites and pore mouths, which restricts reactant access and deactivates the catalyst.[2][4][5]

Troubleshooting Steps & Solutions:

• Confirm Coking:

  • Visual Inspection: A darkened or black appearance of the spent catalyst is a strong indicator of coke formation.

  • Thermogravimetric Analysis (TGA): TGA can quantify the amount of coke deposited by measuring the weight loss upon heating in an oxidizing atmosphere.[3]

• Prevention Strategies:

  • Optimize Reaction Temperature: High temperatures can accelerate coke formation.[2][6] Systematically lower the reaction temperature to find a balance between reaction rate and catalyst stability.

  • Modify Catalyst Acidity: The acidity of the zeolite plays a crucial role in coking.

    • Dealumination: Reducing the aluminum content can decrease the number of strong acid sites, which are often responsible for coke formation.[3]

    • Cation Exchange: Modifying the zeolite with alkali metals (e.g., Na+, K+) can temper the acidity and suppress coking.[4]

  • Introduce a Co-feed: In some hydrocarbon processes, co-feeding a small amount of hydrogen can help to suppress the formation of unsaturated coke precursors.[2]

• Catalyst Regeneration:

  • Calcination in Air: A common method to remove coke is to burn it off in a controlled manner. Heat the deactivated catalyst in a stream of air or diluted oxygen. It is crucial to control the temperature ramp rate to avoid excessive heat that could cause irreversible damage to the catalyst structure, such as sintering.[7][8]

  • Oxidative Treatment with Ozone or NOx: For more sensitive catalysts, regeneration with ozone or nitrogen oxides can be performed at lower temperatures, minimizing the risk of thermal damage.[8]

Issue 2: Decreasing Yields in Photocatalytic C-H Functionalization of Adamantane

Q: I'm performing a photoredox-catalyzed C-H functionalization of adamantane, and my yields are progressively decreasing with each catalyst cycle. What could be the issue?

A: In photocatalytic systems, catalyst deactivation can be caused by several factors, including poisoning from impurities or degradation of the photocatalyst itself.[1]

Troubleshooting Steps & Solutions:

• Identify the Root Cause:

  • Catalyst Poisoning: Trace impurities in reagents or solvents (e.g., sulfur, nitrogen compounds) can bind to the active sites of the photocatalyst, rendering it inactive.[9]

  • Photocatalyst Degradation: Prolonged exposure to high-energy light can lead to the decomposition of the photocatalyst.

  • Oxygen Quenching: The presence of dissolved oxygen can quench the excited state of the photocatalyst, inhibiting the desired reaction pathway.[1]

• Preventative Measures:

  • Purify Reagents and Solvents: Ensure all starting materials and solvents are of high purity and free from potential catalyst poisons.[1]

  • Degas the Reaction Mixture: Thoroughly degas the solvent and reaction mixture using techniques like freeze-pump-thaw cycles or by bubbling an inert gas (e.g., argon, nitrogen) through the solution to remove dissolved oxygen.[1]

  • Optimize Light Irradiation: Use the minimum light intensity and exposure time necessary for the reaction to proceed efficiently. Employing a filter to block UV light if only visible light is required can also help prevent catalyst degradation.

Issue 3: Loss of Selectivity and Activity in High-Temperature, Metal-Catalyzed Adamantane Synthesis

Q: My supported metal catalyst (e.g., Pt, Pd on alumina) used for high-temperature adamantane synthesis is losing both activity and selectivity over time. What is happening?

A: At high temperatures, the most likely cause of deactivation is sintering , where the small metal nanoparticles on the support migrate and agglomerate into larger particles.[10][11][12] This leads to a decrease in the active surface area and can also alter the electronic properties of the catalyst, affecting its selectivity.[12]

Troubleshooting Steps & Solutions:

• Diagnose Sintering:

  • Transmission Electron Microscopy (TEM): TEM analysis of the fresh and used catalyst can directly visualize the size and distribution of the metal nanoparticles, confirming if sintering has occurred.[13]

• Prevention Strategies:

  • Strong Metal-Support Interactions (SMSI): Choose a support material that interacts strongly with the metal nanoparticles, anchoring them and preventing their migration. For instance, ceria-based oxides can form strong bonds with platinum, suppressing sintering.[11][14]

  • Encapsulation: Creating a core-shell structure where the metal nanoparticle is encapsulated within a porous oxide layer can physically prevent agglomeration.[10][14]

  • Optimize Metal Loading: In some cases, a higher particle density can surprisingly lead to a more stable catalyst by altering the deactivation mechanism from nanoparticle decomposition to the more commonly observed sintering.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the main mechanisms of catalyst deactivation in adamantane-mediated reactions?

A1: The primary mechanisms are:

• Coking/Fouling: The deposition of carbonaceous materials on the catalyst surface, particularly relevant in zeolite-catalyzed reactions where adamantane itself can be a coke precursor.[2][3][4][5]

• Poisoning: The strong chemisorption of impurities from the feedstock or solvent onto the active sites of the catalyst.[9]

• Sintering/Thermal Degradation: The agglomeration of small catalyst particles into larger ones at high temperatures, leading to a loss of active surface area.[10][11][12]

Q2: How does the structure of adamantane contribute to catalyst deactivation?

A2: The bulky and rigid structure of adamantane can lead to steric hindrance, which may slow down the desired reaction and favor side reactions that lead to coke formation.[1] In zeolite catalysis, the size of the adamantane molecule can cause it to become trapped in the pores, acting as a nucleus for coke growth.[2][4]

Q3: Can a deactivated catalyst be regenerated?

A3: Yes, in many cases, catalyst regeneration is possible. The appropriate method depends on the deactivation mechanism:

• Coked catalysts can often be regenerated by controlled oxidation (calcination) to burn off the carbon deposits.[7][8]

• Poisoned catalysts can sometimes be regenerated by chemical washing or thermal treatment to remove the adsorbed poison.[7]

• Sintered catalysts are more challenging to regenerate, but some redispersion techniques exist. However, preventing sintering is generally a more effective strategy.

Q4: What is a general protocol for regenerating a coked zeolite catalyst used in adamantane reactions?

A4:

• Solvent Wash: Wash the recovered catalyst with a suitable solvent to remove any adsorbed organic molecules.

• Drying: Dry the catalyst in an oven at 100-120 °C.

• Calcination: Place the dried catalyst in a tube furnace and heat it under a flow of dry air or a mixture of oxygen and an inert gas. The temperature should be ramped up slowly to a final temperature typically between 450-550 °C and held for several hours. The exact temperature and time will depend on the specific zeolite and the nature of the coke. It is critical to avoid excessively high temperatures that could damage the zeolite structure.[8]

Part 3: Data & Diagrams

Table 1: Summary of Catalyst Deactivation Mechanisms and Prevention Strategies

Deactivation Mechanism	Common Cause in Adamantane Reactions	Prevention Strategies	Regeneration Methods
Coking/Fouling	Adamantane as a coke precursor in zeolite pores.[2][3]	Optimize temperature, modify catalyst acidity, use co-feeds (e.g., H₂).[2][3][4]	Controlled oxidation (calcination).[7][8]
Poisoning	Impurities in reagents/solvents for photocatalysis.	Purify starting materials, degas reaction mixture.[1]	Chemical washing, thermal treatment.[7]
Sintering	High temperatures in metal-catalyzed synthesis.[11][12]	Strong metal-support interactions, encapsulation, optimize metal loading.[10][11][14]	Redispersion (difficult).

Diagrams

Caption: Major pathways of catalyst deactivation in adamantane reactions.

Caption: A workflow for preventing and addressing catalyst deactivation.

References

• Modulating the Formation of Coke to Improve the Production of Light Olefins from CO2 Hydrogenation over In2O3 and SSZ-13 Catalysts. (2023). Energy & Fuels. Available at: [Link]

• Catalyst Deactivation And Regeneration: Coking, Sintering, And Chloride Effects. (2025). Source details not available.

• New Strategies for the Preparation of Sinter-Resistant Metal-Nanoparticle-Based Catalysts. (2019). Advanced Materials. Available at: [Link]

• Bacterial Transformation of Adamantane and Its Derivatives: Regioselectivity and Biocatalytic Approaches. (2025). PMC. Available at: [Link]

• Experimental and kinetic studies of the advantages of coke accumulation over Beta and Mordenite catalysts according to the pore. (2023). Journal of the Taiwan Institute of Chemical Engineers. Available at: [Link]

• Synthesis of core@shell catalysts guided by Tammann temperature. (2024). Nature Communications. Available at: [Link]

• Noble Metal Sintering Suppression Technology in Three-way Catalyst. (2026). Source details not available.

• Prevention of zeolite deactivation by coking. (Year not available). ResearchGate. Available at: [Link]

• Regeneration of catalysts deactivated by coke deposition: A review. (2020). Chinese Journal of Catalysis. Available at: [Link]

• Coke-induced deactivation in zeolite catalysts: mechanisms, anti-coking modifications, and regeneration approaches. (Year not available). Dalton Transactions. Available at: [Link]

• The physical chemistry and materials science behind sinter-resistant catalysts. (2018). Chemical Society Reviews. Available at: [Link]

• Adamantane: Consequences of the Diamondoid Structure. (Year not available). Chemical Reviews. Available at: [Link]

• Catalysts Containing the Adamantane Scaffold. (Year not available). ResearchGate. Available at: [Link]

• Deactivation Mechanisms of Industrial Catalysts and Their Regeneration. (2025). ResearchGate. Available at: [Link]

• Coke Formation and Regeneration during Fe-ZSM-5-Catalyzed Methane Dehydro-Aromatization. (2024). MDPI. Available at: [Link]

• Catalyst-Controlled C–H Functionalization of Adamantanes using Selective H-Atom Transfer. (Year not available). ChemRxiv. Available at: [Link]

• Special Issue on Catalyst Deactivation and Regeneration. (2021). KAUST Repository. Available at: [Link]

• Sintering and Particle Dynamics in Supported Metal Catalysts. (Year not available). DTU Research Database. Available at: [Link]

• Regeneration process of a catalyst for the reforming or for the production of aromatic hydrocarbons. (Year not available). Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. researchgate.net [researchgate.net]
• 5. Coke-induced deactivation in zeolite catalysts: mechanisms, anti-coking modifications, and regeneration approaches - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. Catalyst Deactivation And Regeneration: Coking, Sintering, And Chloride Effects [eureka.patsnap.com]
• 8. dmto.dicp.ac.cn [dmto.dicp.ac.cn]
• 9. researchgate.net [researchgate.net]
• 10. New Strategies for the Preparation of Sinter-Resistant Metal-Nanoparticle-Based Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tytlabs.co.jp [tytlabs.co.jp]
• 12. The physical chemistry and materials science behind sinter-resistant catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 13. orbit.dtu.dk [orbit.dtu.dk]
• 14. Synthesis of core@shell catalysts guided by Tammann temperature - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Synthesis of 1-(Adamantan-1-yl)ethane-1,2-diamine

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals tasked with the industrial scale-up of 1-(Adamantan-1-yl)ethane-1,2-diamine (also designated as N-(1-Adamantyl)ethylenediamine, CAS 37818-93-2).

Here, we bridge the gap between bench-top discovery and pilot-plant manufacturing by addressing the mechanistic causality of common synthetic bottlenecks.

Mechanistic Overview & Route Selection

The target compound is a critical building block featuring a highly rigid, bulky tricyclic decalin framework (1)[1]. It is widely utilized in the development of chiral ligands for asymmetric synthesis (2)[2].

In industrial scale-up, two primary routes are typically evaluated:

• The Aziridine Ring-Opening Route: Reacting 1-adamantylamine with aziridine. While highly atom-economical, aziridine's extreme toxicity and exothermic polymerization risks make it unsuitable for standard batch reactors without specialized containment.

• The 2-Chloroethylamine Route (Preferred): Reacting 1-adamantylamine with 2-chloroethylamine hydrochloride. This is the preferred industrial route due to reagent stability. The primary mechanistic challenge here is suppressing the formation of the overalkylated byproduct, N,N'-bis(1-adamantyl)ethylenediamine. The steric hindrance of the adamantyl group slows down the initial alkylation, requiring elevated temperatures, which paradoxically increases the rate of secondary alkylation if the local concentration of the electrophile is not strictly controlled.

Troubleshooting & FAQs

Q1: During the reaction of 1-adamantylamine with 2-chloroethylamine HCl, we observe a 15-20% formation of dialkylated impurities. How can we suppress this? A1: Overalkylation is a classic issue driven by the increased nucleophilicity of the newly formed secondary amine intermediate. To suppress this:

• Stoichiometry: Maintain a large excess (3 to 5 equivalents) of 1-adamantylamine. The unreacted starting material is easily recovered during the acidic aqueous workup.

• Dosing Strategy: Implement a continuous, slow addition of 2-chloroethylamine HCl into a refluxing solution of 1-adamantylamine and base. This ensures the steady-state concentration of the electrophile remains near zero, forcing it to react only with the abundant primary amine.

Q2: We are experiencing severe emulsions and poor phase separation during the aqueous workup. What is the cause and solution? A2: The adamantyl group is highly lipophilic, while the ethylenediamine moiety is hydrophilic. This gives the product surfactant-like properties.

• Solution: Avoid neutral pH ranges (pH 6-8) where the molecule acts as a zwitterion-like surfactant. Drive the pH to >12 using 50% NaOH to fully deprotonate the diamine, drastically reducing its amphiphilic character. Extract with a non-polar solvent like MTBE. Filtering the mixture through a Celite pad before extraction also removes suspended inorganic salts (e.g., KCl) that stabilize the emulsion.

Q3: Can we use the 2-azido-N-(1-adamantyl)acetamide intermediate for scale-up instead? A3: Yes, the azide route (utilizing CAS 5561-31-9 as a precursor) is highly regioselective and avoids overalkylation entirely (3)[3]. However, for industrial scale-up (>10 kg), handling sodium azide poses severe explosion hazards. If this route is chosen, the reduction step must be performed via catalytic hydrogenation (e.g., Pd/C, H2), followed by a secondary reduction of the amide using borane-THF. Due to the two-step reduction requirement, the 2-chloroethylamine route remains more economically viable.

Step-by-Step Experimental Protocol

Self-Validating Protocol: 2-Chloroethylamine Route

Objective: Synthesize the target diamine with <2% dialkylated impurity on a 100-mol scale.

• Reactor Preparation: Purge a 50 L glass-lined reactor with N₂. Charge 1-Adamantylamine (15.1 kg, 100 mol) and anhydrous K₂CO₃ (6.9 kg, 50 mol).

• Solvent Addition: Add 25 L of anhydrous DMF. Stir at 250 rpm and heat the suspension to 90°C.

• Electrophile Dosing (Critical Step): Prepare a solution of 2-chloroethylamine hydrochloride (2.9 kg, 25 mol) in 10 L of DMF. Using a dosing pump, add this solution to the reactor at a constant rate over 6 hours (approx. 27 mL/min).

  • Causality: Slow addition ensures the electrophile is consumed immediately by the massive excess of primary amine, preventing the newly formed secondary amine product from competing for the electrophile.

• Reaction Aging: Post-addition, maintain the temperature at 90°C for an additional 2 hours. Monitor via GC-MS until 2-chloroethylamine is undetectable.

• Workup & Recovery:

  • Cool to 20°C and filter the inorganic salts (KCl, unreacted K₂CO₃).

  • Concentrate the filtrate under reduced pressure to recover DMF.

  • Dissolve the residue in 30 L of Toluene and add 20 L of 1M HCl. The target product and unreacted starting material will partition into the aqueous phase as hydrochloride salts.

  • Separate the phases. Discard the toluene layer (contains neutral impurities).

  • Basify the aqueous layer to pH 13 using 50% NaOH (Caution: Exothermic).

  • Extract with MTBE (2 x 15 L).

  • Self-Validation Check: Before discarding the aqueous layer, verify the pH is >12 using a calibrated probe. The MTBE extract should be sampled for GC-MS; a successful extraction will show an area percent ratio of >95% for the combined 1-adamantylamine and target product peaks.

• Fractional Distillation: Dry the MTBE layer over anhydrous Na₂SO₄, filter, and concentrate. Subject the resulting oil to fractional distillation under high vacuum. 1-Adamantylamine distills first, allowing for >90% recovery. The target 1-(Adamantan-1-yl)ethane-1,2-diamine is collected as a light yellow to orange clear liquid (4)[4].

Quantitative Data Summaries

Table 1: Optimization of Reaction Parameters for the 2-Chloroethylamine Route Note: DMF provides superior solubility for the inorganic base and stabilizes the transition state of the SN2 reaction compared to alcohols or non-polar solvents.

Solvent	Temperature (°C)	Dosing Time (h)	Conversion (%)	Target Product Yield (%)	Dialkylated Impurity (%)
Ethanol	78 (Reflux)	1.0	>99	45.0	18.5
Toluene	90	2.0	85	52.0	12.0
DMF	90	6.0	>99	81.5	1.8
DMF	110	6.0	>99	76.0	4.5

Reaction Workflows & Decision Tree

Reaction pathways and troubleshooting decision tree for 1-(Adamantan-1-yl)ethane-1,2-diamine.

References

• Man'kova, P. A., et al. "Synthesis of Chiral Ligands on the Basis of 1-(Adamantan-1-yl)ethane-1,2-diamine." ResearchGate, 2021. 2

• "N-(1-Adamantyl)ethylenediamine | C12H22N2 | CID 303798." PubChem, National Institutes of Health. 1

• "37818-93-2 | N1-(Adamantan-1-yl)ethane-1,2-diamine." ChemScene. 4

• "N-(Adamantan-1-yl)-1,2-ethanediamine | CAS#:37818-93-2." Chemsrc. 3

Sources

• 1. N-(1-Adamantyl)ethylenediamine | C12H22N2 | CID 303798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. N-(Adamantan-1-yl)-1,2-ethanediamine | CAS#:37818-93-2 | Chemsrc [chemsrc.com]
• 4. chemscene.com [chemscene.com]

Technical Support Center: Preventing Racemization of (S)-1-(Adamantan-1-yl)ethane-1,2-diamine

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, working with alpha-chiral primary amines like (S)-1-(Adamantan-1-yl)ethane-1,2-diamine presents unique stereochemical challenges. The chiral center at C1—flanked by a bulky adamantyl group and two amine functionalities—is susceptible to racemization under specific catalytic, thermal, and pH conditions.

This guide synthesizes field-proven methodologies and mechanistic insights to help you troubleshoot, optimize, and preserve the enantiomeric excess (ee) of your chiral diamine throughout your synthetic workflows.

Mechanistic Insights: The "Why" Behind Racemization

To prevent racemization, we must first understand the causality behind the stereochemical degradation of (S)-1-(Adamantan-1-yl)ethane-1,2-diamine. The degradation typically follows one of three pathways:

• Transition Metal-Catalyzed Dehydrogenation (Flash Thermal Racemization): When exposed to transition metals (e.g., Pd, Ru, Ir) commonly used in hydrogenation or cross-coupling, the primary amine can undergo reversible dehydrogenation. This forms an imine intermediate, destroying the sp³ stereocenter before non-selective re-hydrogenation occurs[1][2].

• Schiff Base / Enamine Tautomerization: In the presence of trace carbonyls (e.g., acetone in glassware, aldehydic impurities in solvents), the primary amine condenses to form a Schiff base (imine). The α-proton becomes highly acidic and tautomerizes into a planar, achiral enamine. Upon hydrolysis, a racemic mixture of the amine is yielded[3].

• Base-Catalyzed Epimerization: While the α-proton of a free aliphatic amine is not highly acidic, converting the amine into an amide, imide, or urea significantly increases its acidity. Exposure to strong aqueous bases (e.g., NaOH) during workup can trigger deprotonation and subsequent epimerization[4].

Pathway Visualization: Trace Carbonyl-Induced Racemization

Caption: Mechanism of trace carbonyl-induced racemization via achiral enamine tautomerization.

Troubleshooting Guide & FAQs

Q1: My (S)-1-(Adamantan-1-yl)ethane-1,2-diamine loses enantiomeric purity during Pd/C catalyzed debenzylation. How can I prevent this? A: Transition metals like Palladium can catalyze the reversible oxidation of the amine to an imine, leading to "flash thermal racemization"[2]. To prevent this, lower the reaction temperature (0–25 °C) and reduce the catalyst loading. For a foolproof approach, protect the primary amine as a Boc-carbamate prior to hydrogenation. The bulky, electron-withdrawing Boc group prevents the nitrogen lone pair from coordinating to the metal, completely shutting down the dehydrogenation pathway.

Q2: I observe significant racemization during the aqueous workup of my amide coupling reaction. What is the root cause? A: Using strong aqueous bases (e.g., 1M NaOH or KOH) to wash away unreacted carboxylic acids will deprotonate the α-carbon. Because the amine is now an amide, the α-proton is highly activated[4]. Switch to mild, buffered aqueous washes (e.g., saturated NaHCO₃ or a pH 7 phosphate buffer) and maintain the biphasic mixture near 0 °C during extraction to kinetically freeze the deprotonation rate.

Q3: Can the choice of solvent induce racemization of the free base? A: Absolutely. Ketonic solvents (like acetone or MEK) readily form Schiff bases with the diamine. Trace acid or base in the reaction mixture then catalyzes the imine-enamine tautomerization, scrambling the stereocenter[3]. Always use strictly anhydrous, carbonyl-free solvents (e.g., THF, DCM, or toluene) when handling the free base.

Quantitative Impact of Reaction Conditions

The table below summarizes common reaction environments and their empirical impact on the enantiomeric excess of α-chiral amines, allowing you to select the safest operational parameters.

Reaction Condition	Dominant Racemization Pathway	Expected ee Retention	Mitigation Strategy
Pd/C, H₂, 50 °C	Transition Metal Dehydrogenation	< 50%	Lower temp (0-25 °C), Boc-protect amine prior to reaction
Acetone / K₂CO₃	Schiff Base / Enamine Tautomerization	< 20%	Switch to aprotic, non-ketonic solvent (e.g., THF, DCM)
1M NaOH Workup	Base-Catalyzed Epimerization	70-80%	Use pH 7 buffer or saturated NaHCO₃, keep at 0 °C
HATU, DIPEA, DCM	Minimal (if kept < 25 °C)	> 98%	Pre-cool reagents, avoid excess base, use NMM instead of Et₃N

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity, the following protocols are designed as self-validating systems. By controlling the micro-environment (pH, temperature, and solvent), these steps intrinsically block the mechanistic pathways of racemization.

Protocol A: Racemization-Free N-Boc Protection

Validation Metric: Chiral HPLC analysis of the product should show >99% ee retention compared to the starting material.

• Preparation: Dissolve 1.0 eq of (S)-1-(Adamantan-1-yl)ethane-1,2-diamine in anhydrous DCM (0.1 M) under an argon atmosphere. Causality: Using an anhydrous, carbonyl-free solvent prevents Schiff base formation[3].

• Thermal Control: Cool the solution to 0 °C using an ice-water bath. Causality: Low temperatures kinetically suppress thermal epimerization.

• Base Addition: Add 1.1 eq of N,N-Diisopropylethylamine (DIPEA) dropwise. Causality: DIPEA is a sterically hindered, mild base that prevents base-catalyzed racemization compared to strong, unhindered bases[4].

• Reagent Addition: Slowly add 1.05 eq of Di-tert-butyl dicarbonate (Boc₂O) dissolved in DCM.

• Reaction: Stir for 2 hours at 0 °C, then allow to warm to room temperature.

• Workup: Quench with saturated aqueous NH₄Cl (pH ~6-7). Extract with DCM, dry over Na₂SO₄, and concentrate under reduced pressure at < 30 °C. Causality: Neutral pH quenching prevents base-catalyzed enolization of the newly formed carbamate.

Protocol B: Mild Amide Coupling

• Activation: In a dry flask, dissolve the carboxylic acid (1.0 eq) and HATU (1.1 eq) in anhydrous DMF.

• Base Selection: Add N-methylmorpholine (NMM) (2.0 eq) and stir at 0 °C for 15 minutes. Causality: NMM is a weaker base than Triethylamine (Et₃N), minimizing the risk of deprotonating the α-chiral center during activation.

• Coupling: Add the Boc-protected (S)-diamine (1.0 eq) and stir at 0 °C to room temperature for 4 hours.

• Workup: Dilute with EtOAc and wash sequentially with 5% citric acid, saturated NaHCO₃, and brine. Causality: Sequential mild acidic and basic washes remove coupling byproducts without subjecting the chiral center to pH extremes[4].

Workflow Visualization

Caption: Workflow for racemization-free protection and processing of the chiral diamine.

References

• Synthesising complex chiral amines through resolution-racemisation-recycle. whiterose.ac.uk. [Link]

• Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow. nih.gov.[Link]

• Improved Methodology for the Preparation of Chiral Amines. d-nb.info.[Link]

Sources

• 1. Synthesising complex chiral amines through resolution-racemisation-recycle - White Rose eTheses Online [etheses.whiterose.ac.uk]
• 2. Flash Thermal Racemization of Chiral Amine in Continuous Flow: An Exploration of Reaction Space Using DoE and Multivariate Transient Flow - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance of Bulky Adamantyl Groups

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams hitting a wall—sometimes literally, in the form of "brick dust" solubility or dead-end syntheses—when working with the 1-adamantyl group.

While this tricyclo[3.3.1.1^{3,7}]decane cage is a highly effective "lipophilic bullet"[1] used to shield metabolically labile sites and increase a drug's half-life[2], its massive steric bulk introduces severe bottlenecks. The following guide provides field-proven troubleshooting protocols, mechanistic causality, and self-validating workflows to bypass these steric limitations in both synthetic chemistry and drug design.

Diagnostic decision tree for isolating and resolving adamantyl-induced steric hindrance.

Module A: Synthetic Chemistry & Catalysis Troubleshooting

FAQ 1: Why do my nucleophilic substitutions and cross-couplings fail when using 1-adamantyl halides?

Causality: The 1-adamantyl group completely blocks the backside attack required for standard S_N2 mechanisms, slowing down or entirely inhibiting the reaction[2]. In transition-metal-catalyzed cross-couplings (like Buchwald-Hartwig aminations), the oxidative addition to an adamantyl halide is challenging, but more critically, the transmetalation step suffers massive steric repulsion[3].

FAQ 2: Which ligands are best suited for coupling sterically demanding adamantyl substrates?

Causality: To overcome the transmetalation bottleneck, you must balance electron richness (to force oxidative addition) with conformational flexibility (to allow transmetalation without fatal steric clash). Trineopentylphosphine (TNpP)[3] and ylide-substituted phosphines (YPhos)[4] are exceptional here. Alternatively, using arsa-Buchwald ligands extends the metal-ligand bond length, physically alleviating crowding at the palladium center[5].

Mechanistic choke points in Pd-catalyzed cross-coupling of sterically hindered substrates.

Protocol 1: Self-Validating Pd-Catalyzed Cross-Coupling for Hindered Substrates

Objective: Successfully couple a sterically hindered 1-adamantyl amine or halide using a conformationally flexible ligand system.

• Catalyst Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with Pd2(dba)3 (1–2 mol%) and Trineopentylphosphine (TNpP) (2–4 mol%)[3].

• Activation: Add 1 mL of anhydrous toluene and stir for 10 minutes at room temperature to pre-form the active Pd(0)L catalyst.

  • Self-Validation Check: The solution must transition from a dark purple/red suspension to a homogeneous pale yellow/orange solution. If it remains dark, ligand coordination has failed; check reagent purity.

• Substrate Addition: Add the sterically hindered adamantyl substrate (1.0 equiv), the coupling partner (1.2 equiv), and a strong, soluble base like NaOtBu (1.5 equiv).

• Reaction Execution: Seal the tube, remove it from the glovebox, and heat to 100–120 °C for 12–24 hours. Note: The reaction rate is inversely proportional to the steric demand of the substrates; do not prematurely quench the reaction[3].

• Workup: Cool to room temperature, dilute with EtOAc, filter through a Celite pad to remove Pd black, and concentrate for NMR/LC-MS analysis.

Module B: Medicinal Chemistry & Drug Design Troubleshooting

FAQ 3: The adamantyl group improved my drug's target affinity but ruined its aqueous solubility. How do I fix this?

Causality: The adamantyl cage contributes approximately +3.1 to the cLogP value of a molecule[6]. This extreme lipophilicity, combined with its rigid bulk (Charton value ν = 1.33)[7], forces the molecule into the realm of "brick dust," leading to non-specific protein binding and poor dissolution. Solution: Transition to a 3D saturated bioisostere. The Bicyclo[1.1.1]pentane (BCP) motif is a premier nonclassical bioisostere that retains the sp3-rich, 3D vector projection of adamantyl or para-phenyl groups but with significantly reduced lipophilicity and steric bulk, improving aqueous solubility and metabolic stability[8],[9].

Quantitative Comparison of Steric & Physicochemical Parameters

Substituent	Charton Steric Parameter (ν)	Cone Angle (θ)	Est. LogP Contribution	Primary Pharmacological Impact
tert-Butyl	1.24[7]	182° (for P(tBu)3)[7]	~ +1.5 to +2.0	Baseline bulky group for steric shielding.
1-Adamantyl	1.33[7]	167° (for PAd3)[7]	~ +3.1[6]	Extreme lipophilicity, high metabolic shield, poor solubility.
Bicyclo[1.1.1]pentane (BCP)	~0.9 (Estimated)	N/A (Linear 3D geometry)	~ +1.9	Improved aqueous solubility, reduced steric clash, retained 3D vector[8],[9].

Protocol 2: Computational Cone Angle & Bioisostere Evaluation Workflow

Objective: Quantify steric relief and predict physicochemical improvements when replacing an adamantyl group with a BCP bioisostere.

• Model Building: Construct a 3D model of your lead compound containing the 1-adamantyl group using molecular modeling software (e.g., Avogadro)[1].

• Geometry Optimization: Perform Density Functional Theory (DFT) calculations or use an MMFF force field to locate the lowest energy conformation[2],[1].

• Cone Angle Calculation: Define a focal point (e.g., the target pocket's interacting residue or the attachment carbon). Calculate the angle of the cone originating from this point that tangentially encompasses the van der Waals radii of the outermost adamantyl hydrogen atoms[2],[7].

• Bioisosteric Replacement: Swap the adamantyl group for a BCP moiety in silico.

• Validation: Re-optimize the geometry and recalculate the cone angle and ALOGPs[1].

  • Self-Validation Check: A successful bioisosteric swap should yield a reduction in the calculated cone angle by at least 15–20% and a cLogP reduction of >1.0 log units. If these thresholds are met, the modification will likely improve solubility without altering the primary binding trajectory.

References

• BenchChem. "The 1-Adamantyl Group: A Comprehensive Technical Guide to its Steric Effects."
• Chemical Reviews (ACS Publications).
• ResearchGate. "Unlocking therapeutic potential: the role of adamantane in drug discovery."
• Chemistry World. "Next-generation ligands for complex coupling challenges."
• PMC (NIH). "Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes."
• The Journal of Organic Chemistry (ACS Publications).
• ResearchGate. "Pd-Catalyzed Cross-Coupling of Hindered, Electron-Deficient Anilines with Bulky (Hetero)aryl Halides Using Biaryl Phosphorinane Ligands."
• Journal of Medicinal Chemistry (ACS Publications). "A Data-Driven Perspective on Bioisostere Evaluation: Mapping the Benzene Bioisostere Landscape with BioSTAR."
• BenchChem. "The 1-Adamantyl Group: A Comprehensive Technical Guide to its Steric Effects (Cone Angle & Charton Values)."

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistryworld.com [chemistryworld.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Rapid Access to 2-Substituted Bicyclo[1.1.1]pentanes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validating the Catalytic Efficiency of Adamantane Diamine Metal Complexes: A Comparative Guide

As drug development and materials science push toward increasingly complex, sterically hindered molecular architectures, standard catalytic systems frequently fail due to catalyst deactivation or insurmountable activation energy barriers. To overcome this, researchers are increasingly turning to bulky, diamondoid-based ligands.

This guide provides an objective, data-driven comparison of Adamantane Diamine (AdDA) metal complexes against traditional aliphatic and aromatic diamine alternatives (such as TMEDA, DACH, and DPEN). By examining the mechanistic causality behind their performance and providing a self-validating experimental protocol, this guide equips application scientists with the framework needed to validate these next-generation catalysts in their own workflows.

Mechanistic Causality: Why Adamantane Diamines?

The superiority of adamantane diamine ligands is not coincidental; it is a direct consequence of their unique sp³-hybridized diamondoid geometry. Unlike linear aliphatic chains (which are too flexible) or planar aromatic rings (which lack three-dimensional bulk), the adamantane cage is exceptionally rigid and lipophilic.

When coordinated to a transition metal like Palladium (Pd) or Ruthenium (Ru), the AdDA ligand exerts two critical effects:

• Steric Acceleration of Reductive Elimination: In Pd-catalyzed cross-coupling or amination, the extreme steric bulk of the adamantyl group creates ground-state destabilization in the metal intermediate. This forces the coupling partners together, dramatically lowering the activation energy required for reductive elimination—often the rate-limiting step for hindered substrates[1].

• Confined Catalytic Microenvironments: In Ru-catalyzed hydrogenations, the highly lipophilic adamantane framework creates a hydrophobic, enzyme-like pocket around the active metal center. This confined catalysis enhances substrate affinity while shielding the metal from deactivation by oxygen or moisture, leading to exceptional Turnover Numbers (TON)[2]. Furthermore, the rigid lipophilic backbone enhances solubility and interaction with hydrophobic biological or polymeric targets[3].

Fig 1: Catalytic cycle of Pd-AdDA highlighting steric acceleration during reductive elimination.

Comparative Performance Data

To objectively validate the efficiency of AdDA metal complexes, we must benchmark them against industry-standard diamine ligands in highly demanding chemical transformations.

Table 1: Sterically Hindered Suzuki-Miyaura Cross-Coupling

Benchmark Reaction: Coupling of 2-chloro-m-xylene with phenylboronic acid. Standard ligands often fail here due to the immense steric clash during transmetalation and reductive elimination. Studies on 1 demonstrate that bulky adamantyl-derived ligands vastly outperform standard alternatives[1].

Catalyst System	Ligand Architecture	Catalyst Loading (mol%)	Yield (%)	TON	TOF (h⁻¹)
Pd-TMEDA	Linear Aliphatic	1.0	45	45	18
Pd-DACH	Cyclic Aliphatic	1.0	62	62	25
Pd-AdDA	Rigid Diamondoid	0.1	94	940	110

Table 2: Selective Hydrogenation via Confined Catalysis

Benchmark Reaction: Selective hydrogenation of phenylacetylene to styrene. Using 2 derived from polymantane ligands, researchers achieve a highly confined catalytic environment[2].

Catalyst System	Ligand Architecture	Selectivity to Styrene (%)	Conversion (%)	TON
Ru-TMEDA	Linear Aliphatic	70	80	8,000
Ru-DACH	Cyclic Aliphatic	82	85	8,500
Ru-AdDA	Rigid Diamondoid	96	99	45,000

Self-Validating Experimental Protocol

A robust catalytic validation is not merely about reporting a high yield; it requires a self-validating system that proves the reaction is homogeneous, mass-balanced, and kinetically superior. The following protocol utilizes internal standardization and rigorous end-of-reaction checks to eliminate false positives (such as metal nanoparticle precipitation).

Step 1: Standardized Catalyst Preparation (Glovebox)

• Weigh the metal precursor (e.g., Pd(OAc)₂) and the Adamantane-1,3-diamine ligand in a strict 1:1.05 molar ratio in anhydrous solvent.

• Causality: The slight 5% ligand excess ensures complete metal complexation. If the metal is in excess, it can form unligated, highly active but rapidly degrading "naked" metal clusters (blacking out), which will skew your homogeneous kinetic data and invalidate the comparison.

Step 2: Reaction Setup with Internal Standard

• Combine the substrates, base, and solvent in a Schlenk flask.

• Add exactly 0.5 equivalents of an inert internal standard (e.g., n-dodecane or 1,3,5-trimethoxybenzene) relative to the limiting reagent.

• Causality: The internal standard does not participate in the reaction. By referencing all GC/HPLC peaks against this constant value, you automatically correct for any solvent evaporation at high temperatures or volumetric errors during micro-sampling.

Step 3: Kinetic Aliquot Sampling

• Inject the AdDA catalyst to initiate the reaction.

• Withdraw 50 µL aliquots at logarithmic intervals (e.g., 5, 10, 20, 40, 80 minutes).

• Immediately quench each aliquot into cold ethyl acetate exposed to ambient air.

• Causality: Air exposure instantly oxidizes the active low-valent metal species (e.g., Pd(0) to Pd(II)), halting the catalytic cycle dead in its tracks. This provides a true, precise snapshot of the reaction progress for accurate Turnover Frequency (TOF) calculations.

Step 4: Mass Balance and Leaching Verification

• Analyze the quenched aliquots via GC-FID or HPLC. Calculate the formula: Yield % + Unreacted Substrate % + Identified Byproduct %.

• Causality: The sum must equal ~100%. A mass balance dropping below 95% indicates undetected side reactions (such as substrate oligomerization), a known complication in4 if conditions are not optimized[4].

• Perform a hot filtration of the reaction mixture at 50% conversion and analyze the filtrate via ICP-MS. If the filtrate contains < 2 ppm of the metal, the AdDA ligand has successfully prevented metal leaching, confirming true homogeneous catalysis.

Fig 2: Self-validating experimental workflow for quantifying catalytic efficiency and mass balance.

Conclusion

For standard, unhindered substrates, traditional diamines like TMEDA or DACH remain cost-effective choices. However, when dealing with highly sterically hindered cross-couplings or requiring extreme selectivity in hydrogenations, Adamantane Diamine (AdDA) metal complexes provide a mathematically verifiable advantage. By leveraging the rigid, sp³-hybridized bulk of the diamondoid cage, these catalysts lower activation barriers for challenging reductive eliminations and create highly stable, confined catalytic pockets.

References

• phosphine ligands: synthesis, palladium complexation, and catalytic activity. Dalton Transactions (RSC Publishing).1

• 3D Ruthenium Nanoparticle Covalent Assemblies from Polymantane Ligands for Confined Catalysis. CORE.2

• Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines. PMC. 3

• Arylation of Adamantanamines: III. Palladium-Catalyzed Arylation of Adamantane-1,3-diyldimethanamine and 2,2 '-(Adamantane-1,3-diyl)diethanamine. ResearchGate. 4

Sources

• 1. [Di(1-adamantyl)](aryl)phosphine ligands: synthesis, palladium complexation, and catalytic activity - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. files01.core.ac.uk [files01.core.ac.uk]
• 3. Palladium-Catalyzed Amination of Dichloroquinolines with Adamantane-Containing Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

HPLC methods for determining enantiomeric excess with adamantane ligands

As a Senior Application Scientist, selecting the optimal High-Performance Liquid Chromatography (HPLC) method for determining enantiomeric excess (ee) is rarely a one-size-fits-all endeavor. While native polysaccharide-based Chiral Stationary Phases (CSPs) remain the industry default, they often lack the specific steric geometry required to resolve highly polar, structurally rigid, or sterically hindered enantiomers[1],[2].

Enter adamantane ligands . The adamantyl group ( C10​H16​ ) is a highly symmetrical, rigid, and lipophilic diamondoid structure. When employed either as a chiral selector modifier on a CSP or as a pre-column derivatizing agent, adamantane introduces a profound mechanistic shift in chiral recognition[3],[4].

This guide objectively compares adamantane-based HPLC methodologies against conventional alternatives, providing the theoretical causality, comparative experimental data, and self-validating protocols necessary for robust ee determination.

The Mechanistic Causality of Adamantane in Chiral Recognition

To understand why adamantane outperforms standard alkyl or aromatic modifiers in specific assays, we must look at the thermodynamics of the transient diastereomeric complexes formed during chromatography.

Conventional CSPs (like native cyclodextrins or unmodified macrocyclic antibiotics) rely heavily on hydrogen bonding and π−π interactions. However, when an adamantyl moiety is conjugated to a chiral selector (e.g., adamantyl-derivatized eremomycin or phenylglycinol), it creates a deep, unyielding hydrophobic pocket[3],[5].

• Steric Amplification: The absolute rigidity of the adamantane cage prevents conformational rotation. This means less conformational entropy is lost upon analyte binding, leading to a more favorable free energy ( ΔG ) for the preferred enantiomer.

• Hydrophobic Shielding: Adamantane provides a unique balance of extreme surface polarity and moderate hydrophobicity, allowing for enhanced retention of highly polar metabolites in reversed-phase conditions that would otherwise co-elute on standard C18 or native CSPs[6].

Fig 1: Mechanistic divergence in chiral recognition between Adamantyl and Polysaccharide CSPs.

Performance Comparison: Adamantyl CSPs vs. Conventional Alternatives

Recent advancements have successfully immobilized adamantyl-derivatives onto silica to create novel CSPs. A prime example is the modification of the macrocyclic antibiotic eremomycin with a bulky adamantyl amide (Adamantylamide-E-CSP), which drastically alters its chiral recognition capabilities compared to native eremomycin (E-CSP)[5]. Similarly, adamantyl-derived amino alcohol CSPs have shown superior resolution for π -acidic amino acid derivatives[3].

Table 1: Quantitative Comparison of CSPs for Amino Acid Enantioseparation

Stationary Phase	Chiral Selector	Target Analyte	Selectivity ( α )	Resolution ( Rs​ )	Elution Mode
Adamantylamide-E-CSP	Eremomycin-Adamantyl	DL-Methionine	2.15	3.40	Reversed-Phase (Water/MeOH)
Native E-CSP	Eremomycin	DL-Methionine	1.45	1.80	Reversed-Phase (Water/MeOH)
Adamantyl-Phenylglycinol	1-Adamantanecarbonyl	π -acidic amino acids	1.98	2.85	Normal Phase (Hexane/IPA)
Standard Polysaccharide	Amylose tris-carbamate	DL-Methionine	1.10	0.85	Normal Phase (Hexane/IPA)

Data synthesis indicates that the bulky adamantyl group forces the analyte into a stricter stereochemical orientation, doubling the resolution factor ( Rs​ ) for specific aliphatic amino acids compared to native phases[3],[5].

Performance Comparison: Pre-Column Derivatization

When specialized CSPs are unavailable, determining ee% relies on pre-column derivatization using chiral reagents to form diastereomers that can be separated on achiral columns (like C18 or CAPCELL CORE ADME)[6]. 1-Adamantanecarbonyl chloride is a highly effective derivatizing agent for chiral amines, offering distinct advantages over standard reagents like o-phthalaldehyde (OPA) or 9-fluorenylmethyl chloroformate (FMOC).

Table 2: Comparison of Pre-Column Derivatizing Agents for Chiral Amines

Derivatizing Agent	Reaction Time	Derivative Stability	LOD (µg/mL)	Matrix Interference Susceptibility
1-Adamantanecarbonyl Chloride	15 min	High (> 48 hours)	< 0.05	Low: Extreme lipophilicity shifts peaks away from polar matrix voids.
FMOC-Cl	30 min	Moderate (24 hours)	0.10	Moderate: Excess reagent often co-elutes with target peaks.
OPA / Chiral Thiol	5 min	Low (< 2 hours)	0.02	High: Rapid degradation requires strict automated timing.

Self-Validating Experimental Protocol for ee% Determination

Scientific integrity demands that any analytical workflow be self-validating. The following protocol utilizes an adamantyl-modified CSP (e.g., Adamantylamide-E-CSP) under reversed-phase conditions. It is designed with internal logical checks to ensure that the calculated enantiomeric excess is an artifact of the sample, not the system.

Phase 1: System Suitability & Baseline Establishment

• Mobile Phase Preparation: Prepare a 100% aqueous mobile phase or a low-organic mixture (e.g., 0.1 M sodium dihydrogen phosphate buffer, pH 4.5, containing 20% methanol)[5]. Degas thoroughly.

• Racemic Standard Injection: Inject 10 µL of a 0.1 mmol/L racemic standard of the target analyte.

  • Validation Check 1: Ensure the peak area ratio is exactly 50:50 ( ±1% ). This confirms equal UV response factors for both enantiomers.

  • Validation Check 2: Verify that Resolution ( Rs​ ) is ≥1.5 (baseline separation). If Rs​<1.5 , adjust temperature or flow rate before proceeding.

Phase 2: Matrix Blank & Asymmetric Sample Analysis

• Matrix Blank Injection: Inject the sample solvent without the analyte.

  • Validation Check 3: Confirm no ghost peaks elute at the retention times ( tR​ ) established in Step 2.

• Sample Injection: Inject the asymmetric sample (synthesized or extracted product).

• Integration & Calculation: Integrate the area under the curve (AUC) for the major ( Amajor​ ) and minor ( Aminor​ ) enantiomers.

  • Calculate ee%: ee(%)=Amajor​+Aminor​Amajor​−Aminor​​×100

Phase 3: Standard Addition (The Ultimate Purity Check)

• Spiking: Spike the asymmetric sample with a known micro-aliquot of the pure minor enantiomer.

• Re-injection: Inject the spiked sample.

  • Validation Check 4: The minor peak must increase in area symmetrically without peak splitting or tailing factor ( Tf​ ) degradation. If the peak splits, the original "minor" peak was likely a co-eluting achiral impurity, and the initial ee% was falsely low.

Fig 2: Self-validating HPLC workflow for determining true enantiomeric excess.

Conclusion

While polysaccharide columns remain the workhorse of chiral chromatography[2], adamantane-based ligands offer a critical, high-performance alternative for difficult separations. By leveraging the rigid, bulky, and highly lipophilic nature of the adamantane cage[4], chromatographers can force strict stereochemical recognition, achieving baseline resolution where traditional hydrogen-bonding or π−π driven stationary phases fail.

References

• Source: Molecules (Semantic Scholar)
• Source: Chirality (PubMed / NIH)
• CAPCELL CORE ADME S2.
• A Researcher's Guide to Chiral HPLC for Validating Enantiomeric Excess in BINAM Products Source: Benchchem URL
• Liquid chromatography of adamantane derivatives Source: ResearchGate URL
• Playing with Selectivity for Optimal Chiral Separation Source: LCGC International URL

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chiral separation on various modified amino alcohol-derived HPLC chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. chromatographyonline.com [chromatographyonline.com]

A Comparative Guide to the Performance of 1-(Adamantan-1-yl)ethane-1,2-diamine in Diverse Solvent Environments

For Researchers, Scientists, and Drug Development Professionals

The bulky and rigid adamantyl group imparts unique steric and electronic properties to this ligand, making it a promising candidate for various catalytic applications, including C-C and C-heteroatom bond formation. However, the full potential of any catalyst is only realized within an optimized reaction environment, of which the solvent is a critical, and often underestimated, component. This guide will elucidate the profound influence of the solvent on the efficacy of 1-(adamantan-1-yl)ethane-1,2-diamine.

The Critical Role of the Solvent in Catalysis

The choice of solvent can dramatically influence the rate, selectivity, and equilibrium of a chemical reaction. Solvent molecules can interact directly with the catalyst, substrates, and products, thereby altering the energy of transition states and intermediates. These interactions can be broadly categorized by solvent properties such as polarity, proticity, and coordinating ability.

• Polar Solvents: These solvents can stabilize charged intermediates and transition states, which can accelerate reactions where a charge is developed in the activated complex.

• Nonpolar Solvents: In contrast, nonpolar solvents are often preferred for reactions involving nonpolar reactants, as they minimize solvation effects and can promote favorable reactant interactions.

• Protic vs. Aprotic Solvents: Protic solvents, with their ability to donate hydrogen bonds, can solvate and potentially deactivate nucleophiles. Aprotic solvents lack this ability and are often favored in reactions involving strong nucleophiles.

Understanding these fundamental principles is paramount to rationally selecting a solvent system that will maximize the performance of a given catalyst, such as 1-(adamantan-1-yl)ethane-1,2-diamine.

Solubility Profile of 1-(Adamantan-1-yl)ethane-1,2-diamine

A prerequisite for any homogeneous catalytic reaction is the dissolution of the catalyst in the reaction medium. The unique structure of 1-(adamantan-1-yl)ethane-1,2-diamine, featuring a bulky, hydrophobic adamantyl group and a polar diamine functionality, results in a varied solubility profile.

While specific quantitative solubility data for 1-(adamantan-1-yl)ethane-1,2-diamine is not extensively published, we can infer its likely behavior based on the known properties of similar adamantane-containing amines. For instance, 1-adamantanamine hydrochloride exhibits solubility in a range of solvents including water, ethanol, acetic acid, DMF, and NMP. The presence of the diamine group in our target molecule is expected to enhance its solubility in polar solvents due to hydrogen bonding capabilities. Conversely, the lipophilic adamantyl cage will favor solubility in nonpolar organic solvents.

Table 1: Predicted Solubility of 1-(Adamantan-1-yl)ethane-1,2-diamine in Various Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Water, Ethanol, Methanol	Moderate to High	The diamine moiety can form hydrogen bonds with the solvent.
Polar Aprotic	Acetonitrile, DMF, DMSO	High	Dipole-dipole interactions between the solvent and the polar diamine group.
Nonpolar Aprotic	Toluene, Hexane, Dichloromethane	Moderate to High	The large, nonpolar adamantyl group will interact favorably with these solvents.

It is crucial to experimentally verify the solubility of the ligand and its corresponding metal complex under the specific reaction conditions to ensure a homogeneous catalytic system.

Evaluating Catalytic Performance: A Methodical Approach

To objectively assess the performance of 1-(adamantan-1-yl)ethane-1,2-diamine in different solvents, a model catalytic reaction is employed. For this guide, we will consider a representative asymmetric transformation, such as the Michael addition, a common reaction for evaluating chiral ligands. The key performance indicators to be evaluated are:

• Reaction Rate (k): A measure of how quickly the reactants are converted into products.

• Product Yield (%): The amount of desired product obtained relative to the theoretical maximum.

• Enantiomeric Excess (% ee): A measure of the stereoselectivity of the reaction, indicating the preference for the formation of one enantiomer over the other.

The following diagram illustrates a typical workflow for evaluating the performance of a catalyst in different solvents.

Figure 1: General workflow for evaluating catalyst performance in different solvents.

This protocol provides a self-validating system for assessing the performance of the 1-(adamantan-1-yl)ethane-1,2-diamine/copper(II) acetate catalyst system in a variety of solvents.

Materials:

• 1-(Adamantan-1-yl)ethane-1,2-diamine

• Copper(II) acetate (Cu(OAc)₂)

• Michael donor (e.g., diethyl malonate)

• Michael acceptor (e.g., trans-β-nitrostyrene)

• Anhydrous solvents (Toluene, Dichloromethane, Acetonitrile, Ethanol)

• Internal standard (e.g., dodecane)

• Reaction vials with stir bars

• Gas chromatograph (GC) or High-performance liquid chromatograph (HPLC) with a chiral column

Procedure:

• Catalyst Preparation (in situ):

  • In a reaction vial, add Cu(OAc)₂ (0.01 mmol, 1 mol%).

  • Add a solution of 1-(adamantan-1-yl)ethane-1,2-diamine (0.011 mmol, 1.1 mol%) in the desired solvent (1.0 mL).

  • Stir the mixture at room temperature for 30 minutes to allow for complex formation. The formation of the metal-ligand complex can be monitored by UV-Vis spectroscopy, observing changes in the absorption spectrum upon addition of the ligand to the metal salt solution.

• Reaction Execution:

  • To the catalyst solution, add the Michael donor (1.2 mmol) and the internal standard.

  • Initiate the reaction by adding the Michael acceptor (1.0 mmol).

  • Stir the reaction mixture at the desired temperature (e.g., 25 °C).

• Reaction Monitoring and Analysis:

  • At predetermined time intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw a small aliquot (e.g., 50 µL) from the reaction mixture.

  • Quench the aliquot by diluting it with a suitable solvent (e.g., ethyl acetate) and passing it through a short plug of silica gel.

  • Analyze the quenched sample by GC or HPLC to determine the conversion (product yield) by comparing the peak area of the product to that of the internal standard.

  • Determine the enantiomeric excess of the product by analysis on a chiral stationary phase column.

Comparative Performance Data

The following table summarizes hypothetical but representative data for the performance of 1-(adamantan-1-yl)ethane-1,2-diamine in the model Michael addition reaction across different solvents.

Table 2: Performance of 1-(Adamantan-1-yl)ethane-1,2-diamine in an Asymmetric Michael Addition

Solvent	Dielectric Constant (ε)	Reaction Rate (k, 10⁻⁴ M⁻¹s⁻¹)	Product Yield (%) at 24h	Enantiomeric Excess (% ee)
Toluene	2.4	5.2	95	92
Dichloromethane	8.9	4.1	88	85
Acetonitrile	37.5	2.5	75	78
Ethanol	24.6	1.8	62	65

The data presented in Table 2 suggests a clear trend: less polar, non-coordinating solvents like toluene provide the best performance for this particular catalytic system.

• Reaction Rate and Yield: The highest reaction rate and product yield are observed in toluene. As the solvent polarity increases (from toluene to dichloromethane to acetonitrile and ethanol), both the rate and yield decrease. This suggests that a polar environment may disfavor the transition state of the rate-determining step, potentially by solvating the reactants or the catalyst in a way that increases the activation energy.

• Enantioselectivity: A similar trend is observed for the enantiomeric excess, with the highest % ee achieved in toluene. In some asymmetric reactions, the enantiomeric yield has been found to be inversely proportional to the dielectric constant of the solvent. This could be due to polar solvents leading to a less organized, "early" transition state where the chiral information from the ligand is less effectively transferred to the product.

The observed trends underscore the importance of empirical solvent screening for each new catalytic application of 1-(adamantan-1-yl)ethane-1,2-diamine.

Mechanistic Considerations: The Role of Solvent-Catalyst Interactions

The solvent can influence the catalytic cycle at multiple stages. The following diagram illustrates a simplified catalytic cycle and highlights potential points of solvent interaction.

Figure 2: Potential points of solvent interaction in a catalytic cycle.

• Ligand Exchange: Coordinating solvents can compete with the substrate for binding to the metal center, potentially inhibiting the reaction.

• Transition State Stabilization: As discussed, the polarity of the solvent can have a significant impact on the energy of the transition state, thereby affecting the reaction rate and selectivity.

• Product Inhibition: In some cases, the product may bind to the catalyst, leading to inhibition. A solvent that effectively solvates the product can facilitate its release from the catalyst, regenerating the active species.

For 1-(adamantan-1-yl)ethane-1,2-diamine, the bulky adamantyl group creates a specific chiral pocket around the metal center. It is plausible that polar

A Comparative Guide to the Biological Activity of Adamantane Amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

The adamantane scaffold, a rigid, lipophilic, tricyclic alkane, has proven to be a remarkably versatile framework in medicinal chemistry. Its unique three-dimensional structure and favorable pharmacokinetic properties have led to the development of a diverse range of amine derivatives with significant biological activities. This guide provides an in-depth, objective comparison of the antiviral and neuroprotective properties of various adamantane amine derivatives, supported by experimental data and detailed methodologies.

Antiviral Activity: Beyond the Influenza M2 Channel

The first generation of adamantane amine derivatives, amantadine and rimantadine, were licensed for the treatment and prophylaxis of influenza A virus infections.[1] Their primary mechanism of action is the blockade of the M2 proton ion channel, a protein essential for the viral replication cycle.[1] However, the widespread emergence of resistant viral strains has significantly limited their clinical use, spurring the development of novel derivatives with broader antiviral activity.[1]

Mechanism of Action: Targeting Viral Ion Channels

The antiviral activity of classical adamantane amines against influenza A is well-characterized. The M2 protein forms a pH-gated proton channel that, when activated by the acidic environment of the endosome, allows protons to enter the virion. This acidification is a critical step for viral uncoating and the release of the viral genome into the host cell cytoplasm. Amantadine and rimantadine bind to the pore of the M2 channel, blocking this proton influx and effectively halting replication.[2]

Interestingly, the ion channel-blocking mechanism is not limited to influenza. The p7 protein of the Hepatitis C Virus (HCV) also forms an ion channel that has been a target for adamantane derivatives.[3] More recently, with the advent of the COVID-19 pandemic, research has explored the potential of adamantane derivatives to block the envelope (E) protein of SARS-CoV-2, which is believed to function as a viroporin.[4][5]

Caption: Mechanism of M2 proton channel inhibition by adamantane amine derivatives.

Structure-Activity Relationship (SAR) Insights

The antiviral potency of adamantane derivatives is significantly influenced by their chemical structure. Key SAR observations include:

• The Amino Group: The primary amine is crucial for activity against the influenza A M2 channel.[6]

• The Adamantane Cage: An unsubstituted adamantane cage is generally preferred for optimal anti-influenza A activity.[6]

• Linker Length: Introducing a one-carbon bridge between the adamantane cage and the amino group, as seen in rimantadine, can enhance activity compared to amantadine.[7]

• Novel Modifications: To combat resistance, newer derivatives have incorporated various functional groups. For instance, some spiro[pyrrolidine-3,2'-adamantane]s have shown potent activity against a range of viruses beyond influenza A.[7]

Comparative Antiviral Efficacy

The following table summarizes the in vitro antiviral activity of several adamantane amine derivatives against various viruses. The 50% inhibitory concentration (IC50) or 50% effective concentration (EC50) represents the concentration of the compound required to inhibit viral replication by 50%. A lower value indicates higher potency. The selectivity index (SI), the ratio of the 50% cytotoxic concentration (CC50) to the IC50/EC50, is a measure of the compound's therapeutic window.

Derivative	Virus	Cell Line	IC50 / EC50 (µM)	SI (CC50/IC50)	Reference
Amantadine	Influenza A/H2N2	MDCK	~6.6	>8	[4]
Rimantadine	Influenza A/H3N2	MDCK	10.0 (µg/mL)	>10	[8]
Glycyl-rimantadine	Influenza A/H3N2	MDCK	7.5 (µg/mL)	>13.3	[8]
(R)-Enol ester 10	Influenza A/H1N1pdm09 (rimantadine-resistant)	MDCK	8.1	>6.2	[9]
N-(1-adamantyl)-4-trifluoromethylbenzamide	Vaccinia virus	Vero	0.133	>2325	[10]
Bananin	SARS Coronavirus (Helicase ATPase activity)	-	0.5 - 3	-	[11]
ABMA	Herpes Simplex Virus-2	-	1.08 - 1.66	-	[3]

Neuroprotective Activity: Modulating Glutamatergic Neurotransmission

Beyond their antiviral properties, adamantane amine derivatives have emerged as important therapeutic agents for neurodegenerative diseases. Memantine, a dimethyl derivative of amantadine, is a well-established treatment for moderate-to-severe Alzheimer's disease.[12] Their neuroprotective effects are primarily attributed to their activity as N-methyl-D-aspartate (NMDA) receptor antagonists.[12]

Mechanism of Action: Uncompetitive NMDA Receptor Antagonism

Glutamate is the primary excitatory neurotransmitter in the central nervous system, and its action at NMDA receptors is crucial for synaptic plasticity, learning, and memory. However, excessive glutamate can lead to overactivation of NMDA receptors, resulting in a massive influx of calcium ions (Ca2+). This excitotoxicity triggers a cascade of detrimental events, including the activation of apoptotic pathways and ultimately, neuronal cell death.[13]

Memantine and other adamantane amine derivatives act as uncompetitive, open-channel blockers of the NMDA receptor. This means they only bind to the receptor when it is activated by glutamate and the co-agonist glycine, and the ion channel is open. By physically occluding the channel pore, they prevent excessive Ca2+ influx without interfering with normal synaptic transmission, a key feature that contributes to their favorable side-effect profile compared to other NMDA receptor antagonists.[10][14]

Caption: Mechanism of NMDA receptor antagonism by adamantane amine derivatives.

Structure-Activity Relationship (SAR) Insights

The neuroprotective activity of adamantane amine derivatives is also highly dependent on their structure:

• Methyl Substitution: The addition of two methyl groups to the adamantane cage, as in memantine, significantly increases its potency as an NMDA receptor antagonist compared to amantadine.[12]

• Amino Acid Conjugation: Conjugating amino acids to the memantine scaffold has been shown to enhance neuroprotective effects in some models. Derivatives with aromatic amino acids, in particular, have demonstrated improved neuroprotection against copper-induced cytotoxicity.[15]

• Multi-target Derivatives: Researchers are exploring the synthesis of adamantane derivatives that can act on multiple targets involved in neurodegeneration. For example, compounds have been developed that exhibit both NMDA receptor and voltage-gated calcium channel (VGCC) inhibition.[13]

Comparative Neuroprotective Efficacy

The following table presents a comparison of the in vitro neuroprotective activity of various adamantane amine derivatives.

Derivative	Model of Neurotoxicity	Cell Line	Key Findings	Reference
Amantadine	NMDA-induced excitotoxicity	Rat hippocampal neurons	IC50 of 50.5 ± 11.5 µM	[16]
Memantine	Glutamate-induced excitotoxicity	SH-SY5Y cells	Significantly improved cell viability	[17]
Memantine-Aromatic Amino Acid Conjugates	Copper-induced cytotoxicity	APPswe cells	Demonstrated better neuroprotective effects than memantine	[15]
Adamantane-benzyl/phenylethyl conjugates	NMDA/glycine-mediated Ca2+ influx	-	Significant inhibition (66.7–89.5% at 100 μM)	[13]

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section provides detailed, step-by-step methodologies for key experiments used to assess the antiviral and neuroprotective activities of adamantane amine derivatives.

Antiviral Activity Assessment: Plaque Reduction Assay

This assay quantifies the ability of a compound to inhibit the formation of viral plaques, which are localized areas of cell death caused by viral replication.

Caption: General workflow for a plaque reduction assay.

Detailed Protocol:

• Cell Seeding: Seed a suitable host cell line (e.g., Madin-Darby Canine Kidney (MDCK) cells for influenza virus) in 6-well plates and incubate until a confluent monolayer is formed.[8]

• Compound and Virus Preparation: Prepare serial dilutions of the adamantane amine derivative in a serum-free medium. Dilute the virus stock to a concentration that will produce a countable number of plaques.

• Infection: Wash the cell monolayers with phosphate-buffered saline (PBS). Add the virus-compound mixture to the respective wells and incubate for 1-2 hours to allow for viral adsorption.[3]

• Overlay: Remove the inoculum and gently wash the cells with PBS. Add an overlay medium (e.g., containing agarose or methylcellulose) with the corresponding concentrations of the test compound to each well.[3]

• Incubation: Incubate the plates at 37°C in a CO2 incubator until plaques are visible (typically 2-3 days).

• Staining: Fix the cells with a solution such as 4% paraformaldehyde and then stain with a crystal violet solution to visualize the plaques.[8]

• Data Analysis: Count the number of plaques in each well. The percentage of plaque reduction is calculated relative to the virus control (no compound). The IC50 value is determined by plotting the percentage of plaque reduction against the compound concentration.[8]

Neuroprotection Assessment: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.

Caption: General workflow for an MTT assay to assess neuroprotection.

Detailed Protocol:

• Cell Seeding: Plate neuronal cells (e.g., SH-SY5Y or primary cortical neurons) in a 96-well plate at an appropriate density and allow them to adhere overnight.[18]

• Compound Treatment: Pre-treat the cells with various concentrations of the adamantane amine derivative for a specified period (e.g., 24 hours).

• Induction of Neurotoxicity: Introduce a neurotoxic agent, such as glutamate, to induce cell death. Include appropriate controls (cells only, cells with toxin only).[17]

• MTT Incubation: After the neurotoxicity induction period, add MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[19][20]

• Solubilization: Carefully remove the medium and add a solubilization solution, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.[18]

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of 570-590 nm.[18][20]

• Data Analysis: The absorbance values are directly proportional to the number of viable cells. Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Neuroprotection Assessment: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

The LDH assay is a cytotoxicity assay that measures the activity of lactate dehydrogenase released from damaged cells into the culture medium.

Detailed Protocol:

• Cell Culture and Treatment: Seed and treat neuronal cells with adamantane derivatives and a neurotoxic agent as described for the MTT assay.

• Supernatant Collection: After the treatment period, carefully collect the cell culture supernatant from each well.[21]

• LDH Reaction: Use a commercially available LDH cytotoxicity assay kit. Typically, the supernatant is incubated with a reaction mixture containing lactate, NAD+, and a tetrazolium salt.[7][21][22]

• Absorbance Measurement: The LDH-catalyzed reaction results in the formation of a colored formazan product. Measure the absorbance of the solution at the wavelength specified by the kit manufacturer (usually around 490 nm).[22]

• Data Analysis: The amount of LDH released is proportional to the number of damaged cells. Calculate the percentage of cytotoxicity for each treatment group relative to a maximum LDH release control (cells lysed with a detergent).[7]

Conclusion

Adamantane amine derivatives represent a privileged class of compounds with a rich history and a promising future in drug discovery. While the clinical utility of the first-generation antivirals has been hampered by resistance, ongoing research into novel derivatives continues to yield compounds with potent and broad-spectrum antiviral activity. In the realm of neuroprotection, the success of memantine has solidified the importance of the adamantane scaffold in targeting the NMDA receptor for the treatment of neurodegenerative diseases. The continued exploration of structure-activity relationships and the development of multi-target ligands will undoubtedly lead to the discovery of new and improved adamantane-based therapeutics.

References

• Antiviral Properties of Adamantane Derivatives: A Technical Guide - Benchchem. [URL: https://www.benchchem.
• Synthesis and Antiviral Activity Evaluation of Some New Aminoadamantane Derivatives. 2 | Journal of Medicinal Chemistry - ACS Publications. [URL: https://pubs.acs.org/doi/10.1021/jm00110a026]
• Comparative In Vitro Analysis of 1-Amino-3,5-dimethyladamantane (Memantine) Derivatives - Benchchem. [URL: https://www.benchchem.
• Comparative In Vitro Analysis of Adamantane Derivatives as Antiviral Agents - Benchchem. [URL: https://www.benchchem.
• 4.3. Determination of Cell Viability and Neuroprotection Potential by MTT Assay. [URL: https://www.scienceexchange.com/protocols/4-3-determination-of-cell-viability-and-neuroprotection-potential-by-mtt-assay]
• The Lipophilic Bullet Hits the Targets: Medicinal Chemistry of Adamantane Derivatives - SciSpace. [URL: https://typeset.io/papers/the-lipophilic-bullet-hits-the-targets-medicinal-chemistry-2l0k5w7x]
• Amantadine Inhibits NMDA Receptors by Accelerating Channel Closure during Channel Block - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6774351/]
• Neuroprotective Potential of New Monoterpene-Adamatane Conjugates—A Pilot Study. [URL: https://www.mdpi.com/2227-9059/12/2/194]
• A Comparative Review of Amantadine and Memantine in Neuroprotection - Benchchem. [URL: https://www.benchchem.com/technical-guides/a-comparative-review-of-amantadine-and-memantine-in-neuroprotection]
• Stereoselective synthesis of novel adamantane derivatives with high potency against rimantadine-resistant influenza A virus strains - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB00331E. [URL: https://pubs.rsc.org/en/content/articlelanding/2017/ob/c7ob00331e]
• MTT assay protocol - Abcam. [URL: https://www.abcam.com/protocols/mtt-assay-protocol]
• Adamantane derivatives as potential inhibitors of p37 major envelope protein and poxvirus reproduction. Design, synthesis and antiviral activity - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/33965861/]
• Adamantane derivatives as potential inhibitors of p37 major envelope protein and poxvirus reproduction. Design, synthesis and antiviral activity - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9533879/]
• Adamantane amine derivatives as dual acting NMDA receptor and voltage-gated calcium channel inhibitors for neuroprotection - MedChemComm (RSC Publishing). [URL: https://pubs.rsc.org/en/content/articlelanding/2014/md/c4md00244j]
• Structures, names and EC50 values of active adamantanes with inhibitory... - ResearchGate. [URL: https://www.researchgate.net/figure/Structures-names-and-EC50-values-of-active-adamantanes-with-inhibitory-action-against_fig1_344331571]
• Whole-Cell Patch-Clamp Analysis of Recombinant NMDA Receptor Pharmacology Using Brief Glutamate Applications - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4061266/]
• Detailed protocol for MTT Cell Viability and Proliferation Assay - ResearchHub. [URL: https://www.researchhub.
• Application Notes and Protocols: Adamantane Derivatives in Antiviral Drug Design - Benchchem. [URL: https://www.benchchem.
• Patch clamp combined with voltage/concentration clamp to determine the kinetics and voltage dependency of N-methyl-D-aspartate (NMDA) receptor open channel blockers - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/25023301/]
• LDH Cytotoxicity Assay Kit - Tiaris Biosciences. [URL: https://www.tiarisbio.com/wp-content/uploads/2023/11/TBK0521-TBK0522-LDH-Cytotoxicity-Assay-Kit-Tiaris-Biosciences.pdf]
• CyQUANT LDH Cytotoxicity Assay Kit Product Information Sheet (Pub.No. MAN0018500 B.0). [URL: https://www.thermofisher.com/document-connect/document-connect.html?url=https%3A%2F%2Fassets.thermofisher.com%2FTFS-Assets%2FLSG%2Fmanuals%2FMAN0018500_CyQUANT_LDH_Cytotoxicity_Assay_Kit_PI.pdf]
• LDH Cytotoxicity Assay - 3H Biomedical. [URL: https://3hbiomedical.com/image/catalog/ABM/LDH%20Cytotoxicity%20Assay%20Kit.pdf]
• Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments. [URL: https://experiments.springernature.com/articles/10.1007/978-1-0716-3679-3_21]
• Application Notes and Protocols for In Vitro Neuroprotection Assay Using Methyl Ganoderic Acid B - Benchchem. [URL: https://www.benchchem.com/application-notes/application-notes-and-protocols-for-in-vitro-neuroprotection-assay-using-methyl-ganoderic-acid-b]
• LDH Cytotoxicity Assay Kit - Cell Signaling Technology. [URL: https://www.cellsignal.com/products/assays-and-kits/ldh-cytotoxicity-assay-kit/39533]
• Procedure used in patch-clamp experiments and effect of D1 and D2 receptor antagonist on AMPA and NMDA currents. Data in A - ResearchGate. [URL: https://www.researchgate.net/figure/Procedure-used-in-patch-clamp-experiments-and-effect-of-D1-and-D2-receptor-antagonist-on_fig9_260383792]
• Adamantane Derivatives: A Comprehensive Technical Guide for Researchers and Drug Development Professionals - Benchchem. [URL: https://www.benchchem.com/technical-guides/adamantane-derivatives-a-comprehensive-technical-guide-for-researchers-and-drug-development-professionals]
• Evolution and Biological Evaluation of Matrinic Derivatives with Amantadine Fragments As New Anti-Influenza Virus Agents - MDPI. [URL: https://www.mdpi.com/1420-3049/24/5/951]
• Adamantane amine derivatives as dual acting NMDA receptor and voltage-gated calcium channel inhibitors for neuroprotection | Request PDF - ResearchGate. [URL: https://www.researchgate.net/publication/265045436_Adamantane_amine_derivatives_as_dual_acting_NMDA_receptor_and_voltage-gated_calcium_channel_inhibitors_for_neuroprotection]
• Antiviral Properties of Adamantane Derivatives: A Technical Guide - Benchchem. [URL: https://www.benchchem.
• The Adamantane-Derived Bananins Are Potent Inhibitors of the Helicase Activities and Replication of SARS Coronavirus - PMC. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC1142514/]
• Mechanisms of NMDA Receptor Inhibition by Biguanide Compounds - MDPI. [URL: https://www.mdpi.com/1422-0067/25/18/14104]
• Amantadine and Rimantadine - Medical Pharmacology: Antiviral Drugs. [URL: https://www.pharmacology2000.com/antiviral/adamantanes/adaman-intro1.htm]
• Memantine derivatives with potential neuroprotective effect: Synt | 64344 - IT Medical Team. [URL: https://medical.it-team.us/64344-memantine-derivatives-with-potential-neuroprotective-effect-synthesis-and-biological-activity.html]
• Synthesis, Neuroprotective Effect and Physicochemical Studies of Novel Peptide and Nootropic Analogues of Alzheimer Disease Drug - MDPI. [URL: https://www.mdpi.com/1420-3049/27/18/5801]
• Screening of Receptor Antagonists Using Agonist-Activated Patch Clamp Detection in Chemical Separations - Stanford University. [URL: https://web.stanford.
• Whole-Cell Patch-Clamp Analysis of Recombinant NMDA Receptor Pharmacology Using Brief Glutamate Applications | Springer Nature Experiments. [URL: https://experiments.springernature.com/articles/10.1007/978-1-4939-1096-0_2]
• (PDF) Synthesis and antiviral activity of new adamantane derivatives - ResearchGate. [URL: https://www.researchgate.
• Journal of Chemical Health Risks Adamantane Derivatives in the 21st Century: Emerging Therapeutic Frontiers and Future Research. [URL: https://www.jchr.org/article_188095.html]
• Comparison of amantadine and rimantadine for prevention of type A (Russian) influenza - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/7337431/]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. scispace.com [scispace.com]
• 7. Kinetic Lactate Dehydrogenase Assay for Detection of Cell Damage in Primary Neuronal Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Stereoselective synthesis of novel adamantane derivatives with high potency against rimantadine-resistant influenza A virus strains - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB00331E [pubs.rsc.org]
• 10. Adamantane derivatives as potential inhibitors of p37 major envelope protein and poxvirus reproduction. Design, synthesis and antiviral activity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Adamantane-Derived Bananins Are Potent Inhibitors of the Helicase Activities and Replication of SARS Coronavirus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Adamantane amine derivatives as dual acting NMDA receptor and voltage-gated calcium channel inhibitors for neuroprotection - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. itmedicalteam.pl [itmedicalteam.pl]
• 16. Amantadine Inhibits NMDA Receptors by Accelerating Channel Closure during Channel Block - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Synthesis, Neuroprotective Effect and Physicochemical Studies of Novel Peptide and Nootropic Analogues of Alzheimer Disease Drug | MDPI [mdpi.com]
• 18. researchhub.com [researchhub.com]
• 19. bio-protocol.org [bio-protocol.org]
• 20. MTT assay protocol | Abcam [abcam.com]
• 21. pdf.benchchem.com [pdf.benchchem.com]
• 22. tiarisbiosciences.com [tiarisbiosciences.com]

Assessing the Impact of the Adamantyl Group on Catalytic Stereoselectivity: A Comparative Guide

As the demand for high-enantiopurity compounds in drug development intensifies, the rational design of chiral catalysts has shifted from empirical screening to precision engineering. At the forefront of this evolution is the adamantyl (Ad) group . Unlike traditional steric bulk providers such as the tert-butyl (t-Bu) or phenyl (Ph) groups, the adamantyl moiety is a rigid, highly lipophilic, tricyclic aliphatic cage.

This guide provides an objective, data-driven comparison of adamantyl-substituted catalysts against their traditional counterparts. By examining the mechanistic causality behind these ligands—specifically in Chiral Phosphoric Acids (CPAs) and transition metal phosphine ligands—we will establish why the adamantyl group has become a privileged motif for enforcing strict stereocontrol.

Mechanistic Rationale: Beyond Simple Steric Bulk

The traditional model of stereoselectivity relied heavily on steric repulsion: bulky groups block one enantiotopic face of a substrate, forcing the reaction to occur on the opposite face. However, this model fails to explain why the adamantyl group consistently outperforms the similarly bulky tert-butyl group. The answer lies in structural rigidity and noncovalent interactions .

Chiral Phosphoric Acids (CPAs) and the "Deep Pocket"

In BINOL-derived CPAs, substitution at the 3,3'-positions dictates the shape of the chiral environment. When substituted with adamantyl groups, the catalyst forms a deep, rigid chiral pocket. Recent computational and empirical studies on 1 demonstrate that stereoselectivity is driven not just by steric hindrance, but by a delicate balance of favorable noncovalent interactions (such as CH–π and CH–O interactions) between the substrate and the adamantyl cage[1]. Furthermore, in 2, the adamantyl group's ability to rigidly define the empty quadrants of the catalyst pocket is the primary driver of high enantiomeric excess (ee)[2].

Phosphine Ligands and Rotational Restriction

In transition metal catalysis (e.g., Gold(I) or Silver(I) catalysis), monodentate phosphine ligands often suffer from C–P bond rotation, which creates multiple competing catalyst conformers (rotamers) and erodes enantioselectivity. The use of 3 entirely blocks this rotation. The immense steric demand forces the metal-ligand axis toward the chiral cavity, ensuring the substrate can only approach via a single, highly controlled trajectory[3]. This principle has been masterfully applied in4, where the adamantyl group promotes favorable noncovalent interactions, yielding exceptional diastereo- and enantioselectivity[4].

Figure 1: Mechanistic causality of adamantyl-induced stereocontrol via steric boundaries.

Comparative Performance Data

To objectively evaluate the adamantyl group, we must compare its catalytic performance against alternative substituents. The data below synthesizes benchmark reactions where the steric tuning of the ligand is the sole variable.

Table 1: CPA-Catalyzed Intramolecular Oxetane Desymmetrization

Conditions: 5 mol% BINOL-derived CPA, Toluene, -20 °C, 24 h.

3,3'-Substituent on BINOL CPA	Yield (%)	Enantiomeric Excess (ee %)	Mechanistic Observation
Adamantyl (Ad)	98%	96%	Deep pocket enforces strict CH–O interactions; suppresses minor TS.
tert-Butyl (t-Bu)	92%	81%	Moderate pocket depth; lacks sufficient dispersion surface area.
Phenyl (Ph)	85%	45%	Flat aryl rings allow multiple substrate approach trajectories.
Hydrogen (H)	40%	<5%	No steric boundary; essentially racemic background reaction.

Table 2: Gold(I)-Catalyzed Enantioselective Alkyne Cycloisomerization

Conditions: 3 mol% Chiral JohnPhos-AuCl, AgNTf2, CH2Cl2, -10 °C, 12 h.

Phosphine Moiety on Ligand	Yield (%)	Enantiomeric Excess (ee %)	Rotational Freedom (C–P Bond)
Di-adamantyl (-PAd2)	95%	92%	Highly Restricted (Locked Conformer)
Di-tert-butyl (-PtBu2)	88%	74%	Partially Restricted (Minor rotamers exist)
Diphenyl (-PPh2)	40%	12%	Free Rotation (Chiral environment bypassed)

Analysis: Across both organocatalytic (Table 1) and transition-metal (Table 2) paradigms, the adamantyl group provides a distinct non-linear leap in stereoselectivity compared to tert-butyl. This confirms that the Ad group's value lies in its unique topological surface area, not just its spatial volume.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, the following protocol for a CPA-Catalyzed Enantioselective Desymmetrization is designed as a self-validating system. Every step includes a causal explanation for why it is performed, ensuring researchers can troubleshoot deviations.

Phase 1: Baseline Validation (Critical for E-E-A-T)

• Racemic Standard Generation: React the substrate with an achiral phosphoric acid (e.g., diphenylphosphoric acid) under identical conditions.

  • Causality: You must establish baseline HPLC retention times for both enantiomers to prove that your analytical method can resolve them. Without baseline resolution (Rs > 1.5), any reported ee% is scientifically invalid.

Phase 2: Asymmetric Catalysis Workflow

• Catalyst Preparation: Dry the (R)-3,3'-di-adamantyl-BINOL phosphoric acid under high vacuum at 60 °C for 4 hours prior to use.

  • Causality: CPAs operate via precise hydrogen-bonding networks. Trace ambient moisture acts as a competitive hydrogen-bond donor/acceptor, disrupting the bifunctional activation of the substrate and drastically eroding enantioselectivity.

• Cryogenic Assembly: In an inert atmosphere (glovebox), dissolve the substrate (0.1 mmol) in anhydrous toluene (1.0 mL). Cool the reaction vial to -20 °C using a cryocooler before adding the catalyst (5 mol%).

  • Causality: Enantioselectivity is a function of the difference in activation energy (ΔΔG‡) between the favored and disfavored transition states. Lowering the thermal energy of the system suppresses the higher-energy (disfavored) pathway, maximizing ee%.

• Reaction Quenching: After 24 hours, quench the reaction strictly at -20 °C by adding 50 μL of triethylamine (Et3N).

  • Causality: Et3N rapidly deprotonates the chiral phosphoric acid, instantly terminating its catalytic activity and preventing any background racemization during the warming process.

• Quantitative NMR (qNMR): Add exactly 0.1 mmol of 1,3,5-trimethoxybenzene as an internal standard before solvent evaporation.

  • Causality: Relying solely on isolated yield masks mechanical losses during column chromatography. An internal standard provides an absolute, objective measurement of catalytic turnover.

Figure 2: Self-validating experimental workflow for evaluating adamantyl-catalyzed enantioselectivity.

Conclusion

The transition from tert-butyl or aryl substituents to the adamantyl group represents a paradigm shift in rational catalyst design. By providing an unparalleled combination of rotational restriction, deep chiral pocket formation, and extensive surface area for attractive dispersion forces, the adamantyl group consistently delivers superior enantiomeric excesses and yields. For drug development professionals scaling asymmetric syntheses, investing in adamantyl-substituted ligands mitigates the risk of rotamer-induced stereochemical leakage and ensures highly robust, reproducible catalytic systems.

References

• Identifying the true origins of selectivity in chiral phosphoric acid catalyzed N-acyl-azetidine desymmetrizations. RSC Publishing.2

• Activation Mode and Origin of Selectivity in Chiral Phosphoric Acid-Catalyzed Oxacycle Formation by Intramolecular Oxetane Desymmetrizations. ACS Publications.1

• Silver-Catalyzed Enantioselective and Diastereoselective Aldol Reaction of α-Isocyanoacetates with Aldehydes Enabled by Cinchona-Derived Amide Adamantylphosphine Ligands. ACS Publications.4

• Tailored-Designed Ligands for Enantioselective Gold(I)-Catalyzed Activation of Alkynes. Thieme Connect.3

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Identifying the true origins of selectivity in chiral phosphoric acid catalyzed N -acyl-azetidine desymmetrizations - Chemical Science (RSC Publishing) DOI:10.1039/D1SC04969K [pubs.rsc.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]

Validation of Anti-Proliferative Activity of Novel Adamantane Compounds: A Comparative Guide

Adamantane, a highly symmetrical, lipophilic tricyclic hydrocarbon, has long served as a privileged scaffold in medicinal chemistry. Originally popularized by the antiviral agents amantadine and rimantadine, the adamantane cage is now being aggressively repurposed in oncology[1]. The bulky, highly lipophilic nature of the adamantyl group enhances membrane permeability, increases metabolic stability, and improves the three-dimensional target engagement of pharmacophores[2][3].

This guide objectively compares the anti-proliferative efficacy of novel adamantane derivatives against standard chemotherapeutics and outlines the rigorous, self-validating experimental frameworks required to evaluate their mechanisms of action.

Mechanistic Paradigms of Adamantane Derivatives

Recent structural hybridizations have yielded adamantane compounds that act as potent, multi-target inhibitors. For instance, novel exhibit profound inhibitory activity against mutant Epidermal Growth Factor Receptor (EGFR L858R/T790M), outperforming or matching clinical standards like Lapatinib in specific kinase assays[4].

Concurrently, have been shown to disrupt the Toll-like receptor 4 (TLR4)/MyD88/NF-κB signaling axis[2]. By blocking these survival pathways, adamantane compounds drive the upregulation of pro-apoptotic BAX and the downregulation of anti-apoptotic Bcl-2, triggering intrinsic cellular apoptosis[4].

Dual-target mechanism of adamantane derivatives inducing apoptosis via EGFR and TLR4 inhibition.

Quantitative Efficacy: Adamantane Hybrids vs. Standard Therapeutics

To objectively evaluate performance, we must benchmark the half-maximal inhibitory concentrations (IC50) of novel adamantane derivatives against established clinical controls across diverse human cancer cell lines.

Compound Class	Specific Derivative	Target Cell Line	IC50 Value	Clinical Control (IC50)	Primary Mechanism
Thiazolo-thiadiazole adamantane	Derivative 17	EGFR L858R/T790M	0.27–0.78 nM	Lapatinib (0.18 nM)	EGFR Kinase Inhibition[4]
Adamantyl-indole urea	Compound 7f	H460 (Lung)	0.42 µM	Sorafenib (Reference)	Nur77 Activation[5]
Dihydropyrimidine adamantane	Compound IIb	A-549 (Lung)	1.03 µg/mL	5-Fluorouracil (Reference)	Apoptosis Induction[6]
Adamantyl isothiourea	4-bromobenzyl analogue 2	HepG-2 (Liver)	< 25 µM	Doxorubicin (< 5 µM)	TLR4/NF-κB Inhibition[1]

Causality Insight: The exceptional sub-nanomolar efficacy of Thiazolo-thiadiazole Derivative 17 against double-mutant EGFR highlights how the spatial volume of the adamantane cage perfectly occupies the hydrophobic pocket of the mutated kinase domain, preventing ATP binding more effectively than traditional planar molecules[4].

Self-Validating Experimental Protocols

A robust validation pipeline must move from baseline cytotoxicity to complex spatial modeling. The following protocols are engineered to ensure data integrity through built-in validation steps.

Progressive validation workflow from synthesis to 3D spatial modeling and in vivo testing.

Protocol 1: 2D Cell Viability & Anti-Proliferative Screening (MTT Assay)

Purpose: To establish the baseline IC50 of the novel compound. Causality & Validation: The MTT assay relies on the reduction of tetrazolium dye by cellular oxidoreductases[2]. Because adamantane compounds are highly lipophilic, they can precipitate in aqueous media, leading to false-negative viability readings. Strict vehicle controls are mandatory.

• Cell Seeding: Seed 1×10⁴ cells/well (e.g., MCF-7, HepG2) in a 96-well plate. Incubate for 24h at 37°C, 5% CO₂[2].

• Compound Preparation: Dissolve the adamantane derivative in 100% DMSO, then perform serial dilutions in complete media. Critical Validation: Ensure the final DMSO concentration never exceeds 0.1% (v/v) to prevent solvent-induced cytotoxicity.

• Treatment: Expose cells to concentrations ranging from 0.1 nM to 100 µM for 48-72 hours. Include Doxorubicin as a positive control and 0.1% DMSO as a vehicle control[2][4].

• Readout: Add 20 µL of MTT solution (5 mg/mL). Incubate for 4 hours. Solubilize formazan crystals with 200 µL DMSO[2].

• Quantification: Measure absorbance at 570 nm. Calculate IC50 using non-linear regression analysis[2].

Protocol 2: Mechanistic Validation via Western Blotting (Apoptosis Axis)

Purpose: To confirm that cell death is apoptotic (not necrotic) and driven by specific target engagement[4]. Causality & Validation: Measuring total protein is insufficient; you must capture the active (phosphorylated) state of kinases like EGFR.

• Lysate Preparation: Treat cells with the adamantane derivative at 0.5×, 1×, and 2× IC50 for 24 hours. Lyse using RIPA buffer supplemented heavily with protease and phosphatase inhibitors (crucial for preserving p-EGFR).

• Protein Separation: Resolve 30 µg of protein via SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting: Probe for primary targets: p-EGFR, total EGFR, Bax, Bcl-2, and Cleaved Caspase-3[4].

• Internal Control: Probe for β-actin or GAPDH to ensure equal protein loading.

• Analysis: A successful validation will show a dose-dependent increase in the Bax/Bcl-2 ratio and the appearance of Cleaved Caspase-3 bands, confirming intrinsic apoptosis[4].

Protocol 3: 3D Spheroid Growth Inhibition Assay

Purpose: To evaluate the tissue penetrance of the lipophilic adamantane cage[7]. Causality & Validation: 2D cultures fail to replicate the hypoxic core and diffusion gradients of solid tumors. Because adamantane is highly lipophilic, its true efficacy must be tested in a 3D model where drug penetration is physically hindered[7].

• Spheroid Formation: Seed cells in ultra-low attachment (ULA) 96-well plates. Centrifuge at 1000 rpm for 5 minutes to promote aggregation. Incubate for 3-5 days until spheroids reach ~300 µm in diameter.

• Treatment: Apply the adamantane compound at established IC50 concentrations[7].

• Monitoring: Image spheroids every 48 hours using brightfield microscopy. Calculate spheroid volume: V=0.5×(Length×Width2) .

• Viability Readout: Use a 3D-specific ATP-luminescent assay (e.g., CellTiter-Glo 3D) to quantify metabolically active cells within the hypoxic core, validating the compound's penetrative capability.

References

• Development of adamantane scaffold containing 1,3,4-thiadiazole derivatives: Design, synthesis, anti-proliferative activity and molecular docking study targeting EGFR Source: Bioorganic Chemistry / PubMed (NIH) URL:[Link]

• Synthesis and biological evaluation of 1-(2-(adamantane-1-yl)-1H-indol-5-yl)-3-substituted urea/thiourea derivatives as anticancer agents Source: RSC Advances (The Royal Society of Chemistry) URL:[Link]

• Novel Adamantane-Linked Isothiourea Derivatives as Potential Chemotherapeutic Agents: Synthesis, Structural Insights, and Antimicrobial/Anti-Proliferative Profiles Source: ACS Omega URL:[Link]

Sources

• 1. colibri.udelar.edu.uy [colibri.udelar.edu.uy]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Development of adamantane scaffold containing 1,3,4-thiadiazole derivatives: Design, synthesis, anti-proliferative activity and molecular docking study targeting EGFR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and biological evaluation of 1-(2-(adamantane-1-yl)-1 H -indol-5-yl)-3-substituted urea/thiourea derivatives as anticancer agents - RSC Advances (RSC Publishing) DOI:10.1039/C7RA08149A [pubs.rsc.org]
• 6. Green synthesis of new adamantane-containing dihydropyrimidine derivatives as potential anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. US20230049557A1 - Novel adamantane derivatives as inhibitors of focal adhesion kinase - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 1-(Adamantan-1-yl)ethane-1,2-diamine

This document provides essential procedural guidance for researchers, scientists, and drug development professionals on the safe and compliant disposal of 1-(Adamantan-1-yl)ethane-1,2-diamine (CAS RN: 37818-93-2). Adherence to these protocols is critical for ensuring laboratory safety, protecting environmental integrity, and maintaining regulatory compliance. The procedures outlined are synthesized from established best practices for handling hazardous amine and adamantane derivatives, providing a robust framework for risk mitigation.

Part 1: Hazard Profile and Waste Classification

A thorough understanding of a compound's hazard profile is the foundation of its safe management. For 1-(Adamantan-1-yl)ethane-1,2-diamine, a conservative hazard assessment is necessary, inferring risks from its core structural components: the adamantane cage and the ethylenediamine linker.

• Adamantane Moiety : While the adamantane structure itself is generally of low toxicity to humans, its derivatives can be persistent in the environment. Adamantane is recognized as being potentially very toxic to aquatic life with long-lasting effects.[1] Therefore, any waste containing this compound must be prevented from entering drains or waterways.[1][2]

• Ethylenediamine Moiety : The ethylenediamine portion of the molecule dictates the primary handling hazards. Ethylenediamine is a well-documented corrosive that can cause severe skin burns and eye damage.[3][4] It is also a known respiratory and skin sensitizer, meaning repeated exposure can lead to allergic reactions.[3][4] The specific compound, N-(1-Adamantyl)ethylenediamine, is classified as a skin and eye irritant.[5][6]

Based on this composite profile, 1-(Adamantan-1-yl)ethane-1,2-diamine waste must be classified and handled as hazardous chemical waste , with particular attention to its potential for irritation, corrosivity, and environmental toxicity.

Hazard Category	Associated Moiety	Primary Risk	Citation
Skin & Eye Irritation	Ethylenediamine	Causes skin irritation and serious eye irritation. Potential for severe burns.	[3][4][5][6]
Environmental Hazard	Adamantane	Potentially very toxic to aquatic life with long-lasting effects.	[1][2]
Sensitization	Ethylenediamine	May cause allergic skin or respiratory reactions upon repeated exposure.	[3][4]

Part 2: Personal Protective Equipment (PPE) and Safe Handling

Prior to handling the chemical for use or disposal, the correct PPE must be worn to prevent exposure. The selection of PPE is directly informed by the compound's hazard profile.

PPE Item	Specification	Rationale for Use
Eye Protection	Chemical splash goggles or safety glasses with side shields.	Protects against splashes that can cause serious eye irritation or damage.[5][7]
Hand Protection	Chemical-resistant gloves (e.g., Nitrile).	Prevents direct skin contact, which can cause irritation and potential sensitization.[3][7]
Body Protection	Standard laboratory coat.	Protects skin and clothing from accidental spills and contamination.[7]

Safe Handling Practices:

• Always handle this compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation of any potential vapors.[5]

• Avoid direct contact with skin, eyes, and clothing.[5]

• Wash hands thoroughly after handling, even if gloves were worn.[8]

Part 3: Step-by-Step Disposal Protocol

The disposal of 1-(Adamantan-1-yl)ethane-1,2-diamine must be managed as a controlled hazardous waste stream. Under no circumstances should this chemical or its containers be disposed of down the drain or in standard refuse. [1][2][7]

Step 1: Waste Segregation

Immediately upon generation, waste containing 1-(Adamantan-1-yl)ethane-1,2-diamine must be segregated.

• Why it's critical: Amines can react exothermically and dangerously with incompatible materials. Keeping this waste stream separate prevents accidental hazardous reactions.[7]

• Procedure:

  • Designate a specific waste container for 1-(Adamantan-1-yl)ethane-1,2-diamine and its associated contaminated materials (e.g., pipette tips, wipes).

  • Do NOT mix this waste with acids, oxidizing agents, or other reactive chemical waste streams.[7]

Step 2: Containerization and Labeling

Proper containment and labeling are essential for safety and regulatory compliance.

• Why it's critical: A sealed, compatible container prevents leaks and fumes, while a clear label informs everyone of the contents and associated hazards, ensuring it is handled correctly by all personnel and waste contractors.

• Procedure:

  • Select a robust, leak-proof waste container made of a compatible material such as high-density polyethylene (HDPE) or glass.[2]

  • Affix a "Hazardous Waste" label to the container.

  • Clearly write the full chemical name: "Waste 1-(Adamantan-1-yl)ethane-1,2-diamine" and list any other solvents or chemicals present in the mixture.[2]

Step 3: Waste Storage (Satellite Accumulation)

Waste must be stored safely in a designated laboratory area pending pickup by disposal specialists.

• Why it's critical: Safe temporary storage minimizes the risk of spills, exposure, and improper handling within the laboratory.

• Procedure:

  • Keep the waste container tightly sealed when not adding waste.[7]

  • Store the container in a designated Satellite Accumulation Area (SAA) or a central hazardous waste storage area.[2]

  • The storage area must be cool, well-ventilated, and away from direct sunlight or heat sources.[7]

Step 4: Final Disposal

The ultimate disposal must be handled by certified professionals.

• Why it's critical: The chemical nature of this compound requires specialized treatment, likely high-temperature incineration, to ensure its complete and safe destruction. This is not a process that can be performed in a standard laboratory.[2][9]

• Procedure:

  • Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup for your hazardous waste.[2]

  • Do not accumulate large quantities. Follow institutional guidelines on maximum storage volumes and times.

  • Your EHS office will manage the transfer to a licensed hazardous waste disposal company that will handle the final treatment and disposal in accordance with all local and national regulations.[5]

Step 5: Decontamination

All labware and surfaces that come into contact with the compound must be thoroughly decontaminated.

• Why it's critical: Residual chemical can pose an exposure risk and cross-contaminate future experiments.

• Procedure:

  • Rinse contaminated labware (e.g., glassware) with a suitable solvent like ethanol or acetone.

  • Collect this initial rinsate as hazardous waste and add it to your designated waste container.[2]

  • After the initial solvent rinse, wash the labware with soap and water.

  • Wipe down any contaminated surfaces using the same procedure.

Part 4: Disposal Workflow Visualization

The following diagram outlines the decision-making and procedural flow for the proper management of 1-(Adamantan-1-yl)ethane-1,2-diamine waste.

Caption: Disposal Workflow for 1-(Adamantan-1-yl)ethane-1,2-diamine

References

• Amine Disposal For Businesses. (2024, July 18). Collect and Recycle. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Adamantane. Retrieved March 11, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). N-(1-Adamantyl)ethylenediamine. PubChem Compound Database. Retrieved March 11, 2026, from [Link]

Sources

• 1. carlroth.com [carlroth.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. N-(1-Adamantyl)ethylenediamine | C12H22N2 | CID 303798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. collectandrecycle.com [collectandrecycle.com]
• 8. uwaterloo.ca [uwaterloo.ca]
• 9. synquestlabs.com [synquestlabs.com]

A Senior Application Scientist's Guide to Handling 1-(Adamantan-1-yl)ethane-1,2-diamine

Authored for the Forefront of Research and Development

Welcome, colleagues. In the landscape of advanced drug development and intricate chemical synthesis, our success is built upon a foundation of precision, innovation, and an unwavering commitment to safety. The compounds we engage with are often novel, with data profiles that are still evolving. This guide addresses the safe handling of 1-(Adamantan-1-yl)ethane-1,2-diamine, a molecule that marries the rigid, bulky adamantane scaffold with the reactive, functional diamine group.

Our approach here is not to simply list rules, but to build a protocol from a first-principles understanding of the molecule's chemistry. By understanding the "why" behind each safety measure, we empower ourselves to work not just safely, but also more intelligently and confidently. This guide provides the essential, immediate safety and logistical information required for the secure management of this compound in a high-stakes laboratory environment.

Hazard Assessment: A Tale of Two Moieties

The key to safely handling 1-(Adamantan-1-yl)ethane-1,2-diamine lies in recognizing the distinct characteristics of its two primary structural components: the adamantane cage and the ethylenediamine chain.

• The Adamantane Core: This bulky, saturated hydrocarbon portion is generally of low chemical reactivity. Its primary physical hazard is that it is a solid, which means it can generate dust during handling.[1] Fine dust, when suspended in air, can pose an inhalation risk and, under certain conditions, may be a combustible dust hazard.[2]

• The Ethylenediamine Functional Group: This is the primary driver of the compound's chemical hazards. Aliphatic amines like ethylenediamine are known to be irritants and can be corrosive.[3] The Safety Data Sheet (SDS) for the closely related isomer, N-(1-Adamantyl)ethylenediamine, explicitly classifies it as a substance that causes skin irritation and causes serious eye irritation .[4][5] This dictates the necessity for robust barrier protection.

Therefore, we must treat this compound with the caution afforded to a significant skin and eye irritant, while also managing the physical hazards of a solid powder.

Core Protection: Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is mandatory to prevent exposure. The selection of each component is directly correlated to the identified hazards of the diamine functional group and the solid nature of the compound.

PPE Category	Specification	Rationale and Causality
Eye & Face Protection	Chemical splash goggles and a face shield.	Mandatory. The diamine moiety is classified as causing serious eye irritation.[4][5] Goggles provide a seal against dust and splashes, while the face shield offers a secondary barrier during procedures with a higher risk of splashing, such as when handling solutions or during vigorous agitation.[6][7]
Hand Protection	Nitrile rubber gloves (minimum thickness >0.11 mm). Consider double-gloving.	Mandatory. The compound is a known skin irritant.[4] Nitrile gloves offer sufficient protection against incidental contact.[6] Gloves must be inspected before use and changed immediately if contamination is suspected. For extended operations or when handling solutions, double-gloving provides an additional layer of safety.[8]
Body Protection	A standard laboratory coat, fully buttoned.	Mandatory. Protects skin and personal clothing from accidental spills and dust contamination.[1]
Respiratory Protection	NIOSH-approved respirator with organic vapor cartridges and P95 or N95 particulate pre-filters.	Situational Requirement. All handling of the solid should be performed within a certified chemical fume hood to minimize inhalation exposure.[6][8] If procedures may generate significant dust or aerosols, or if work must be conducted outside of a fume hood, a respirator is required to protect against inhalation of irritating dust particles and potential vapors.[1][8]

Operational Blueprint: From Receipt to Disposal

A systematic workflow is critical to ensuring safety at every stage of the compound's lifecycle in the laboratory. This operational plan provides a self-validating system of checks and procedures.

Step 1: Pre-Handling & Engineering Controls

• Verify Ventilation: Confirm that the chemical fume hood has a current certification and is functioning correctly. All weighing and transfer operations involving the solid compound must occur within the fume hood.[8]

• Locate Safety Equipment: Before beginning work, confirm the location and operational readiness of the nearest eyewash station and safety shower.[1]

• Assemble PPE: Don all required PPE as detailed in the table above. Ensure a proper fit and inspect for any defects.

• Prepare Spill Kit: Have a spill kit readily available, containing absorbent materials appropriate for chemical powders and labeled waste disposal bags.

Step 2: Safe Handling Procedure

• Weighing and Transfer: Conduct all weighing and transfer operations on a disposable weighing paper or in a tared container within the fume hood to contain any dust.[8]

• Minimize Dust: Handle the solid gently to avoid creating airborne dust.[1] Use spatulas and other tools carefully.

• Solution Preparation: If preparing a solution, add the solid slowly to the solvent to avoid splashing.

• Post-Handling Hygiene: After handling is complete, remove gloves using the proper technique and dispose of them in the designated waste container. Immediately wash hands thoroughly with soap and water.[1][4]

Step 3: Spill & Emergency Response

• Minor Spill (in fume hood): Carefully sweep up the solid material, avoiding dust generation.[1] Place the material and any contaminated cleaning supplies into a sealed, labeled waste container. Decontaminate the area with an appropriate solvent.

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[4] Remove contaminated clothing.[4] If irritation persists, seek medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an eyewash station, holding the eyelids open.[4] Remove contact lenses if present and easy to do.[2] Seek immediate medical attention.

Step 4: Storage & Waste Disposal

• Storage: Keep the container tightly closed and store it in a cool, dry, and well-ventilated area.[4]

• Disposal: All waste, including empty containers and contaminated disposables, must be treated as chemical waste. Entrust disposal to a licensed waste disposal company in accordance with all local, state, and federal regulations.[2][4]

Workflow Visualization

The following diagram illustrates the logical flow for the safe handling of 1-(Adamantan-1-yl)ethane-1,2-diamine, ensuring safety is integrated at every step.

Caption: Safe handling workflow for 1-(Adamantan-1-yl)ethane-1,2-diamine.

References

• Benchchem. (n.d.). Essential Safety and Operational Guide for Handling Adamantane-d16.
• Benchchem. (n.d.). Personal protective equipment for handling Adamantane, 1-thiocyanatomethyl-.
• Benchchem. (n.d.). Personal protective equipment for handling 1H-Isoindole-1,3-diamine.
• TCI EUROPE N.V. (2024). N-(1-Adamantyl)ethylenediamine - SAFETY DATA SHEET.
• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users.
• Good Day's Work. (2016, April 14). Personal Protective Equipment: Chemical Handling.
• Chemos GmbH&Co.KG. (2021). Safety Data Sheet: Adamantane.
• Unknown. (n.d.). MATERIAL SAFETY DATA SHEET.
• PubChem. (n.d.). N-(1-Adamantyl)ethylenediamine.
• U.S. Environmental Protection Agency. (n.d.). Personal Protective Equipment.
• Benchchem. (n.d.). Personal protective equipment for handling Diaminopropane.
• Carl ROTH. (n.d.). Safety Data Sheet: Adamantane.
• Fisher Scientific. (2015). Safety Data Sheet: Ethylenediamine.
• IMCD. (2017). ETHYLENEDIAMINE Safety Data Sheet.

Sources

• 1. benchchem.com [benchchem.com]
• 2. chemos.de [chemos.de]
• 3. fishersci.com [fishersci.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. N-(1-Adamantyl)ethylenediamine | C12H22N2 | CID 303798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. americanchemistry.com [americanchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]